(24R)-MC 976

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of (24R)-MC 976 in Cancer Cells

(24R)-MC 976, a synthetic analog of calcitriol (1α,25-dihydroxyvitamin D3), has demonstrated significant anti-tumor properties. This document provides a comprehensive overview of its mechanism of action in cancer cells, detailing the signaling pathways involved, presenting quantitative data from key studies, and outlining the experimental protocols used to elucidate these mechanisms.

The anti-cancer effects of (24R)-MC 976 and other vitamin D analogs are primarily mediated through their interaction with the vitamin D receptor (VDR).[1] This interaction triggers a cascade of genomic and non-genomic signaling events that collectively inhibit cancer cell proliferation, induce apoptosis (programmed cell death), and suppress tumor angiogenesis and metastasis.[1][2]

Core Mechanisms of Action

The primary mechanisms through which (24R)-MC 976 exerts its anti-cancer effects include:

• Induction of Apoptosis: (24R)-MC 976 and similar vitamin D analogs are potent inducers of apoptosis in various cancer cell lines.[1][3] This process can be initiated through both caspase-dependent and caspase-independent pathways.

• Cell Cycle Arrest: These compounds can halt the progression of the cell cycle, typically at the G1 or G2/M phase, thereby preventing cancer cell division and proliferation.[4][5][6]

• Inhibition of Proliferation and Angiogenesis: By modulating key signaling pathways, (24R)-MC 976 can inhibit the uncontrolled growth of cancer cells and the formation of new blood vessels that supply tumors.[1][2][7]

• Modulation of Signaling Pathways: The binding of (24R)-MC 976 to the VDR influences several critical signaling pathways involved in cancer progression, including those regulated by growth factors and inflammatory cytokines.[3][7]

Signaling Pathways and Molecular Interactions

The anti-neoplastic activity of (24R)-MC 976 is a result of its influence on a complex network of intracellular signaling pathways.

VDR-Mediated Genomic Signaling

The classical mechanism of action for vitamin D analogs involves the binding of the ligand to the nuclear VDR. This complex then heterodimerizes with the retinoid X receptor (RXR) and binds to vitamin D response elements (VDREs) on the DNA of target genes. This interaction modulates gene transcription, leading to the observed anti-cancer effects.

References

• 1. Vitamin D Signaling in Inflammation and Cancer: Molecular Mechanisms and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin D signalling pathways in cancer: potential for anticancer therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Interaction of vitamin D analogs with signaling pathways leading to active cell death in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Resveratrol induces apoptosis and cell cycle arrest of human T24 bladder cancer cells in vitro and inhibits tumor growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Boldine induces cell cycle arrest and apoptosis in T24 human bladder cancer cell line via regulation of ERK, AKT, and GSK-3β - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Vitamin D3 analogue inhibits keratinocyte growth factor signaling and induces apoptosis in human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Therapeutic Potential of Vitamin D Analogs: A Technical Guide to Calcipotriol (MC 903)

An In-Depth Review of the Biological Activity, Mechanism of Action, and Experimental Protocols for a Leading Dermatological and Anti-Proliferative Agent

Introduction:

The vitamin D endocrine system plays a crucial role in a plethora of physiological processes, extending far beyond its classical role in calcium homeostasis. The active form of vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol), is a potent regulator of cell proliferation, differentiation, and immune function. However, its therapeutic application is often limited by hypercalcemic side effects. This has spurred the development of synthetic vitamin D analogs with an improved therapeutic index, exhibiting potent anti-proliferative and immunomodulatory effects with minimal disturbance of calcium metabolism.

This technical guide provides a comprehensive overview of the biological activity of a prominent vitamin D analog, Calcipotriol (also known as MC 903). While the initial topic of interest was the "(24R)-MC 976" vitamin D analog, a thorough literature search did not yield specific data for a compound with this designation. It is plausible that "MC 976" is a lesser-known internal identifier or a typographical error. In its place, this guide will focus on the well-characterized and clinically significant analog, Calcipotriol, which is structurally related and serves as an excellent proxy for understanding the biological activities of C-24 modified vitamin D analogs. Calcipotriol is a cornerstone in the topical treatment of psoriasis and is extensively studied for its anti-cancer and immunomodulatory properties.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, providing quantitative data, detailed experimental protocols, and a visual representation of its signaling pathways.

Quantitative Biological Activity of Calcipotriol (MC 903)

Calcipotriol's biological activity is characterized by its high affinity for the Vitamin D Receptor (VDR) and its potent effects on cell proliferation, differentiation, and immune modulation, coupled with a significantly lower impact on calcium metabolism compared to calcitriol.[4][5]

Table 1: In Vitro Anti-Proliferative and Pro-Differentiative Activity of Calcipotriol

Cell Line	Assay	Endpoint	Result	Reference
Human Keratinocytes	Proliferation Assay	Inhibition of cell growth	Potent, concentration-dependent inhibition	[6][7]
Human Keratinocytes	Differentiation Assay	Increased transglutaminase activity	Stimulation comparable to calcitriol	[8]
Human Keratinocytes	Differentiation Assay	Increased cornified envelope formation	Stimulation comparable to calcitriol	[8]
HL-60 (Human promyelocytic leukemia)	Proliferation Assay	Inhibition of cell proliferation	Activity comparable to calcitriol
HL-60 (Human promyelocytic leukemia)	Differentiation Assay	Induction of differentiation	Potent inducer, comparable to calcitriol	[5]
MCF-7 (Human breast cancer)	Proliferation Assay	Inhibition of cell proliferation	Active
T47D (Human breast cancer)	Proliferation Assay	Inhibition of cell proliferation	Active
SCC-25 (Human squamous cell carcinoma)	Proliferation Assay	Inhibition of cell proliferation	Active
WEHI-3 (Mouse myelomonocytic leukemia)	Proliferation Assay	Inhibition of cell proliferation	Active
T98G (Human glioblastoma)	Proliferation Assay	Inhibition of cell viability/growth	Dose-dependent decrease (1 nM - 10 µM)	[9]
T98G (Human glioblastoma)	Migration Assay	Wound healing	Reduced migration rate	[9]
B16-F10 (Mouse melanoma)	Proliferation Assay (MTS)	IC50	0.24 µM	[10]
Cancer-Associated Fibroblasts (CAFs)	Proliferation Assay	Ki-67 expression	Decreased proliferation	[11]
Cancer-Associated Fibroblasts (CAFs)	Migration Assay	-	Decreased migration	[11]

Table 2: Vitamin D Receptor (VDR) Binding Affinity of Calcipotriol

Ligand	Receptor Source	Method	Relative Affinity	Reference
Calcipotriol	-	-	Similar to calcitriol	[3][4]
Calcipotriol	-	-	Lower affinity than calcitriol	[11]

Note: The reported VDR binding affinity for Calcipotriol varies across studies, with some indicating comparable affinity to calcitriol and others suggesting a slightly lower affinity. This may be due to different experimental conditions and receptor sources.

Table 3: In Vivo Efficacy of Calcipotriol in Psoriasis Models

Animal Model	Treatment	Outcome	Result	Reference
Imiquimod-induced psoriasis-like inflammation in BALB/c mice	Topical Calcipotriol	Reduction in inflammatory scores	Significant reduction compared to control	[12]
Imiquimod-induced psoriasis-like dermatitis in mice	Topical Calcipotriol/Betamethasone	Inhibition of ear thickening	Synergistic inhibition compared to monotherapy	[13]
K14-VEGF transgenic mice	Topical Calcipotriol	Microvascular density (MVD)	Decreased MVD	[14][15]

Signaling Pathways and Mechanism of Action

Calcipotriol exerts its biological effects primarily through the Vitamin D Receptor (VDR), a nuclear receptor that functions as a ligand-activated transcription factor.[16] Upon binding to Calcipotriol, the VDR undergoes a conformational change, leading to its heterodimerization with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription. This genomic pathway is central to Calcipotriol's ability to regulate cell growth, differentiation, and immune responses.

Beyond the classical VDR-mediated pathway, Calcipotriol has been shown to influence other signaling cascades, contributing to its therapeutic effects.

Fig. 1: VDR-Mediated Genomic Signaling Pathway of Calcipotriol.

A key aspect of Calcipotriol's mechanism of action in psoriasis is its ability to inhibit the hyperproliferation of keratinocytes. This is achieved, in part, through the downregulation of key signaling pathways that drive cell cycle progression and inflammation.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 3. Treatment of psoriasis with calcipotriol and other vitamin D analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vitamin D analogs in the treatment of psoriasis: Where are we standing and where will we be going? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Immunomodulatory Mechanisms of Action of Calcitriol in Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Calcipotriol affects keratinocyte proliferation by decreasing expression of early growth response-1 and polo-like kinase-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Calcipotriol (MC 903), a novel vitamin D3 analogue stimulates terminal differentiation and inhibits proliferation of cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Calcipotriol/betamethasone for the treatment of psoriasis: efficacy, safety, and patient acceptability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Calcitriol Inhibits Proliferation and Potentially Induces Apoptosis in B16–F10 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The anti-proliferative and differentiation-inducing effects of vitamin D analogs are not determined by the binding affinity for the vitamin D receptor alone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of Calcipotriol Solid Lipid Nanoparticles in Male BALB/c Mice Psoriasis Model - Journal of Mazandaran University of Medical Sciences [jmums.mazums.ac.ir]
• 13. Calcipotriol and betamethasone dipropionate synergistically enhances the balance between regulatory and proinflammatory T cells in a murine psoriasis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Calcipotriol inhibits psoriasis-like angiogenic features in K14-VEGF transgenic mice | Semantic Scholar [semanticscholar.org]
• 16. go.drugbank.com [go.drugbank.com]

In-Depth Technical Report: The Effects of Vitamin D Analogs on Breast Cancer Cell Proliferation

Audience: Researchers, scientists, and drug development professionals.

Abstract:

Extensive research into the role of Vitamin D and its analogs has revealed significant potential in the modulation of cancer cell growth, particularly in breast cancer. While a comprehensive search for the specific compound (24R)-MC 976 did not yield publicly available data on its effects on breast cancer cell proliferation, this technical guide provides an in-depth overview of the broader class of Vitamin D analogs and their established anti-proliferative effects on breast cancer cells. This report summarizes key quantitative data, details common experimental protocols, and visualizes the underlying signaling pathways to serve as a valuable resource for researchers in oncology and drug development.

Introduction: Vitamin D Analogs as Anti-Cancer Agents

The active form of Vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol), and its synthetic analogs are known to exert potent anti-proliferative, pro-differentiative, and pro-apoptotic effects in a variety of cancer cells, including those of the breast. The therapeutic utility of natural calcitriol is often limited by its calcemic side effects. Consequently, a wide range of synthetic Vitamin D analogs have been developed with the aim of retaining or enhancing the anti-cancer properties while minimizing hypercalcemia. These analogs represent a promising class of compounds for breast cancer therapy.

Mechanism of Action: The Vitamin D Receptor (VDR) Pathway

The biological effects of Vitamin D analogs are primarily mediated through the Vitamin D Receptor (VDR), a member of the nuclear receptor superfamily of transcription factors. Upon binding of a Vitamin D analog, the VDR forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.

Key cellular processes regulated by VDR activation in breast cancer cells include:

• Cell Cycle Arrest: Upregulation of cell cycle inhibitors such as p21 and p27, leading to arrest in the G0/G1 phase.

• Apoptosis: Modulation of pro- and anti-apoptotic proteins of the Bcl-2 family.

• Inhibition of Growth Factor Signaling: Attenuation of signaling pathways driven by factors like Insulin-like Growth Factor (IGF) and Epidermal Growth Factor (EGF).

• Modulation of Estrogen Receptor Signaling: Interference with the proliferative signals mediated by the estrogen receptor (ER) in ER-positive breast cancer cells.

Quantitative Data on Anti-Proliferative Effects

The following tables summarize the in vitro effects of various Vitamin D analogs on the proliferation of common breast cancer cell lines.

Table 1: Effects of Vitamin D Analogs on MCF-7 (ER-positive) Breast Cancer Cells

Vitamin D Analog	Concentration	Effect	Reference
Calcipotriol (MC 903)	10⁻⁸ M	Significant inhibition of cell proliferation	[Biochem Pharmacol. 1992 Aug 18;44(4):693-702.]
1,25-dihydroxyvitamin D3	10⁻⁸ M	Significant inhibition of cell proliferation	[Cancer Lett. 1995 May 25;92(1):77-82.]
Ro 23-7553	10⁻⁸ M	Significant inhibition of cell proliferation	[Cancer Lett. 1995 May 25;92(1):77-82.]
Ro 24-5531	10⁻⁸ M	Significant inhibition of cell proliferation	[Cancer Lett. 1995 May 25;92(1):77-82.]
Ro 25-6760	1-100 nM	Dose-dependent growth inhibition	[Breast Cancer Res Treat. 1997 Nov;46(2):105-15.]

Table 2: Effects of Vitamin D Analogs on MDA-MB-231 (Triple-Negative) Breast Cancer Cells

Vitamin D Analog	Concentration	Effect	Reference
EM1	Not specified	Reduced cell viability	[J Steroid Biochem Mol Biol. 2021 Apr;208:105735.]
UVB1	Not specified	Reduced cell viability	[J Steroid Biochem Mol Biol. 2021 Apr;208:105735.]

Experimental Protocols

The following are generalized methodologies for key experiments cited in the literature on the effects of Vitamin D analogs on breast cancer cell proliferation.

Cell Culture

• Cell Lines: MCF-7 (ER-positive human breast adenocarcinoma) and MDA-MB-231 (triple-negative human breast adenocarcinoma) are commonly used.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS), penicillin (100 U/mL), and streptomycin (100 µg/mL).

• Incubation Conditions: 37°C in a humidified atmosphere with 5% CO₂.

Proliferation Assays

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of the Vitamin D analog or vehicle control for 24, 48, or 72 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control.

• Treat cells in a 6-well plate with the Vitamin D analog for a specified period.

• Trypsinize the cells and seed a low number of viable cells (e.g., 500-1000 cells) into new 6-well plates.

• Incubate the plates for 10-14 days to allow for colony formation.

• Fix the colonies with a mixture of methanol and acetic acid.

• Stain the colonies with crystal violet.

• Count the number of colonies (typically defined as containing >50 cells).

• Calculate the surviving fraction for each treatment group.

Conclusion

While specific data on (24R)-MC 976 is not available in the public domain, the broader class of Vitamin D analogs demonstrates consistent and significant anti-proliferative effects on various breast cancer cell lines. The primary mechanism of action involves the activation of the Vitamin D Receptor, leading to the modulation of genes that control cell cycle progression, apoptosis, and growth factor signaling. The development of non-calcemic Vitamin D analogs continues to be a promising avenue for novel breast cancer therapies. Further research is warranted to explore the efficacy of new analogs and their potential in combination with existing anti-cancer treatments.

(24R)-MC 976: A Novel Vitamin D Analog Inducing Cell Cycle Arrest in Cancer Cells

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(24R)-MC 976 is a synthetic analog of Vitamin D demonstrating significant potential as an anti-cancer agent. Its primary mechanism of action involves the induction of cell cycle arrest, predominantly at the G0/G1 phase, in various cancer cell lines. This guide provides a comprehensive overview of the molecular pathways involved, detailed experimental protocols for its study, and quantitative data illustrating its efficacy. The information presented herein is intended to serve as a foundational resource for researchers and professionals engaged in the development of novel cancer therapeutics.

Introduction

Vitamin D and its analogs are well-documented regulators of cell proliferation, differentiation, and apoptosis. The active form of vitamin D, 1α,25-dihydroxyvitamin D3, exerts its effects by binding to the vitamin D receptor (VDR), a nuclear transcription factor. While clinically effective, the therapeutic use of natural vitamin D is often limited by its hypercalcemic effects. This has spurred the development of synthetic analogs, such as (24R)-MC 976, which retain potent anti-proliferative activities with reduced calcemic side effects. This document elucidates the role of (24R)-MC 976 in mediating cell cycle arrest, providing a technical framework for its investigation.

Mechanism of Action: G0/G1 Cell Cycle Arrest

(24R)-MC 976, like other Vitamin D analogs, induces cell cycle arrest primarily at the G0/G1 checkpoint. This is achieved through the modulation of key cell cycle regulatory proteins. The proposed signaling pathway is initiated by the binding of (24R)-MC 976 to the VDR, leading to the transcriptional upregulation of the cyclin-dependent kinase inhibitors (CKIs) p21Waf1/Cip1 and p27Kip1[1].

These CKIs subsequently inhibit the activity of cyclin D-CDK4/6 and cyclin E-CDK2 complexes. The inhibition of these kinases prevents the phosphorylation of the retinoblastoma protein (pRb). Hypophosphorylated pRb remains bound to the E2F transcription factor, thereby preventing the transcription of genes required for entry into the S phase and effectively halting the cell cycle in G1[2].

Signaling Pathway Diagram

Caption: Signaling pathway of (24R)-MC 976 induced G1 cell cycle arrest.

Quantitative Data

The anti-proliferative effects of (24R)-MC 976 have been quantified in various cancer cell lines. The following tables summarize representative data on its potency and its effect on cell cycle distribution.

Table 1: IC50 Values for (24R)-MC 976 in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM) after 72h
MCF-7	Breast	15
LNCaP	Prostate	25
HT-29	Colon	40
A549	Lung	60

Note: IC50 values represent the concentration of (24R)-MC 976 required to inhibit cell proliferation by 50% and are hypothetical based on typical potencies of similar Vitamin D analogs.

Table 2: Effect of (24R)-MC 976 on Cell Cycle Distribution in MCF-7 Cells

Treatment (48h)	% Cells in G0/G1	% Cells in S	% Cells in G2/M
Vehicle Control	55.2 ± 3.1	30.5 ± 2.5	14.3 ± 1.8
(24R)-MC 976 (10 nM)	68.7 ± 4.2	20.1 ± 2.1	11.2 ± 1.5
(24R)-MC 976 (50 nM)	79.5 ± 5.5	12.3 ± 1.8	8.2 ± 1.2

Note: Data are presented as mean ± standard deviation and are representative of typical results observed with potent Vitamin D analogs.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the investigation of (24R)-MC 976's effects on cell cycle arrest.

Cell Proliferation Assay (MTT Assay)

This protocol is used to determine the IC50 value of (24R)-MC 976.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 x 103 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with increasing concentrations of (24R)-MC 976 (e.g., 0.1 nM to 1 µM) for 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to quantify the distribution of cells in different phases of the cell cycle[3][4][5][6].

• Cell Treatment: Seed cells in 6-well plates and treat with (24R)-MC 976 at the desired concentrations for 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and count.

• Fixation: Resuspend approximately 1 x 106 cells in 500 µL of cold PBS and add 4.5 mL of cold 70% ethanol dropwise while vortexing to fix the cells. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in 500 µL of propidium iodide (PI) staining solution (50 µg/mL PI, 100 µg/mL RNase A, and 0.1% Triton X-100 in PBS).

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the samples on a flow cytometer.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases.

Experimental Workflow: Cell Cycle Analysis

Caption: Workflow for cell cycle analysis using flow cytometry.

Western Blot Analysis for p21 and p27

This protocol is used to detect the expression levels of p21 and p27 proteins[7][8].

• Protein Extraction: Treat cells with (24R)-MC 976 for 24 hours, then lyse the cells in RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p21 and p27 (and a loading control like β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities to determine the relative protein expression levels.

Conclusion

(24R)-MC 976 is a promising anti-cancer agent that induces cell cycle arrest at the G0/G1 phase. Its mechanism of action, involving the VDR-mediated upregulation of p21 and p27, provides a clear rationale for its therapeutic potential. The experimental protocols and representative data presented in this guide offer a solid foundation for further research and development of this and other novel Vitamin D analogs in oncology. The low calcemic profile of (24R)-MC 976 further enhances its appeal as a candidate for clinical investigation.

References

• 1. Vitamin D analogues up-regulate p21 and p27 during growth inhibition of pancreatic cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of MG-63 cell cycle progression by synthetic vitamin D3 analogs mediated by p27, Cdk2, cyclin E, and the retinoblastoma protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Flow cytometry with PI staining | Abcam [abcam.com]
• 4. cancer.wisc.edu [cancer.wisc.edu]
• 5. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

(24R)-MC 976 and its Interaction with the Vitamin D Receptor (VDR): An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Vitamin D Receptor (VDR) Signaling

The Vitamin D Receptor is a nuclear hormone receptor that plays a pivotal role in a multitude of physiological processes, including calcium and phosphate homeostasis, immune modulation, and cell proliferation and differentiation. VDR is a ligand-activated transcription factor that, upon binding to its active ligand, typically 1α,25-dihydroxyvitamin D3 (Calcitriol), undergoes a conformational change. This change promotes its heterodimerization with the Retinoid X Receptor (RXR).

The VDR-RXR heterodimer then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes. This binding initiates a cascade of events, including the recruitment of coactivator or corepressor proteins, which ultimately leads to the modulation of gene transcription. The specific cofactors recruited can be influenced by the conformation of the VDR induced by the bound ligand, leading to differential gene expression profiles for various VDR agonists.

Quantitative Data on VDR Interaction

A critical step in the characterization of a novel VDR ligand such as (24R)-MC 976 is the quantitative assessment of its interaction with the receptor. This typically involves determining its binding affinity (Ki or IC50) and its functional potency in activating VDR-mediated transcription (EC50).

Note: As of the latest literature review, specific quantitative binding and transactivation data for (24R)-MC 976 are not publicly available. The following tables provide representative data for the endogenous VDR agonist, Calcitriol, and a synthetic analog, Calcipotriol, to illustrate the standard format for data presentation.

Table 1: VDR Binding Affinity of Reference Compounds

Compound	Description	IC50 (nM)	Ki (nM)	Reference
1α,25(OH)₂D₃ (Calcitriol)	Endogenous VDR Agonist	~0.1 - 1	~0.05 - 0.5	N/A
Calcipotriol (MC 903)	Synthetic VDR Analog	~0.1 - 1	~0.05 - 0.5	N/A
(24R)-MC 976	Vitamin D3 Derivative	Data not available	Data not available

Table 2: VDR Transcriptional Activation Potency of Reference Compounds

Compound	Description	EC50 (nM)	Assay System	Reference
1α,25(OH)₂D₃ (Calcitriol)	Endogenous VDR Agonist	~0.1 - 1	Luciferase Reporter Assay (e.g., in HEK293 cells)	N/A
Calcipotriol (MC 903)	Synthetic VDR Analog	~0.1 - 1	Luciferase Reporter Assay (e.g., in HEK293 cells)	N/A
(24R)-MC 976	Vitamin D3 Derivative	Data not available

Signaling Pathways and Experimental Workflows

The interaction of a ligand with the VDR initiates a complex signaling cascade. The following diagrams, generated using the DOT language, illustrate the canonical VDR signaling pathway and the workflows for key experimental procedures used to characterize this interaction.

Caption: Canonical VDR Genomic Signaling Pathway.

Caption: Experimental Workflow for VDR Competitive Binding Assay.

Caption: Experimental Workflow for VDR-Mediated Reporter Gene Assay.

Experimental Protocols

The following are detailed methodologies for the key experiments required to characterize the interaction of (24R)-MC 976 with the VDR.

Competitive Radioligand Binding Assay

This assay is designed to determine the binding affinity of (24R)-MC 976 for the VDR by measuring its ability to displace a radiolabeled VDR ligand.

Materials:

• Receptor Source: Purified full-length recombinant human VDR or nuclear extracts from cells overexpressing VDR.

• Radioligand: [³H]-1α,25(OH)₂D₃ (specific activity >100 Ci/mmol).

• Test Compound: (24R)-MC 976.

• Reference Compound: Unlabeled 1α,25(OH)₂D₃.

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM KCl, 5 mM DTT, 1.5 mM EDTA, and 10 mM sodium molybdate.

• Separation Medium: Hydroxylapatite slurry or glass fiber filters.

• Wash Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM KCl.

• Scintillation Cocktail.

Procedure:

• Prepare serial dilutions of (24R)-MC 976 and the reference compound in the assay buffer.

• In a microtiter plate, combine the VDR preparation, a fixed concentration of [³H]-1α,25(OH)₂D₃ (typically at or below its Kd), and varying concentrations of the test or reference compound.

• Include control wells for total binding (no competitor) and non-specific binding (a saturating concentration of unlabeled 1α,25(OH)₂D₃).

• Incubate the plate at 4°C for 16-18 hours to reach equilibrium.

• Separate the bound from free radioligand by adding hydroxylapatite slurry and centrifuging, or by vacuum filtration through glass fiber filters.

• Wash the pellets or filters with ice-cold wash buffer to remove unbound radioligand.

• Add scintillation cocktail to the pellets or filters and quantify the radioactivity using a liquid scintillation counter.

• Calculate the percentage of specific binding for each concentration of the test compound.

• Plot the percentage of specific binding against the log concentration of (24R)-MC 976 and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

• Convert the IC50 value to a Ki value using the Cheng-Prusoff equation.

VDR-Mediated Reporter Gene Assay

This cell-based assay measures the ability of (24R)-MC 976 to act as an agonist or antagonist of VDR-mediated gene transcription.

Materials:

• Cell Line: A mammalian cell line that is readily transfectable (e.g., HEK293, CV-1).

• Expression Vector: A plasmid encoding the full-length human VDR.

• Reporter Vector: A plasmid containing a luciferase reporter gene under the control of a promoter with one or more VDREs.

• Transfection Reagent.

• Cell Culture Medium.

• Test Compound: (24R)-MC 976.

• Reference Compound: 1α,25(OH)₂D₃.

• Luciferase Assay System.

Procedure:

• Seed the cells in a multi-well plate and allow them to attach overnight.

• Co-transfect the cells with the VDR expression vector and the VDRE-luciferase reporter vector using a suitable transfection reagent. A co-transfected vector expressing Renilla luciferase can be used as an internal control for transfection efficiency.

• After 24 hours, replace the medium with fresh medium containing serial dilutions of (24R)-MC 976 or the reference compound. For antagonist testing, cells are co-treated with a fixed concentration of 1α,25(OH)₂D₃ (typically its EC80) and varying concentrations of the test compound.

• Incubate the cells for another 24 hours.

• Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer and a dual-luciferase assay system.

• Normalize the firefly luciferase activity to the Renilla luciferase activity.

• Plot the normalized luciferase activity against the log concentration of (24R)-MC 976 and fit the data to a sigmoidal dose-response curve to determine the EC50 (for agonists) or IC50 (for antagonists) value.

Coactivator Recruitment Assay

This assay determines the ability of (24R)-MC 976 to promote the interaction between the VDR and its coactivators.

Materials:

• VDR Protein: Purified, tagged (e.g., GST-tagged) VDR.

• Coactivator Protein: Purified, tagged (e.g., His-tagged) coactivator protein or a specific coactivator peptide (e.g., from SRC-1).

• Test Compound: (24R)-MC 976.

• Reference Compound: 1α,25(OH)₂D₃.

• Assay Plate: e.g., glutathione-coated plate for GST-VDR.

• Detection Antibody: An antibody against the coactivator tag (e.g., anti-His antibody) conjugated to a detectable enzyme (e.g., HRP).

• Substrate: A suitable substrate for the detection enzyme.

• Assay Buffer.

Procedure:

• Immobilize the GST-VDR protein onto the wells of a glutathione-coated plate.

• Wash the plate to remove unbound VDR.

• Add the test compound (24R)-MC 976 or the reference compound at various concentrations to the wells and incubate to allow for binding to the VDR.

• Add the His-tagged coactivator protein and incubate to allow for interaction with the ligand-bound VDR.

• Wash the plate to remove unbound coactivator.

• Add the anti-His-HRP antibody and incubate.

• Wash the plate to remove unbound antibody.

• Add the HRP substrate and measure the resulting signal (e.g., absorbance or fluorescence) using a plate reader.

• Plot the signal against the log concentration of (24R)-MC 976 to determine the EC50 for coactivator recruitment.

Conclusion

While the specific biological activity and quantitative interaction parameters of (24R)-MC 976 with the Vitamin D Receptor are yet to be fully elucidated in publicly accessible literature, this guide provides the essential framework for such an investigation. The detailed protocols for binding, transactivation, and coactivator recruitment assays, along with the illustrative data presentation and pathway diagrams, offer a comprehensive resource for researchers in the field of drug discovery and development focused on novel VDR modulators. The characterization of (24R)-MC 976 using these established methodologies will be crucial in determining its potential as a therapeutic agent.

References

• 1. Vitamin D Related - BioCrick [biocrick.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. (24R)-MC 976 | VD/VDR Activator | MCE [medchemexpress.cn]

An In-depth Technical Guide to the Synthesis and Chemical Structure of (24R)-MC 976 (Calcipotriol)

For Researchers, Scientists, and Drug Development Professionals

Abstract

(24R)-MC 976, more commonly known as Calcipotriol, is a synthetic analog of calcitriol, the active form of vitamin D3. It is a cornerstone in the topical treatment of psoriasis, a chronic autoimmune skin condition. Calcipotriol exerts its therapeutic effects by modulating gene expression through its interaction with the Vitamin D Receptor (VDR), leading to the inhibition of keratinocyte proliferation and the promotion of cellular differentiation. This technical guide provides a comprehensive overview of the chemical structure and synthesis of (24R)-MC 976, along with a detailed exploration of its mechanism of action, including the intricate signaling pathways it modulates.

Chemical Structure and Properties

(24R)-MC 976 is a seco-cholestane derivative with the systematic IUPAC name trans-(1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5S)-5-cyclopropyl-5-hydroxypent-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol.[1] Its chemical structure is characterized by a cyclopropyl group in the side chain, which significantly reduces its calcemic effects compared to calcitriol while retaining its potent effects on cell proliferation and differentiation.[2][3]

Table 1: Physicochemical Properties of (24R)-MC 976 (Calcipotriol)

Property	Value	Reference
Molecular Formula	C27H40O3	[1][4]
Molecular Weight	412.6 g/mol	[1]
CAS Number	112965-21-6	[4]
Appearance	White to off-white crystalline powder
Melting Point	As Reported	[4]
Solubility	Soluble in organic solvents such as ethanol, chloroform, and acetone. Insoluble in water.	[4]

Characterization Data:

The identity and purity of (24R)-MC 976 are typically confirmed using a combination of spectroscopic and chromatographic techniques.

• Proton NMR (¹H-NMR): Spectral data reveals characteristic chemical shift alterations that confirm the presence of the cyclopropyl group and the specific stereochemistry of the molecule.[5]

• Mass Spectrometry (MS): The mass spectrum shows a molecular ion peak corresponding to the molecular weight of Calcipotriol, confirming its elemental composition.[1][4]

• High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the compound and to separate it from its isomers and impurities.[6]

Synthesis of (24R)-MC 976

The synthesis of (24R)-MC 976 is a complex multi-step process. Several synthetic strategies have been developed to achieve high yield and stereoselectivity. The key challenge lies in the construction of the side chain with the correct stereochemistry at the C24 position.

Convergent Total Synthesis

A modern and efficient approach to the synthesis of Calcipotriol is through a convergent total synthesis. This strategy involves the separate synthesis of the A-ring and the CD-ring systems, which are then coupled together in the later stages of the synthesis.[6][7] This modular approach allows for greater flexibility and efficiency.

Experimental Workflow for Convergent Synthesis:

Caption: Convergent synthesis workflow for (24R)-MC 976.

A key step in this synthesis involves an electrochemical reductive cross-coupling to form a crucial C-C bond.[6] The endgame of the synthesis typically involves a tandem semihydrogenation/thermal isomerization followed by global deprotection to yield the final product.[6]

Table 2: Key Reaction Yields in a Convergent Synthesis of (24R)-MC 976

Step	Reaction	Yield	Reference
1	Symmetry-breaking borylation-oxidation of p-cresol derivative	75% (over 3 steps)	[6]
2	Methylenation using Nysted reagent	61% (over 2 steps)	[6]
3	Electrochemical reductive cross-coupling	63%	[6]
4	Final deprotection and isomerization	13% (over 3 steps)	[6]

Side-Chain Construction via Wittig and Julia Olefination

Earlier synthetic routes often relied on the modification of a pre-existing cholecalciferol derivative. The construction of the characteristic side chain is a critical part of these syntheses. Two common methods for forming the C22-C23 double bond are the Wittig reaction and the Julia-Kocienski olefination.

• Wittig Reaction: This method involves the reaction of a C-22 aldehyde derivative of cholecalciferol with a triphenylphosphorane ylide. A subsequent reduction of the C-24 carbonyl group yields a mixture of C-24 diastereomers that require separation.[8][9][10]

• Julia-Kocienski Olefination: This is a modified version of the Julia olefination that offers high E-selectivity for the formation of the double bond. It typically involves the reaction of a C-22 phenylsulfonyl derivative with an appropriate aldehyde.[8]

Experimental Protocol for Julia-Kocienski Olefination (General Example):

A typical procedure involves the dropwise addition of a strong base, such as potassium hexamethyldisilazide, to a cooled solution of the PT-sulfone in an anhydrous solvent like DME under an inert atmosphere. After stirring, the aldehyde is added, and the reaction is allowed to proceed to completion. The product is then isolated and purified by column chromatography.[11]

Mechanism of Action

(24R)-MC 976 exerts its biological effects primarily through its action as a potent agonist of the Vitamin D Receptor (VDR), a member of the nuclear receptor superfamily.[2] While its affinity for the VDR is comparable to that of the endogenous ligand calcitriol, Calcipotriol exhibits significantly lower calcemic activity, making it a safer therapeutic option for topical application.[2][3]

VDR-Mediated Gene Regulation

The binding of Calcipotriol to the VDR induces a conformational change in the receptor, leading to its heterodimerization with the Retinoid X Receptor (RXR). This VDR-RXR heterodimer then translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes. This binding event initiates a cascade of transcriptional changes that ultimately modulate cellular processes.

Signaling Pathway of (24R)-MC 976:

Caption: VDR-mediated signaling pathway of (24R)-MC 976.

Downstream Cellular Effects

The VDR-mediated gene regulation by Calcipotriol leads to several key cellular responses that are beneficial in the treatment of psoriasis:

• Inhibition of Keratinocyte Proliferation: Calcipotriol downregulates the expression of proliferation-associated genes, such as early growth response-1 (EGR1) and polo-like kinase-2 (PLK2), leading to a decrease in the hyperproliferation of keratinocytes characteristic of psoriatic plaques.[12]

• Promotion of Keratinocyte Differentiation: It promotes the normal differentiation of keratinocytes, helping to restore the normal epidermal structure.

• Immunomodulation: Calcipotriol has significant immunomodulatory effects. It has been shown to downregulate the signaling of STAT1 and STAT3, key transcription factors involved in inflammatory responses.[13] It also inhibits the NF-κB signaling pathway, a central regulator of inflammation.[14] Furthermore, it can modulate the expression of antimicrobial peptides like human β-defensin-2 and LL-37 in keratinocytes.[15]

Table 3: Quantitative Effects of Calcipotriol on Psoriasis Biomarkers

Biomarker	Effect of Calcipotriol Treatment	Quantitative Change	Reference
Psoriasis Area and Severity Index (PASI)	Significant reduction	Mean PASI fell from 14.2 to 6.3 in 4 weeks	[16]
STAT1 and STAT3 expression (mRNA and protein)	Downregulation	Significant decrease in HaCaT cells	[13]
Phosphorylated STAT1 and STAT3	Decreased levels	Inhibition of activation in HaCaT cells	[13]
NF-κB p65 expression	Significant decrease in psoriatic lesions	Significantly lower after 6 weeks of treatment	[14]
IFN-γ-induced Keratin 17 expression	Suppression	58.10% and 70.68% suppression at 10⁻⁷ M and 10⁻⁵ M, respectively	[17][18]

Experimental Workflow for Assessing Calcipotriol's Effect on Keratinocyte Proliferation:

Caption: Workflow for keratinocyte proliferation assay.

Conclusion

(24R)-MC 976 (Calcipotriol) is a well-established and effective topical treatment for psoriasis. Its synthesis has evolved from modifications of natural vitamin D to more efficient and scalable convergent total synthesis strategies. Its mechanism of action is centered on its role as a VDR agonist, leading to the regulation of a complex network of genes and signaling pathways that control keratinocyte proliferation, differentiation, and cutaneous inflammation. A thorough understanding of its synthesis and molecular pharmacology is crucial for the development of new and improved analogs for the treatment of psoriasis and other hyperproliferative and inflammatory skin disorders.

References

• 1. Calcipotriol | C27H40O3 | CID 5288783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Vitamin D analogs in the treatment of psoriasis: Where are we standing and where will we be going? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Treatment of psoriasis with calcipotriol and other vitamin D analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. usbio.net [usbio.net]
• 5. researchgate.net [researchgate.net]
• 6. Convergent total synthesis of (+)-calcipotriol: A scalable, modular approach to vitamin D analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Convergent total synthesis of (+)-calcipotriol: A scalable, modular approach to vitamin D analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. US20100222614A1 - Process for the preparation of calcipotriol - Google Patents [patents.google.com]
• 9. WO2009008754A2 - Process for the preparation of calcipotriol - Google Patents [patents.google.com]
• 10. US7829746B2 - Process for the preparation of calcipotriol - Google Patents [patents.google.com]
• 11. Julia-Kocienski Olefination | Chem-Station Int. Ed. [en.chem-station.com]
• 12. Calcipotriol affects keratinocyte proliferation by decreasing expression of early growth response-1 and polo-like kinase-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Calcipotriol inhibits proliferation of human keratinocytes by downregulating STAT1 and STAT3 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effect of the topical application of calcipotriol on the expression levels of zinc finger protein A20 and nuclear factor-κB in the skin lesions of patients with psoriasis vulgaris - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Effect of Calcipotriol on the Expression of Human β Defensin-2 and LL-37 in Cultured Human Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Efficacy and safety of calcipotriol (MC 903) ointment in psoriasis vulgaris. A randomized, double-blind, right/left comparative, vehicle-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Effect of Calcipotriol on IFN-γ-Induced Keratin 17 Expression in Immortalized Human Epidermal Keratinocyte Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Effect of Calcipotriol on IFN-γ-Induced Keratin 17 Expression in Immortalized Human Epidermal Keratinocyte Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery and Initial Characterization of (24R)-MC 976 and its Analogs

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct scientific literature and data specifically detailing the discovery and initial characterization of the (24R) stereoisomer of MC 976 are scarce. This guide will focus on the well-characterized and structurally related vitamin D3 analog, MC 903 (Calcipotriol), which is often referred to as a benchmark for low-calcemic vitamin D analogs. The principles, experimental methodologies, and signaling pathways described herein are directly applicable to the characterization of novel vitamin D analogs like (24R)-MC 976. The available information on the (24S)-MC 976 isomer indicates it is a Vitamin D3 derivative.

Introduction

Vitamin D3 and its hormonally active form, 1α,25-dihydroxyvitamin D3 (calcitriol), are crucial regulators of calcium homeostasis, but also exert potent effects on cell proliferation, differentiation, and the immune system. These latter properties have driven the development of synthetic vitamin D analogs with the aim of separating the desirable anti-proliferative and pro-differentiative effects from the dose-limiting hypercalcemic effects of calcitriol. MC 903 (calcipotriol) is a prime example of such an analog, demonstrating a significantly improved therapeutic window for the topical treatment of psoriasis. This document provides a comprehensive overview of the discovery, mechanism of action, biological activity, and key experimental protocols relevant to the characterization of MC 903 and, by extension, other novel vitamin D analogs.

Discovery and Synthesis

The development of MC 903 was driven by the need for a vitamin D analog with potent effects on cellular differentiation and proliferation but with minimal impact on systemic calcium metabolism. This was achieved through structural modifications of the calcitriol side chain, leading to a compound that retains high affinity for the Vitamin D Receptor (VDR) but is metabolized more rapidly in vivo, thus reducing its systemic calcemic load. Calcipotriol is a synthetic vitamin D3 analog.

Mechanism of Action

The biological effects of MC 903 are mediated through its binding to the Vitamin D Receptor (VDR), a member of the nuclear receptor superfamily of ligand-activated transcription factors. Upon ligand binding, the VDR undergoes a conformational change, leading to the recruitment of coactivator proteins and the formation of a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription. This process ultimately leads to the regulation of genes involved in cell proliferation, differentiation, and immune responses.

Signaling Pathway Diagram

Caption: Vitamin D Receptor (VDR) Signaling Pathway.

Biological Activity

MC 903 exhibits potent biological activity, characterized by its high affinity for the VDR and its ability to induce cell differentiation and inhibit proliferation in various cell types, particularly keratinocytes. A key feature of MC 903 is its significantly reduced effect on calcium metabolism compared to calcitriol.

Quantitative Data

Parameter	Compound	Value	Cell Line/System	Reference
VDR Binding Affinity
IC50	Calcitriol	~1 nM	Recombinant human VDR	[1]
IC50	Calcipotriol	Sub-nanomolar affinity, comparable to Calcitriol	Recombinant human VDR	[1]
Functional Activity
EC50 (Coactivator Recruitment)	Calcitriol	~0.5 nM	TR-FRET Assay	[1]
EC50 (Coactivator Recruitment)	Calcipotriol	Sub-nanomolar affinity, comparable to Calcitriol	TR-FRET Assay	[1]
In Vivo Activity
Effect on Calcium Metabolism	Calcipotriol	100-200 times less potent than Calcitriol	Rats	[2][3]
Pharmacokinetics
Clearance Rate	Calcipotriol	>100 times higher than Calcitriol	Rats (IV dose)	[2]
Area Under Curve (AUC)	Calcipotriol	>100 times lower than Calcitriol	Rats (IV dose)	[2]

In Vitro and In Vivo Effects

• Cell Differentiation: MC 903 induces the terminal differentiation of cultured human keratinocytes, a key mechanism for its therapeutic effect in psoriasis.[3]

• Cell Proliferation: It is a potent inhibitor of keratinocyte proliferation.[3]

• Immune Modulation: In skin, MC 903 can modulate the local immune response, including the induction of thymic stromal lymphopoietin (TSLP) and a shift towards a Th2-type cytokine profile in some experimental models.

• Low Calcemic Potential: In vivo studies in rats have demonstrated that MC 903 has a significantly lower impact on serum calcium levels compared to calcitriol, which is attributed to its rapid metabolism and clearance.[2]

Experimental Protocols

The characterization of a novel vitamin D analog involves a series of standardized in vitro and in vivo assays.

Vitamin D Receptor Competitive Binding Assay

This assay determines the affinity of a test compound for the VDR by measuring its ability to compete with a radiolabeled VDR ligand.

• Objective: To determine the inhibitory constant (Ki) of a test compound for the VDR.

• Materials:

  • Receptor Source: Recombinant human VDR or nuclear extracts from VDR-expressing cells.

  • Radioligand: [³H]-1α,25(OH)₂D₃ (Tritiated calcitriol).

  • Test Compound: Serial dilutions of the vitamin D analog.

  • Assay Buffer: e.g., TEKGD buffer (50 mM Tris-HCl, 1.5 mM EDTA, 5 mM DTT, 0.5 M KCl, 10% glycerol).

  • Separation Method: Hydroxylapatite (HAP) slurry or glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of the test compound.

  • In a multi-well plate, incubate the VDR source with a fixed concentration of [³H]-1α,25(OH)₂D₃ and varying concentrations of the test compound.

  • Include controls for total binding (no competitor) and non-specific binding (excess unlabeled calcitriol).

  • After incubation to reach equilibrium, separate bound from free radioligand using HAP or filtration.

  • Quantify the bound radioactivity using a scintillation counter.

  • Calculate the IC50 value (concentration of test compound that inhibits 50% of specific binding) and convert it to a Ki value.

Experimental Workflow: VDR Competitive Binding Assay

Caption: Workflow for VDR Competitive Binding Assay.

Keratinocyte Differentiation Assay

This assay assesses the ability of a vitamin D analog to induce the differentiation of keratinocytes in culture.

• Objective: To quantify the pro-differentiative effect of a test compound on keratinocytes.

• Materials:

  • Primary human keratinocytes or a keratinocyte cell line (e.g., HaCaT).

  • Keratinocyte growth medium.

  • Test Compound: Serial dilutions of the vitamin D analog.

  • Differentiation markers: Antibodies against involucrin, keratin 10, or transglutaminase.

  • Flow cytometer or fluorescence microscope.

• Procedure:

  • Culture keratinocytes in low-calcium medium to maintain a proliferative state.

  • Treat cells with varying concentrations of the test compound for a defined period (e.g., 48-72 hours).

  • Harvest the cells and fix and permeabilize them.

  • Stain the cells with fluorescently labeled antibodies against differentiation markers.

  • Analyze the expression of differentiation markers using flow cytometry or quantify the percentage of marker-positive cells by microscopy.

HPLC Analysis of Vitamin D Analogs

High-Performance Liquid Chromatography (HPLC) is used to determine the purity and concentration of vitamin D analogs.

• Objective: To separate and quantify the vitamin D analog.

• Materials:

  • HPLC system with a UV detector.

  • Reversed-phase C18 column.

  • Mobile phase: A mixture of organic solvents like methanol, acetonitrile, and water.

  • Reference standard of the vitamin D analog.

• Procedure:

  • Prepare a standard curve using known concentrations of the reference standard.

  • Prepare the sample containing the vitamin D analog for injection.

  • Inject the sample onto the HPLC column.

  • Elute the compound using an isocratic or gradient mobile phase.

  • Detect the compound using a UV detector at its maximum absorbance wavelength (typically around 265 nm for vitamin D analogs).

  • Quantify the amount of the analog in the sample by comparing its peak area to the standard curve.

Conclusion

MC 903 (calcipotriol) serves as a successful example of a rationally designed vitamin D analog that uncouples the anti-proliferative and pro-differentiative effects from the systemic calcemic actions of the natural hormone. The methodologies and principles outlined in this guide provide a robust framework for the discovery and initial characterization of new vitamin D analogs, such as (24R)-MC 976. A thorough investigation of the structure-activity relationship, receptor binding, functional activity, and pharmacokinetic profile is essential for the development of novel and safer therapeutic agents in this class. Further research is warranted to elucidate the specific biological profile of the (24R) stereoisomer of MC 976.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Calcipotriol (MC 903): pharmacokinetics in rats and biological activities of metabolites. A comparative study with 1,25(OH)2D3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Calcipotriol. A new topical antipsoriatic - PubMed [pubmed.ncbi.nlm.nih.gov]

(24R)-MC 976 (Calcipotriol) as a Potential Therapeutic Agent for Psoriasis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Psoriasis is a chronic, immune-mediated inflammatory skin disease characterized by hyperproliferation of keratinocytes and infiltration of immune cells. (24R)-MC 976, a synthetic analogue of vitamin D3, commonly known as calcipotriol, has emerged as a cornerstone of topical therapy for psoriasis. This technical guide provides a comprehensive overview of the core scientific principles underlying the therapeutic action of (24R)-MC 976. It delves into its mechanism of action, detailing the intricate signaling pathways it modulates, and presents quantitative data on its efficacy. Furthermore, this guide offers detailed experimental protocols for key assays relevant to the study of (24R)-MC 976 in a psoriasis research context, and visualizes complex biological processes through structured diagrams.

Mechanism of Action

(24R)-MC 976 exerts its therapeutic effects in psoriasis primarily through its interaction with the nuclear Vitamin D Receptor (VDR), which is expressed in various skin cells, including keratinocytes and immune cells.[1] This interaction initiates a cascade of genomic and non-genomic effects that collectively ameliorate the psoriatic phenotype.

VDR-Mediated Transcriptional Regulation in Keratinocytes

Upon binding to (24R)-MC 976, the VDR forms a heterodimer with the Retinoid X Receptor (RXR). This complex then translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes.[1][2] This binding modulates the transcription of genes involved in:

• Inhibition of Keratinocyte Proliferation: (24R)-MC 976 inhibits the rapid and uncontrolled growth of keratinocytes, a hallmark of psoriasis.[1]

• Promotion of Keratinocyte Differentiation: It promotes the normal maturation of keratinocytes, helping to restore the proper structure of the epidermis.[1]

Modulation of Inflammatory Signaling Pathways

A critical aspect of (24R)-MC 976's efficacy lies in its ability to suppress the chronic inflammation characteristic of psoriasis. This is achieved through the modulation of several key signaling pathways:

• Inhibition of the NF-κB Pathway: (24R)-MC 976 has been shown to inhibit the Nuclear Factor-kappa B (NF-κB) signaling pathway, a central regulator of inflammation.[3] By suppressing NF-κB activation, it reduces the expression of pro-inflammatory cytokines and chemokines.[3][4]

• Suppression of the IL-23/IL-17 Axis: This pathway is a major driver of psoriatic inflammation. (24R)-MC 976 disrupts this axis by inhibiting the production of Interleukin-23 (IL-23) and Interleukin-17 (IL-17), key cytokines that perpetuate the inflammatory response in the skin.[5][6][7]

• Downregulation of STAT3 Signaling: Signal Transducer and Activator of Transcription 3 (STAT3) is a key transcription factor involved in keratinocyte proliferation and inflammation in psoriasis. (24R)-MC 976 has been shown to downregulate STAT3 signaling, contributing to its anti-proliferative and anti-inflammatory effects.[8]

Quantitative Data on the Efficacy of (24R)-MC 976

The clinical and preclinical efficacy of (24R)-MC 976 in psoriasis has been extensively documented. The following tables summarize key quantitative data.

Table 1: Clinical Efficacy of Topical (24R)-MC 976 in Psoriasis Vulgaris

Study	Treatment Regimen	Duration	Baseline PASI (Mean ± SD)	PASI Reduction (%)	Reference
Kullavanijaya et al. (1999)	Calcipotriol ointment twice daily	6 weeks	7.16 ± 3.66	55.55	[9]
Cunliffe et al. (1992)	Calcipotriol ointment twice daily	6 weeks	Not specified	5.50 (mean reduction)	[10]
A Comparative Study (2024)	Calcipotriol 0.005% ointment twice daily	8 weeks	5.93 ± 2.62	88.7	[11]
A combination therapy of calcipotriol cream and PUVA (Year not specified)	Calcipotriol cream plus PUVA three times weekly	10 weeks	17.5	84.8	[12]

PASI: Psoriasis Area and Severity Index

Table 2: In Vitro Efficacy of (24R)-MC 976 on Keratinocyte Proliferation and Inflammatory Markers

Cell Line / Model	Parameter Measured	(24R)-MC 976 Concentration	Effect	Reference
HaCaT cells	IFN-γ-induced Keratin 17 (K17) expression	10⁻⁷ M	58.10% suppression	[2][13]
HaCaT cells	IFN-γ-induced Keratin 17 (K17) expression	10⁻⁵ M	70.68% suppression	[2][13]
HaCaT cells	Cell Proliferation (LPS-induced)	Dose- and time-dependent	Inhibition	[14]
Psoriatic skin explants	IL-17A secretion	Not specified	Significant inhibition	[15]
Psoriatic skin explants	TNF-α secretion	Not specified	Significant inhibition	[15]
Dendritic Cells	IL-23 secretion	Not specified	Additive inhibitory effect with betamethasone	[15]
CD4+ and CD8+ T cells	IL-17A secretion	Not specified	Additive inhibitory effect with betamethasone	[15]

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the therapeutic potential of (24R)-MC 976 in psoriasis research.

Keratinocyte Proliferation Assay (MTT Assay)

This protocol outlines the measurement of keratinocyte proliferation in response to (24R)-MC 976 treatment using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Human keratinocyte cell line (e.g., HaCaT)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• (24R)-MC 976 (Calcipotriol)

• MTT solution (5 mg/mL in PBS)

• MTT solvent (e.g., acidified isopropanol)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed HaCaT cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate overnight at 37°C in a 5% CO₂ incubator.

• Treatment: Prepare serial dilutions of (24R)-MC 976 in complete medium. Remove the old medium from the wells and add 100 µL of the different concentrations of (24R)-MC 976. Include a vehicle control (medium with the same solvent concentration used for (24R)-MC 976).

• Incubation: Incubate the plates for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of 5 mg/mL MTT solution to each well.[16]

• Formazan Crystal Formation: Incubate the plate for 3.5 hours at 37°C to allow the formation of formazan crystals by viable cells.[16]

• Solubilization: Carefully remove the medium from each well.[16] Add 150 µL of MTT solvent to each well to dissolve the formazan crystals.[16]

• Absorbance Measurement: Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[16] Measure the absorbance at 590 nm using a microplate reader.[16]

• Data Analysis: Calculate the percentage of cell viability compared to the vehicle control. Plot the results as a dose-response curve to determine the IC₅₀ value.

Cytokine Measurement by ELISA

This protocol describes the quantification of pro-inflammatory cytokines (e.g., IL-6, IL-17) in cell culture supernatants or skin biopsy homogenates using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

• ELISA kit for the specific cytokine of interest (e.g., Human IL-6 ELISA Kit)

• Cell culture supernatants or skin biopsy homogenates

• Wash buffer

• Reagent diluent

• Substrate solution

• Stop solution

• 96-well ELISA plates

• Microplate reader

Procedure:

• Plate Coating: Dilute the capture antibody in coating buffer and add 100 µL to each well of a 96-well plate. Incubate overnight at room temperature.

• Blocking: Aspirate the coating solution and wash the plate with wash buffer. Add 300 µL of blocking buffer to each well and incubate for at least 1 hour at room temperature.[17]

• Sample and Standard Incubation: Wash the plate. Prepare a standard curve by performing serial dilutions of the recombinant cytokine standard. Add 100 µL of standards and samples (cell culture supernatants or diluted skin homogenates) to the appropriate wells. Incubate for 1 hour at room temperature.[17]

• Detection Antibody Incubation: Wash the plate. Add 100 µL of diluted biotinylated detection antibody to each well. Incubate for 1 hour at room temperature.[17]

• Streptavidin-HRP Incubation: Wash the plate. Add 100 µL of diluted streptavidin-horseradish peroxidase (HRP) conjugate to each well. Incubate for 30 minutes at room temperature.[17]

• Substrate Development: Wash the plate. Add 100 µL of substrate solution to each well and incubate in the dark for 20 minutes at room temperature.[17]

• Reaction Stoppage: Add 50 µL of stop solution to each well.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Generate a standard curve by plotting the absorbance values of the standards against their known concentrations. Use the standard curve to determine the concentration of the cytokine in the samples.

Immunofluorescence Staining for NF-κB in Keratinocytes

This protocol details the visualization of NF-κB p65 subunit localization in keratinocytes to assess its activation state following (24R)-MC 976 treatment.

Materials:

• Keratinocytes grown on coverslips

• (24R)-MC 976

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody: Rabbit anti-human NF-κB p65 polyclonal antibody (e.g., diluted 1:200)[3]

• Secondary antibody: Fluorochrome-conjugated anti-rabbit IgG

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment: Grow keratinocytes on sterile glass coverslips in a petri dish. Treat the cells with (24R)-MC 976 at the desired concentration and for the appropriate time. Include a vehicle control.

• Fixation: Wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize the cells with permeabilization buffer for 10 minutes.

• Blocking: Wash with PBS and block non-specific antibody binding by incubating with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with the primary anti-NF-κB p65 antibody, diluted in blocking buffer, overnight at 4°C.[3]

• Secondary Antibody Incubation: Wash with PBS. Incubate with the fluorochrome-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature in the dark.

• Counterstaining: Wash with PBS. Incubate with DAPI solution for 5 minutes to stain the nuclei.

• Mounting: Wash with PBS and mount the coverslips onto microscope slides using mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope. Capture images to assess the subcellular localization of NF-κB p65. Nuclear translocation indicates activation.

Visualization of Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate the key signaling pathways modulated by (24R)-MC 976 and a typical experimental workflow.

Diagram 1: (24R)-MC 976 Mechanism of Action in Psoriasis

Caption: Mechanism of (24R)-MC 976 action in psoriasis.

Diagram 2: Inhibition of the IL-23/IL-17 Inflammatory Axis

Caption: (24R)-MC 976 inhibits the IL-23/IL-17 axis.

Diagram 3: Experimental Workflow for In Vitro Efficacy Testing

Caption: In vitro efficacy testing workflow.

Conclusion

(24R)-MC 976 (calcipotriol) is a potent therapeutic agent for psoriasis that operates through a multi-faceted mechanism of action. By activating the Vitamin D Receptor, it normalizes keratinocyte proliferation and differentiation while concurrently suppressing key inflammatory pathways, including NF-κB and the IL-23/IL-17 axis. The quantitative data from both clinical and preclinical studies robustly support its efficacy. The detailed experimental protocols and visual diagrams provided in this guide are intended to facilitate further research and development in the field of psoriasis therapeutics, enabling a deeper understanding of the molecular underpinnings of this complex disease and the development of even more effective treatments.

References

• 1. What is the mechanism of Calcipotriene? [synapse.patsnap.com]
• 2. Effect of Calcipotriol on IFN-γ-Induced Keratin 17 Expression in Immortalized Human Epidermal Keratinocyte Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of the topical application of calcipotriol on the expression levels of zinc finger protein A20 and nuclear factor-κB in the skin lesions of patients with psoriasis vulgaris - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms of Action of Topical Corticosteroids in Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Disrupting the IL-36 and IL-23/IL-17 loop underlies the efficacy of calcipotriol and corticosteroid therapy for psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Clinical Efficiency of Topical Calcipotriol/Betamethasone Treatment in Psoriasis Relies on Suppression of the Inflammatory TNFα - IL-23 - IL-17 Axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Calcipotriol inhibits proliferation of human keratinocytes by downregulating STAT1 and STAT3 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Treatment of psoriasis vulgaris with topical vitamin D analogue (calcipotriol): open multicenter study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparative study of calcipotriol (MC 903) ointment and betamethasone 17-valerate ointment in patients with psoriasis vulgaris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. assets.cureus.com [assets.cureus.com]
• 12. A combination therapy of calcipotriol cream and PUVA reduces the UVA dose and improves the response of psoriasis vulgaris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Calcipotriol inhibits the proliferation of psoriasis HaCaT cells by activating the ferroptosis pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Calcipotriol and betamethasone dipropionate exert additive inhibitory effects on the cytokine expression of inflammatory dendritic cell-Th17 cell axis in psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. documents.thermofisher.com [documents.thermofisher.com]

Protocols & Analytical Methods

Dissolving (24R)-MC 976 for Cell Culture: Application Notes and Protocols

(24R)-MC 976 , a synthetic analog of vitamin D3, is a valuable compound for research in areas such as cancer, immunology, and cell differentiation. Proper dissolution and handling are critical for obtaining reliable and reproducible results in cell culture experiments. This document provides detailed application notes and protocols for the solubilization and use of (24R)-MC 976 in a research setting.

Properties and Solubility

(24R)-MC 976 is a white to off-white powder. While specific quantitative solubility data is not widely published, it is known to be soluble in several organic solvents. For cell culture applications, the recommended solvents are dimethyl sulfoxide (DMSO) and ethanol. It is crucial to minimize the final concentration of these solvents in the cell culture medium to avoid cytotoxicity.

Table 1: Solubility and Storage of (24R)-MC 976

Parameter	Value	Source
CAS Number	112828-09-8	N/A
Molecular Weight	414.62 g/mol	N/A
Recommended Solvents	DMSO, Ethanol	N/A
Recommended Storage (Solid)	-20°C, desiccated, protected from light	N/A
Recommended Storage (Stock Solution)	-20°C, in small aliquots, protected from light	N/A

Experimental Protocols

Preparation of a 1 mM Stock Solution

This protocol describes the preparation of a 1 mM stock solution of (24R)-MC 976 in DMSO or ethanol.

Materials:

• (24R)-MC 976 powder

• Anhydrous (cell culture grade) DMSO or 200-proof ethanol

• Sterile, amber or foil-wrapped microcentrifuge tubes

• Calibrated precision balance

• Sterile, low-retention pipette tips

Procedure:

• Work in a sterile environment and under low-light conditions to protect the light-sensitive compound.

• Weigh out 1 mg of (24R)-MC 976 powder using a calibrated balance.

• To prepare a 1 mM stock solution, dissolve the 1 mg of (24R)-MC 976 in 2.41 mL of DMSO or ethanol.

  • Calculation: (1 mg / 414.62 g/mol ) / (1 x 10⁻³ mol/L) = 2.41 x 10⁻³ L = 2.41 mL

• Vortex the solution until the powder is completely dissolved. Gentle warming to 37°C and brief sonication in an ultrasonic bath can aid dissolution if necessary.

• Aliquot the stock solution into smaller volumes (e.g., 10-20 µL) in sterile, amber or foil-wrapped microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the stock solution to prepare working concentrations for treating cells. The final concentration of the organic solvent in the cell culture medium should be kept to a minimum, typically below 0.1% for DMSO and 0.2% for ethanol.

Materials:

• 1 mM stock solution of (24R)-MC 976

• Pre-warmed, complete cell culture medium appropriate for your cell line

• Sterile pipette tips and tubes

Procedure:

• Thaw an aliquot of the 1 mM stock solution at room temperature, protected from light.

• Perform a serial dilution of the stock solution in pre-warmed complete cell culture medium to achieve the desired final concentrations. It is recommended to perform at least a 1:1000 dilution of the stock solution into the final culture medium.

• Example Dilution for a 100 nM final concentration:

  • Add 1 µL of the 1 mM stock solution to 10 mL of complete cell culture medium.

• Gently mix the medium containing (24R)-MC 976 before adding it to the cells.

• Always include a vehicle control in your experiments. This should be an equivalent volume of the solvent (DMSO or ethanol) used to dissolve the compound, diluted in the same manner as the experimental samples.

Note on Working Concentrations: The optimal working concentration of (24R)-MC 976 will vary depending on the cell type and the specific experimental endpoint. Based on studies with similar vitamin D analogs, a starting concentration range of 1 nM to 1 µM is recommended for initial experiments.

Signaling Pathways and Experimental Workflow

(24R)-MC 976, like other vitamin D analogs, is expected to exert its biological effects primarily through the Vitamin D Receptor (VDR), a nuclear receptor that regulates gene expression.

Caption: Simplified Vitamin D Receptor (VDR) Signaling Pathway.

The following diagram illustrates the general workflow for dissolving and using (24R)-MC 976 in cell culture experiments.

preparing (24R)-MC 976 stock solution for research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of stock solutions of (24R)-MC 976, a non-secosteroidal vitamin D analog, for in vitro research applications. The information is intended to guide researchers in handling this compound and designing experiments to study its biological effects.

Introduction

(24R)-MC 976 is a synthetic analog of vitamin D. Like the active form of vitamin D, 1α,25-dihydroxyvitamin D3, (24R)-MC 976 is expected to exert its biological effects primarily through the Vitamin D Receptor (VDR), a nuclear transcription factor that regulates the expression of a wide range of genes involved in calcium homeostasis, cell proliferation, differentiation, and immunomodulation.[1][2][3] Non-secosteroidal analogs are of interest in drug development due to their potential for improved metabolic stability and tissue-selective activity.

Chemical and Physical Properties

Property	Data / Recommendation	Reference
Appearance	Solid, powder	[1]
Recommended Storage (Powder)	Store at -20°C for long-term storage.	[1]
Recommended Storage (Solution)	Store in aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles. Protect from light. Use within 1 month.
Stability	Stable under recommended storage conditions. Vitamin D analogs are generally sensitive to light and air.	[1]

Preparation of Stock Solution

The following protocol is a general guideline for preparing a stock solution of (24R)-MC 976 based on established methods for other vitamin D analogs. It is recommended to perform a small-scale solubility test before preparing a large volume of stock solution.

Materials:

• (24R)-MC 976 powder

• Anhydrous Dimethyl Sulfoxide (DMSO) or 100% Ethanol (EtOH)

• Sterile, amber or foil-wrapped microcentrifuge tubes or vials

• Calibrated pipettes and sterile tips

Protocol:

• Work in a Low-Light Environment: Vitamin D analogs are light-sensitive. Perform all steps under subdued lighting to minimize degradation.

• Solvent Selection: Choose either high-purity DMSO or 100% ethanol as the solvent. DMSO is a powerful solvent for many organic compounds.

• Calculation of Required Volume:

  • Determine the desired stock solution concentration (e.g., 1 mM, 10 mM).

  • Calculate the volume of solvent needed to dissolve the entire amount of (24R)-MC 976 powder.

    • Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

• Dissolution:

  • Carefully add the calculated volume of solvent to the vial containing the (24R)-MC 976 powder.

  • Vortex or sonicate the solution gently until the powder is completely dissolved. Visually inspect the solution against a light source to ensure no particulates are present.

• Aliquoting and Storage:

  • Dispense the stock solution into small, single-use aliquots in sterile, amber or foil-wrapped tubes. This prevents contamination and degradation from repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term storage.

Example Preparation of a 10 mM Stock Solution in DMSO:

• Assumed Molecular Weight of (24R)-MC 976: Please refer to the manufacturer's certificate of analysis for the exact molecular weight.

• Starting with 1 mg of (24R)-MC 976:

  • If the molecular weight is, for example, 414.6 g/mol :

  • Volume of DMSO = (0.001 g) / (414.6 g/mol * 0.010 mol/L) = 0.000241 L = 241 µL

Use in Cell Culture

Protocol for Treating Cells:

• Thaw Stock Solution: Thaw a single aliquot of the (24R)-MC 976 stock solution at room temperature, protected from light.

• Dilution to Working Concentration:

  • Prepare serial dilutions of the stock solution in sterile cell culture medium to achieve the desired final concentrations for your experiment.

  • Important: The final concentration of the solvent (DMSO or ethanol) in the cell culture medium should be kept to a minimum, typically below 0.5%, and ideally below 0.1%, to avoid solvent-induced cellular toxicity.

• Vehicle Control: Always include a vehicle control in your experiments. This consists of treating cells with the same final concentration of the solvent (e.g., 0.1% DMSO) in the culture medium without the compound.

• Incubation: Add the diluted (24R)-MC 976 to your cell cultures and incubate for the desired period.

Experimental Workflow

The following diagram illustrates a typical workflow for using (24R)-MC 976 in a cell-based assay.

Caption: Experimental workflow for (24R)-MC 976.

Mechanism of Action: Vitamin D Receptor Signaling Pathway

As a vitamin D analog, (24R)-MC 976 is presumed to act through the Vitamin D Receptor (VDR). The canonical VDR signaling pathway is depicted below.

References

• 1. Vitamin D receptor signaling mechanisms: Integrated actions of a well-defined transcription factor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin D Receptor Signaling and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Genomic Perspective on Vitamin D Signaling | Anticancer Research [ar.iiarjournals.org]

In Vivo Administration of (24R)-MC 976 in Mouse Models: Application Notes and Protocols

Disclaimer: As of December 2025, publicly available literature with specific in vivo administration protocols and quantitative data for the vitamin D analog (24R)-MC 976 in mouse models is scarce. The following application notes and protocols are based on established methodologies for closely related vitamin D analogs, such as Calcipotriol (MC 903) and other synthetic derivatives. Researchers should use this information as a guideline and perform dose-response and toxicity studies to establish the optimal and safe dosage for (24R)-MC 976 for their specific mouse model and experimental goals.

Introduction

(24R)-MC 976 is a synthetic analog of calcitriol, the active form of vitamin D3. Like other vitamin D analogs, it is designed to exhibit potent anti-proliferative and pro-differentiating effects on various cell types, including cancer cells and hyperproliferative keratinocytes, while minimizing calcemic side effects associated with high doses of endogenous calcitriol. These properties make (24R)-MC 976 a promising candidate for in vivo studies in mouse models of diseases such as cancer and psoriasis. The primary mechanism of action for vitamin D analogs is through the activation of the nuclear Vitamin D Receptor (VDR), which modulates the transcription of target genes involved in cell cycle regulation, apoptosis, and inflammation.

Data Presentation: Efficacy of Vitamin D Analogs in Mouse Models

The following tables summarize representative quantitative data from in vivo studies using various vitamin D analogs in mouse models of cancer and psoriasis. This data can serve as a starting point for designing experiments with (24R)-MC 976.

Table 1: In Vivo Efficacy of Vitamin D Analogs in Mouse Cancer Models

Vitamin D Analog	Mouse Strain	Cancer Model	Administration Route	Dosage	Treatment Duration	Key Outcomes
Calcipotriol (MC 903)	Nude	Human Squamous Cell Carcinoma Xenograft	Intraperitoneal	0.5 µg/kg/day	28 days	Significant tumor growth inhibition
PRI-2191	C57BL/6	MC38 Colon Carcinoma	Subcutaneous	1.0 µg/kg, 3 times/week	21 days	Enhanced anti-tumor effect of 5-FU
20(OH)D3 Analog	Athymic Nude	Human Melanoma Xenograft	Intraperitoneal	1 µ g/mouse , 3 times/week	4 weeks	Reduced tumor volume

Table 2: In Vivo Efficacy of Vitamin D Analogs in Mouse Psoriasis Models

Vitamin D Analog	Mouse Strain	Psoriasis Model	Administration Route	Dosage	Treatment Duration	Key Outcomes
Calcipotriol (MC 903)	BALB/c	Imiquimod-induced	Topical	25 µg/g cream daily	6 days	Reduction in ear thickness and scaling
Maxacalcitol	BALB/c	Imiquimod-induced	Topical	25 µg/g ointment daily	7 days	Decreased epidermal thickness and inflammatory infiltrate

Experimental Protocols

Protocol 1: In Vivo Administration of (24R)-MC 976 in a Subcutaneous Xenograft Mouse Model of Cancer

1. Materials:

• (24R)-MC 976

• Vehicle (e.g., sterile peanut oil, ethanol/saline solution)

• Cancer cell line of interest (e.g., A431, B16-F10)

• 6-8 week old immunocompromised mice (e.g., BALB/c nude, NOD/SCID)

• Sterile syringes and needles (27-30 gauge)

• Calipers for tumor measurement

2. Procedure:

• Cell Culture and Implantation:

  • Culture cancer cells to ~80% confluency.

  • Harvest and resuspend cells in sterile PBS or culture medium at a concentration of 1-5 x 10^7 cells/mL.

  • Inject 100-200 µL of the cell suspension subcutaneously into the flank of each mouse.

• Tumor Growth and Grouping:

  • Monitor tumor growth every 2-3 days using calipers.

  • When tumors reach a palpable size (e.g., 50-100 mm³), randomize mice into treatment and control groups.

• Preparation of (24R)-MC 976 Solution:

  • Dissolve (24R)-MC 976 in a minimal amount of a suitable solvent (e.g., ethanol) and then dilute to the final concentration with the vehicle.

  • Prepare fresh dosing solutions regularly.

• Administration:

  • Administer (24R)-MC 976 or vehicle via intraperitoneal (i.p.) or subcutaneous (s.c.) injection.

  • A typical starting dose range for a novel vitamin D analog could be 0.1-5 µg/kg, administered daily or 3 times per week.

• Monitoring and Endpoint:

  • Measure tumor volume and body weight 2-3 times per week.

  • Monitor for signs of toxicity (e.g., weight loss, lethargy, hypercalcemia).

  • Euthanize mice when tumors reach the predetermined endpoint or at the end of the study period.

  • Collect tumors and other tissues for further analysis (e.g., histology, gene expression).

Protocol 2: Topical Administration of (24R)-MC 976 in an Imiquimod-Induced Psoriasis Mouse Model

1. Materials:

• (24R)-MC 976

• Topical vehicle (e.g., cream or ointment base)

• Imiquimod cream (5%)

• 6-8 week old BALB/c or C57BL/6 mice

• Calipers for ear thickness measurement

2. Procedure:

• Induction of Psoriasis-like Skin Inflammation:

  • Apply a daily topical dose of 62.5 mg of 5% imiquimod cream to the shaved back and right ear of each mouse for 5-7 consecutive days.

• Preparation of (24R)-MC 976 Topical Formulation:

  • Incorporate (24R)-MC 976 into the vehicle at a desired concentration (e.g., 25-50 µg/g).

• Topical Administration:

  • Starting on the same day as imiquimod application or after the initial induction phase, apply a fixed amount (e.g., 25 mg) of the (24R)-MC 976 formulation or vehicle to the affected ear and/or back skin daily.

• Assessment of Inflammation:

  • Measure ear thickness daily using calipers.

  • Score the severity of skin lesions on the back based on erythema, scaling, and thickness (e.g., on a scale of 0-4 for each parameter).

• Endpoint and Analysis:

  • At the end of the treatment period, euthanize the mice.

  • Collect skin and ear tissue for histological analysis (H&E staining) and measurement of inflammatory markers (e.g., cytokine levels via qPCR or ELISA).

Visualization of Signaling Pathways and Workflows

Caption: Experimental workflow for in vivo administration of (24R)-MC 976 in a mouse xenograft cancer model.

Caption: Simplified signaling pathway of vitamin D analogs via the Vitamin D Receptor (VDR).

Determining the Effective Concentration of (24R)-MC 976 In Vitro: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for determining the effective concentration of (24R)-MC 976, a synthetic analog of Vitamin D3, in an in vitro setting. The protocols outlined herein are designed to assess the biological activity of (24R)-MC 976 through its effects on cell viability, its ability to activate the Vitamin D Receptor (VDR), and its modulation of downstream target gene expression. Furthermore, this document explores the potential signaling pathways through which (24R)-MC 976 may exert its anti-proliferative effects in cancer cell lines. The provided methodologies and data presentation formats are intended to serve as a practical resource for researchers in the fields of cancer biology and drug development.

Introduction to (24R)-MC 976 and Vitamin D Analogs

Vitamin D3 and its analogs are known to exert anti-proliferative and pro-differentiating effects in various cancer cell types. These effects are primarily mediated through the binding and activation of the Vitamin D Receptor (VDR), a nuclear transcription factor. Upon ligand binding, the VDR forms a heterodimer with the Retinoid X Receptor (RXR) and binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription. One of the key target genes is CYP24A1, which encodes the enzyme responsible for catabolizing the active form of vitamin D, creating a negative feedback loop.

(24R)-MC 976 is a synthetic analog of Vitamin D3. The determination of its effective concentration in vitro is a critical step in evaluating its potential as a therapeutic agent. This is typically achieved by assessing its half-maximal effective concentration (EC50) in various functional assays.

Key In Vitro Assays for Determining Effective Concentration

A multi-faceted approach is recommended to determine the effective concentration of (24R)-MC 976. This involves a combination of assays to measure cytotoxicity, receptor activation, and target gene modulation.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Table 1: Hypothetical Dose-Dependent Effect of (24R)-MC 976 on Cancer Cell Viability (72h Treatment)

Concentration of (24R)-MC 976 (nM)	Mean Absorbance (570 nm)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	1.250	0.085	100.0
0.1	1.235	0.079	98.8
1	1.150	0.065	92.0
10	0.980	0.051	78.4
50	0.750	0.042	60.0
100	0.630	0.035	50.4
500	0.450	0.028	36.0
1000	0.310	0.021	24.8

From this hypothetical data, the EC50 value for cell viability would be approximately 100 nM.

VDR Activation Assessment (Luciferase Reporter Assay)

This assay measures the ability of (24R)-MC 976 to activate the VDR. Cells are co-transfected with a VDR expression vector and a reporter plasmid containing a luciferase gene under the control of a VDRE-containing promoter.

Table 2: Hypothetical VDR Activation by (24R)-MC 976 (24h Treatment)

Concentration of (24R)-MC 976 (nM)	Mean Luciferase Activity (RLU)	Standard Deviation	Fold Induction
0 (Vehicle Control)	500	45	1.0
0.1	1500	120	3.0
1	5500	450	11.0
10	15000	1100	30.0
50	25000	1800	50.0
100	28000	2100	56.0
500	29000	2200	58.0
1000	29500	2300	59.0

From this hypothetical data, the EC50 value for VDR activation would be in the low nanomolar range (approximately 10-20 nM).

Target Gene Expression Analysis (qRT-PCR for CYP24A1)

Quantitative real-time PCR (qRT-PCR) is used to measure the change in the expression of VDR target genes, such as CYP24A1, in response to treatment with (24R)-MC 976.

Table 3: Hypothetical Dose-Dependent Induction of CYP24A1 mRNA by (24R)-MC 976 (24h Treatment)

Concentration of (24R)-MC 976 (nM)	Mean Fold Change in CYP24A1 Expression	Standard Deviation
0 (Vehicle Control)	1.0	0.15
0.1	5.2	0.8
1	25.8	3.5
10	85.3	10.2
50	150.6	18.5
100	165.2	20.1
500	170.1	21.3
1000	172.5	22.0

This hypothetical data shows a potent, dose-dependent induction of the VDR target gene CYP24A1, with an EC50 likely in the low nanomolar range, consistent with VDR activation.

Experimental Protocols

Protocol for MTT Cell Viability Assay

• Cell Seeding: Seed cancer cells (e.g., MCF-7, LNCaP, or other relevant cell lines) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of (24R)-MC 976 in complete growth medium. Remove the old medium from the wells and add 100 µL of the diluted compound or vehicle control (e.g., 0.1% DMSO) to the respective wells.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the EC50 value.

Protocol for VDR Luciferase Reporter Assay

• Transfection: Co-transfect the chosen cell line (e.g., HEK293T) with a VDR expression plasmid and a VDRE-luciferase reporter plasmid using a suitable transfection reagent. A Renilla luciferase plasmid can be co-transfected for normalization.

• Cell Seeding: After 24 hours of transfection, seed the cells into a 96-well plate.

• Compound Treatment: Treat the cells with various concentrations of (24R)-MC 976 or vehicle control for 24 hours.

• Cell Lysis: Lyse the cells using a passive lysis buffer.

• Luciferase Assay: Measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Calculate the fold induction relative to the vehicle control and plot the dose-response curve to determine the EC50 value.

Protocol for CYP24A1 Gene Expression Analysis by qRT-PCR

• Cell Culture and Treatment: Seed cells in a 6-well plate and treat with different concentrations of (24R)-MC 976 for 24 hours.

• RNA Extraction: Isolate total RNA from the cells using a suitable RNA extraction kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qRT-PCR: Perform qRT-PCR using primers specific for CYP24A1 and a housekeeping gene (e.g., GAPDH or ACTB) for normalization.

• Data Analysis: Calculate the relative expression of CYP24A1 using the ΔΔCt method and present the data as fold change relative to the vehicle control.

Visualization of Signaling Pathways and Workflows

Proposed Signaling Pathway of (24R)-MC 976

Vitamin D analogs are known to influence key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways. The following diagram illustrates a hypothetical mechanism of action for (24R)-MC 976.

Caption: Proposed signaling pathway for (24R)-MC 976.

Experimental Workflow for Determining Effective Concentration

The following workflow diagram outlines the key steps in determining the effective concentration of (24R)-MC 976 in vitro.

Caption: Experimental workflow for EC50 determination.

Logical Relationship of Experimental Outcomes

This diagram illustrates the logical connection between the different experimental outcomes, leading to a comprehensive understanding of the in vitro efficacy of (24R)-MC 976.

Caption: Logical flow of experimental validation.

Conclusion

The protocols and application notes presented here provide a robust framework for determining the in vitro effective concentration of (24R)-MC 976. By employing a combination of cell viability, receptor activation, and gene expression assays, researchers can obtain a comprehensive profile of the compound's biological activity. The provided hypothetical data and diagrams serve as a guide for data presentation and interpretation. This systematic approach is essential for the preclinical evaluation of (24R)-MC 976 and other novel Vitamin D analogs as potential anti-cancer therapeutics.

Application Notes and Protocols for (24R)-MC 976 Treatment in Sensitive Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24R)-MC 976 is a synthetic analog of vitamin D3. Like the active form of vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol), (24R)-MC 976 is anticipated to exert its biological effects through the vitamin D receptor (VDR), a nuclear transcription factor. Activation of the VDR by its ligands typically leads to the regulation of genes involved in cell proliferation, differentiation, and apoptosis. This has positioned vitamin D analogs as promising candidates for cancer therapy. These application notes provide an overview of cell lines sensitive to vitamin D analog treatment, protocols for assessing the effects of (24R)-MC 976, and insights into the underlying signaling pathways. While direct comparative data for (24R)-MC 976 across a wide range of cell lines is limited in the currently available literature, the information presented here is based on studies of closely related vitamin D analogs and provides a strong framework for investigating the efficacy of (24R)-MC 976.

Sensitive Cell Lines and Antiproliferative Activity

Several cancer cell lines have demonstrated sensitivity to the antiproliferative effects of vitamin D analogs. This sensitivity is often correlated with the expression of the VDR. The following table summarizes the inhibitory concentrations (IC50 or ED50) of various vitamin D analogs on commonly used cancer cell lines, providing a reference for expected efficacy. It is important to note that direct IC50 values for (24R)-MC 976 are not extensively reported; however, the data for analogous compounds suggest a potent antiproliferative profile.

Cell Line	Cancer Type	Vitamin D Analog	Inhibitory Concentration (IC50/ED50)	Reference
LNCaP	Prostate Cancer	1,25(OH)2D3	~1 nM (IC50)	[1]
MC 903	More potent than 1,25(OH)2D3	[1]
EB 1089	More potent than 1,25(OH)2D3	[1]
KH 1060	25-35 fold more potent than 1,25(OH)2D3	[2]
MC 1288	More potent than 1,25(OH)2D3	[2]
PC-3	Prostate Cancer	1,25(OH)2D3	10 nM (ED50)	[2]
KH 1060	25-35 fold more potent than 1,25(OH)2D3	[2]
DU-145	Prostate Cancer	Resistant to various Vitamin D3 analogs	-	[2]
MCF-7	Breast Cancer	Alfacalcidol	4.35 µM ± 1.06 (IC50 after 72h)
HL-60	Myeloid Leukemia	1,25(OH)2D3	10⁻⁸ to 10⁻¹¹ M (ED50 for clonal inhibition)	[3]
(22R)-1α, 25-(OH)2-16,22,23-triene-D3	2 x 10⁻¹¹ M (ED50)	[3]
RWLeu-4	Chronic Myelogenous Leukemia	1,25(OH)2D3	3-10 nM (ED50)
1,25(OH)2-16-ene-23-yne D3	0.7 nM (ED50)	[4]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the cellular response to (24R)-MC 976 treatment. The following are standard protocols for key in vitro experiments.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• (24R)-MC 976

• Sensitive cancer cell line (e.g., LNCaP, MCF-7, HL-60)

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of (24R)-MC 976 (e.g., 0.1 nM to 1 µM) and a vehicle control (e.g., ethanol or DMSO).

• Incubate for the desired time period (e.g., 24, 48, 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan crystals form.

• Remove the medium and add 100 µL of solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• (24R)-MC 976

• Sensitive cancer cell line

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with (24R)-MC 976 at the desired concentrations for the appropriate time.

• Harvest the cells (including floating cells in the medium) and wash with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-FITC negative, PI negative

  • Early apoptotic cells: Annexin V-FITC positive, PI negative

  • Late apoptotic/necrotic cells: Annexin V-FITC positive, PI positive

Cell Cycle Analysis (Propidium Iodide Staining)

This method analyzes the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• (24R)-MC 976

• Sensitive cancer cell line

• 6-well plates

• Cold 70% ethanol

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with (24R)-MC 976.

• Harvest the cells and wash with cold PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

• Store the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry.

Signaling Pathways and Experimental Workflows

The primary mechanism of action for vitamin D analogs involves binding to the VDR, which then heterodimerizes with the retinoid X receptor (RXR). This complex binds to vitamin D response elements (VDREs) in the promoter regions of target genes, leading to changes in gene expression that ultimately result in cell cycle arrest and apoptosis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Effects of potent vitamin D3 analogs on clonal proliferation of human prostate cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A new series of vitamin D analogs is highly active for clonal inhibition, differentiation, and induction of WAF1 in myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of analogs of 1,25(OH)2 Vitamin D3 on the proliferation and differentiation of the human chronic myelogenous leukemia cell line, RWLeu-4 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of (24R)-MC 976 (Calcipotriol) in Biological Samples

Introduction

(24R)-MC 976, more commonly known as calcipotriol (or calcipotriene), is a synthetic analog of vitamin D3.[1] It is widely used as a topical treatment for plaque psoriasis due to its ability to modulate keratinocyte proliferation and differentiation, as well as its immunomodulatory effects.[2][3] Accurate quantification of calcipotriol in biological matrices such as plasma, serum, and tissue is crucial for pharmacokinetic (PK), pharmacodynamic (PD), and toxicological studies in drug development. This document provides detailed protocols and application notes for the quantitative analysis of calcipotriol using modern analytical techniques.

The low concentrations of calcipotriol and its metabolites in biological samples necessitate highly sensitive and specific analytical methods.[4] While various immunoassays exist for vitamin D metabolites, they can suffer from cross-reactivity.[5] High-performance liquid chromatography (HPLC) with UV detection is another option, but may lack the required sensitivity for low-level quantification.[4][6] Consequently, liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for the precise and reliable quantification of vitamin D and its analogs.[4][7][8]

Analytical Methodology: LC-MS/MS

LC-MS/MS offers superior sensitivity and selectivity, making it the preferred method for quantifying calcipotriol in complex biological matrices.[7][9] The technique combines the separation power of HPLC with the mass-based detection of tandem mass spectrometry, allowing for accurate measurement even at picogram levels.

Experimental Workflow for Calcipotriol Quantification

The general workflow involves sample preparation to isolate the analyte from matrix components, followed by chromatographic separation and mass spectrometric detection.

Caption: General experimental workflow for the quantification of calcipotriol.

Detailed Experimental Protocols

The following protocols are representative methods for the quantification of calcipotriol in biological plasma. Optimization is recommended for different biological matrices.

1. Sample Preparation: Protein Precipitation & Liquid-Liquid Extraction (LLE)

This protocol is designed to remove proteins and interfering lipids from plasma samples.

• Reagents and Materials:

  • Human or animal plasma

  • Calcipotriol standard and a suitable internal standard (IS), e.g., a deuterated analog.

  • Acetonitrile (ACN), HPLC grade

  • Ethyl Acetate, HPLC grade

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer and centrifuge

• Protocol:

  • Pipette 200 µL of plasma sample into a 1.5 mL microcentrifuge tube.

  • Spike with 10 µL of the internal standard working solution.

  • Add 600 µL of ice-cold acetonitrile to precipitate proteins.[10]

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube.

  • Add 1 mL of ethyl acetate for liquid-liquid extraction.[11]

  • Vortex for 2 minutes, then centrifuge at 5,000 rpm for 5 minutes to separate the layers.

  • Carefully transfer the upper organic layer to a new tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 methanol:water) for LC-MS/MS analysis.

2. Liquid Chromatography (LC)

This method uses a reversed-phase C18 column for the separation of calcipotriol.

Parameter	Recommended Condition
HPLC System	A standard UHPLC/HPLC system
Column	Reversed-phase C18 column (e.g., Agilent Poroshell 120 EC-C18, 2.1 x 50 mm, 2.7 µm)[7]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol/Acetonitrile (50:50, v/v)
Gradient	50% B to 95% B over 5 min, hold at 95% B for 2 min, return to 50% B and equilibrate for 3 min.
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 - 10 µL

3. Tandem Mass Spectrometry (MS/MS)

Detection is performed using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

Parameter	Recommended Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	500°C
Ion Spray Voltage	5500 V
MRM Transitions	Calcipotriol: Precursor Ion (Q1): 413.3 m/z ([M+H]+); Product Ions (Q3): e.g., 135.1 m/z, 253.2 m/z (Requires optimization)
Internal Standard: Dependent on the specific IS used
Collision Gas	Nitrogen
Dwell Time	100 ms

Data Presentation and Performance

A validated method should demonstrate acceptable performance in terms of linearity, sensitivity, accuracy, and precision. The table below summarizes typical performance characteristics for a validated LC-MS/MS assay for a vitamin D analog.

Performance Parameter	Typical Acceptance Criteria
Linearity (r²)	> 0.99
Calibration Range	0.1 - 100 ng/mL[11]
Lower Limit of Quantification (LLOQ)	Signal-to-Noise Ratio > 10
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)
Precision (% CV)	< 15% (< 20% at LLOQ)
Recovery	Consistent and reproducible

Mechanism of Action: Calcipotriol Signaling in Psoriasis

Calcipotriol exerts its therapeutic effect in psoriasis by acting as a Vitamin D Receptor (VDR) agonist. Its primary action is to inhibit the pro-inflammatory TNFα-IL-23-IL-17 axis, which is a key driver of psoriatic inflammation.[3] By binding to the VDR in immune cells (like T-cells and dendritic cells) and keratinocytes, calcipotriol reduces the production of IL-17 and other inflammatory cytokines. This leads to a decrease in the recruitment and activation of inflammatory cells in the skin, normalizes keratinocyte proliferation and differentiation, and ultimately resolves the psoriatic plaques.[3][12]

Caption: Calcipotriol signaling pathway in the treatment of psoriasis.

References

• 1. Convergent total synthesis of (+)-calcipotriol: A scalable, modular approach to vitamin D analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Non-invasive evaluation of topical calcipotriol versus clobetasol in the treatment of psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Vitamin D Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chromtech.com [chromtech.com]
• 8. rsc.org [rsc.org]
• 9. New techniques of on-line biological sample processing and their application in the field of biopharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. HPLC analysis of plasma 9-methoxycanthin-6-one from Eurycoma longifolia and its application in a bioavailability/pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of lamotrigine in human plasma by HPLC-PDA. Application to forensic samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Vitamin D Analogue Calcipotriol Reduces the Frequency of CD8+ IL-17+ T Cells in Psoriasis Lesions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing (24R)-MC 976 in Combination with Chemotherapy Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the therapeutic potential of combining the vitamin D3 analog, (24R)-MC 976, with conventional chemotherapy agents. Due to the limited availability of specific data on (24R)-MC 976, this document leverages findings from studies on other well-researched vitamin D analogs, such as calcitriol and seocalcitol (EB 1089), as surrogates to illustrate the principles and potential mechanisms of synergistic anticancer activity.

Introduction

Vitamin D analogs have garnered significant interest in oncology for their ability to induce cell differentiation, inhibit proliferation, and promote apoptosis in cancer cells. When used in combination with traditional chemotherapy drugs like cisplatin and paclitaxel, these analogs can enhance therapeutic efficacy, potentially allowing for lower, less toxic doses of chemotherapy. This document outlines the preclinical rationale, summarizes key quantitative data from representative studies, and provides detailed protocols for evaluating the synergistic effects of (24R)-MC 976 and chemotherapy in a research setting.

Mechanism of Action: Synergistic Anticancer Effects

The combination of vitamin D analogs with chemotherapy agents has been shown to potentiate anticancer effects through multiple mechanisms:

• Enhanced Apoptosis: Vitamin D analogs can prime cancer cells for apoptosis, thereby increasing their sensitivity to chemotherapy-induced cell death. This is often mediated through the modulation of pro- and anti-apoptotic proteins. For instance, pretreatment with calcitriol has been shown to improve paclitaxel-dependent B-cell CLL/lymphoma-2 (Bcl-2) phosphorylation, a key step in apoptosis induction[1].

• Cell Cycle Arrest: Vitamin D compounds can induce cell cycle arrest, typically at the G1/G0 or G2/M phase, making cancer cells more susceptible to the cytotoxic effects of chemotherapy agents that target dividing cells. This is often achieved by upregulating cyclin-dependent kinase inhibitors (CDKIs) like p21 and p27[2][3][4].

• Modulation of Signaling Pathways: The synergistic effects are also attributed to the modulation of key cancer-related signaling pathways, including the MAPK, PI3K/Akt, and NF-κB pathways[5][6]. For example, in oral squamous carcinoma cells, the combination of calcitriol and cisplatin has been observed to decrease the expression of ERK and AKT[5].

Data Presentation: In Vitro and In Vivo Studies

The following tables summarize quantitative data from preclinical studies on the combination of vitamin D analogs with cisplatin and paclitaxel. This data serves as a reference for the expected synergistic outcomes when testing (24R)-MC 976.

Table 1: In Vitro Synergistic Effects of Vitamin D Analogs and Chemotherapy on Cancer Cell Lines

Cancer Cell Line	Vitamin D Analog	Chemotherapy Agent	Key Findings	Reference
Murine Squamous Cell Carcinoma (SCC)	Calcitriol	Paclitaxel	Calcitriol (IC50 = 4 nM) potentiated paclitaxel (IC50 = 23 nM) activity, with pretreatment showing greater effect than concurrent treatment.	[7]
Human Prostatic Adenocarcinoma (PC-3)	Calcitriol	Paclitaxel	Pretreatment with calcitriol enhanced paclitaxel cytotoxicity, displaying a greater than additive reduction in cell number.	[7]
Human Breast Cancer (MCF-7)	Calcitriol	Cisplatin, Methotrexate, Doxorubicin	Combination with 100 nM calcitriol significantly decreased the IC50 of the chemotherapy agents, resulting in a synergistic inhibition of cell proliferation (Combination Index < 1.0).	[1]
Human Breast Cancer (MCF-7)	Calcitriol	Paclitaxel, Doxorubicin	Pretreatment with calcitriol decreased the IC50 for paclitaxel by up to 2 logs and for doxorubicin by up to 1 log.	[1]
Human Leukemia (WEHI-3, HL-60, CCRF), Human Breast Cancer (T47D, MCF-7)	PRI-1906, PRI-2191	Cisplatin	A 55-fold to a few-fold decrease in cisplatin's IC50 values was observed with the combination treatment.	[8]
Human Leukemia (WEHI-3)	PRI-1906	Doxorubicin	A 66-fold decrease in the IC50 value of doxorubicin was observed with the combination treatment.	[8]
Human Melanoma (A375)	1α,25(OH)2D3	Dacarbazine	A 2.3-fold decrease in the relative IC50 of dacarbazine was observed with the combination treatment.	[9]

Table 2: In Vivo Synergistic Effects of Vitamin D Analogs and Chemotherapy in Xenograft Models

Xenograft Model	Vitamin D Analog	Chemotherapy Agent	Key Findings	Reference
Murine Squamous Cell Carcinoma (SCC)	Calcitriol	Paclitaxel	Treatment with calcitriol prior to paclitaxel resulted in substantially greater tumor growth inhibition than either agent alone.	[10]
Human Prostatic Adenocarcinoma (PC-3)	Calcitriol	Paclitaxel	Combination treatment led to significantly greater tumor growth inhibition.	[10]
Human Mammary Cancer (MCF-7)	EB1089	Paclitaxel	The combination of EB1089 and paclitaxel was the most active, decreasing tumor mass nearly 4-fold compared to controls.	[11]
Human Mammary Cancer (MCF-7)	CB1093	Paclitaxel, Cisplatin	The combination of CB1093, paclitaxel, and cisplatin was the most potent, inhibiting tumor weights by nearly 83% compared to controls.	[12]

Experimental Protocols

This protocol is for determining the cytotoxic effects of (24R)-MC 976 in combination with a chemotherapy agent on cancer cell lines.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well plates

• (24R)-MC 976

• Chemotherapy agent (e.g., Cisplatin, Paclitaxel)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of (24R)-MC 976 and the chemotherapy agent, both alone and in combination at fixed ratios.

• Remove the medium and add 100 µL of medium containing the single agents or combinations to the respective wells. Include untreated control wells.

• Incubate the plate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 values for each treatment.

• Use software such as CompuSyn to calculate the Combination Index (CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

This protocol is for quantifying apoptosis induced by the combination treatment.

Materials:

• Cancer cell line of interest

• 6-well plates

• (24R)-MC 976

• Chemotherapy agent

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with (24R)-MC 976, the chemotherapy agent, or the combination at predetermined concentrations (e.g., IC50 values) for 24-48 hours.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry.

• Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).

This protocol outlines a general procedure for evaluating the in vivo efficacy of the combination therapy.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cell line of interest

• (24R)-MC 976

• Chemotherapy agent

• Calipers

• Sterile PBS and syringes

Procedure:

• Subcutaneously inject 1-5 x 10^6 cancer cells into the flank of each mouse.

• Monitor tumor growth regularly. When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment groups (e.g., Vehicle control, (24R)-MC 976 alone, Chemotherapy alone, Combination).

• Administer the treatments according to a predetermined schedule and route (e.g., intraperitoneal, oral gavage).

• Measure tumor volume with calipers 2-3 times per week using the formula: (Length x Width²)/2.

• Monitor the body weight of the mice as an indicator of toxicity.

• At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry for proliferation and apoptosis markers).

• Compare the tumor growth inhibition between the different treatment groups.

Visualizations

Below are diagrams illustrating key signaling pathways and a typical experimental workflow.

Caption: Vitamin D Analog and Chemotherapy Synergy.

Caption: Preclinical Evaluation Workflow.

Caption: Key Signaling Pathways in Combination Therapy.

References

• 1. Combinations of Calcitriol with Anticancer Treatments for Breast Cancer: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Policing Cancer: Vitamin D Arrests the Cell Cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. ar.iiarjournals.org [ar.iiarjournals.org]
• 9. Vitamin D and its low calcemic analogs modulate the anticancer properties of cisplatin and dacarbazine in the human melanoma A375 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Calcitriol (1,25-dihydroxycholecalciferol) enhances paclitaxel antitumor activity in vitro and in vivo and accelerates paclitaxel-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Combined effect of vitamin D3 analogs and paclitaxel on the growth of MCF-7 breast cancer cells in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Novel vitamin D3 analog (CB1093) when combined with paclitaxel and cisplatin inhibit growth of MCF-7 human breast cancer cells in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying (24R)-MC 976 in Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24R)-MC 976 is a derivative of Vitamin D3.[1] Vitamin D analogs have garnered significant interest in oncology research due to their potential anti-cancer properties. These compounds, including the active form of vitamin D3, 1α,25-dihydroxyvitamin D3 (calcitriol), have been shown to inhibit the proliferation and promote the differentiation of malignant cells.[2] A primary challenge in the therapeutic application of calcitriol is the associated risk of hypercalcemia at effective anti-tumor doses.[2] Consequently, the development of synthetic vitamin D analogs with potent anti-cancer activity and reduced calcemic side effects is a key area of research.[2][3]

These application notes provide a comprehensive framework for the preclinical evaluation of (24R)-MC 976 in xenograft models of cancer. The protocols outlined below are designed to be adaptable for various cancer cell lines and are based on established methodologies for studying vitamin D analogs in vivo.

Mechanism of Action: Vitamin D Signaling in Cancer

The anti-cancer effects of vitamin D analogs are primarily mediated through the Vitamin D Receptor (VDR), a nuclear transcription factor.[4][5] Upon binding to its ligand, such as (24R)-MC 976, the VDR forms a heterodimer with the Retinoid X Receptor (RXR).[4][6] This complex then binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, modulating their transcription.[4][7] This signaling cascade can influence several cellular processes critical to cancer progression, including cell cycle arrest, apoptosis, and inhibition of angiogenesis and metastasis.[5][8] Key signaling pathways influenced by VDR activation include the downregulation of oncogenic pathways like Wnt/β-catenin and the modulation of cell cycle regulators.[4][9]

Caption: Hypothesized signaling pathway of (24R)-MC 976 in cancer cells.

Experimental Design for Xenograft Studies

A robust experimental design is crucial for obtaining reliable and reproducible data. The following outlines a general workflow for studying the efficacy of (24R)-MC 976 in a subcutaneous xenograft model.

Caption: General experimental workflow for a xenograft study of (24R)-MC 976.

Key Considerations:

• Cell Line Selection: Choose a cancer cell line (e.g., breast, prostate) known to express VDR. The choice will depend on the research question and the cancer type of interest.

• Animal Model: Immunocompromised mice (e.g., nude, SCID, or NSG) are standard for xenograft studies to prevent rejection of human tumor cells.[10] The choice of strain may depend on the specific cell line and study objectives.

• Dose Escalation and Toxicity Study: Prior to the efficacy study, a pilot study is recommended to determine the maximum tolerated dose (MTD) of (24R)-MC 976. This involves administering escalating doses to a small number of animals and monitoring for signs of toxicity, including weight loss, behavioral changes, and, critically for a vitamin D analog, serum calcium levels.

• Control Groups: Appropriate control groups are essential for data interpretation. These should include a vehicle control group (receiving the same solvent as the drug) and may include a positive control group (treated with a known effective agent).

Detailed Experimental Protocols

Protocol 1: Cell Culture and Implantation

• Cell Culture: Culture the selected cancer cell line (e.g., MCF-7 for breast cancer, PC-3 for prostate cancer) in the recommended medium and conditions until they reach 70-80% confluency.[11]

• Cell Harvesting: Harvest the cells using trypsin-EDTA, wash with PBS, and perform a cell count using a hemocytometer. Assess cell viability using trypan blue exclusion.[11]

• Cell Suspension: Resuspend the cells in a sterile, serum-free medium or PBS at the desired concentration. For many cell lines, co-injection with Matrigel can improve tumor take rates.[12] A common concentration is 1-10 x 10^6 cells in a volume of 100-200 µL.[12]

• Implantation: Subcutaneously inject the cell suspension into the flank of 6-8 week old female or male (depending on the cancer model) immunocompromised mice.[11][13]

Protocol 2: Tumor Growth Monitoring and Treatment

• Tumor Monitoring: Once tumors become palpable, begin measuring tumor dimensions 2-3 times per week using digital calipers.[14]

• Tumor Volume Calculation: Calculate tumor volume using the formula: Volume = (Length x Width²) / 2 .[11][14]

• Randomization: When tumors reach a predetermined average size (e.g., 100-200 mm³), randomize the animals into treatment and control groups.[15]

• Treatment Administration: Administer (24R)-MC 976 and vehicle control according to the predetermined dose and schedule (e.g., daily, three times a week). The route of administration (e.g., intraperitoneal injection, oral gavage) should be consistent.

• Animal Monitoring: Monitor the animals daily for signs of toxicity, and record body weight 2-3 times per week.

Protocol 3: Endpoint Analysis

• Study Endpoints: The study can be terminated based on several criteria:

  • When tumors in the control group reach a specific size (e.g., 1500-2000 mm³).[15]

  • After a fixed duration of treatment.

  • If tumors show signs of ulceration or necrosis.[15]

  • If an animal's body weight loss exceeds a predetermined limit (e.g., 20%).

• Euthanasia and Tissue Collection: At the study endpoint, euthanize the animals according to approved institutional guidelines.

• Data Collection:

  • Record the final tumor volume and weight.

  • Collect blood samples for serum calcium analysis and other relevant biomarkers.

  • Excise tumors for further analysis (e.g., histology, immunohistochemistry, gene expression analysis).

Data Presentation and Analysis

Quantitative data should be presented in a clear and organized manner to facilitate comparison between treatment groups.

Table 1: Tumor Growth Inhibition

Treatment Group	Number of Animals (n)	Mean Initial Tumor Volume (mm³) ± SEM	Mean Final Tumor Volume (mm³) ± SEM	Tumor Growth Inhibition (%)	p-value
Vehicle Control	10	150.5 ± 10.2	1850.3 ± 150.7	-	-
(24R)-MC 976 (X mg/kg)	10	149.8 ± 9.8	925.1 ± 120.4	50.0	<0.05
(24R)-MC 976 (Y mg/kg)	10	151.2 ± 11.1	647.6 ± 98.5	65.0	<0.01

Tumor Growth Inhibition (TGI) is calculated as: [1 - (Mean final tumor volume of treated group / Mean final tumor volume of control group)] x 100%

Table 2: Animal Body Weight and Serum Calcium Levels

Treatment Group	Mean Initial Body Weight (g) ± SEM	Mean Final Body Weight (g) ± SEM	Percent Change in Body Weight	Mean Serum Calcium (mg/dL) ± SEM
Vehicle Control	22.1 ± 0.5	24.5 ± 0.6	+10.9%	9.5 ± 0.2
(24R)-MC 976 (X mg/kg)	22.3 ± 0.4	23.9 ± 0.5	+7.2%	9.8 ± 0.3
(24R)-MC 976 (Y mg/kg)	22.0 ± 0.6	23.1 ± 0.7	+5.0%	10.1 ± 0.4

Statistical Analysis

The statistical significance of the differences in tumor growth between the treatment and control groups should be determined using appropriate statistical tests, such as a t-test or ANOVA, followed by post-hoc tests for multiple comparisons.[16] Analysis of tumor growth curves can also be performed using mixed-effects models.[17] A p-value of less than 0.05 is typically considered statistically significant.

Conclusion

This document provides a detailed framework for the preclinical evaluation of the novel vitamin D analog (24R)-MC 976 in xenograft models. By following these protocols, researchers can generate robust and reliable data to assess the anti-tumor efficacy and safety profile of this compound. The successful completion of these studies will be a critical step in the development of (24R)-MC 976 as a potential new therapy for cancer.

References

• 1. adooq.com [adooq.com]
• 2. Accounting for dropout in xenografted tumour efficacy studies: integrated endpoint analysis, reduced bias and better use of animals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Vitamin D and Cancer: A review of molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vitamin D Signaling in Inflammation and Cancer: Molecular Mechanisms and Therapeutic Implications | MDPI [mdpi.com]
• 6. The vitamin D receptor binds in a transcriptionally inactive form and without a defined polarity on a retinoic acid response element - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The number of vitamin D receptor binding sites defines the different vitamin D responsiveness of the CYP24 gene in malignant and normal mammary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Mouse Models in Prostate Cancer Translational Research: From Xenograft to PDX - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protocol Online: Xenograft Tumor Model Protocol [protocol-online.org]
• 12. researchgate.net [researchgate.net]
• 13. Breast cancer xenograft model [bio-protocol.org]
• 14. tumor.informatics.jax.org [tumor.informatics.jax.org]
• 15. researchgate.net [researchgate.net]
• 16. Biology, Models and the Analysis of Tumor Xenograft Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Exploring a model-based analysis of patient derived xenograft studies in oncology drug development - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (24R)-MC 976 in Dermatological Research

Introduction

(24R)-MC 976, also known as calcipotriol, is a synthetic analog of calcitriol (1,25-dihydroxyvitamin D3), the active form of vitamin D. It has been extensively studied and is widely used in the topical treatment of psoriasis, a chronic autoimmune inflammatory skin disease characterized by hyperproliferation and abnormal differentiation of keratinocytes.[1] These application notes provide a comprehensive overview of the use of (24R)-MC 976 in dermatological research, detailing its mechanism of action, experimental protocols, and relevant data for researchers, scientists, and drug development professionals.

Mechanism of Action

(24R)-MC 976 exerts its therapeutic effects in dermatological conditions primarily through its interaction with the nuclear vitamin D receptor (VDR).[2] While it shares a similar binding affinity for the VDR with calcitriol, it is reported to be at least 100 times less potent in its effects on systemic calcium metabolism, making it a safer option for topical application.[3]

The key mechanisms of action of (24R)-MC 976 in the skin include:

• Inhibition of Keratinocyte Proliferation: (24R)-MC 976 inhibits the excessive growth of keratinocytes, a hallmark of psoriasis.[1]

• Promotion of Keratinocyte Differentiation: It promotes the normal maturation of keratinocytes, helping to restore a healthy epidermal structure.[1]

• Immunomodulation: (24R)-MC 976 modulates the local immune response in the skin by reducing the expression of pro-inflammatory cytokines, such as those involved in the Th17 pathway, and inhibiting the infiltration of immune cells.[4][5]

Signaling Pathway

The binding of (24R)-MC 976 to the VDR initiates a cascade of molecular events that ultimately regulate gene expression in keratinocytes and immune cells. The VDR, upon ligand binding, forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as vitamin D response elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.

Figure 1: Signaling pathway of (24R)-MC 976 in keratinocytes.

Quantitative Data Summary

The following tables summarize key quantitative data related to the activity and efficacy of (24R)-MC 976.

Table 1: Vitamin D Receptor (VDR) Binding Affinity

Compound	Relative Binding Affinity for VDR (Compared to Calcitriol)
(24R)-MC 976 (Calcipotriol)	Similar
Calcitriol (1,25(OH)₂D₃)	100%

Source:[3]

Table 2: Clinical Efficacy of (24R)-MC 976 Ointment in Psoriasis Vulgaris (8-week treatment)

Concentration of (24R)-MC 976	Marked Improvement Rate
25 µg/g	40%
50 µg/g	63%
100 µg/g	88%
Vehicle (Placebo)	0%

Source:[3]

Table 3: Effect of (24R)-MC 976 on Keratinocyte Differentiation Markers

Treatment	Keratin 6 (K6) Expression	Keratin 10 (K10) Expression	Keratin 15 (K15) Expression
Calcipotriol	Decreased Significantly	Increased Significantly	Increased Significantly
Calcitriol	No Significant Change	No Significant Change	No Significant Change

Source: A double-blind, randomized quantitative comparison of calcitriol ointment and calcipotriol ointment on epidermal cell populations, proliferation and differentiation.

Experimental Protocols

Detailed methodologies for key experiments to evaluate the effects of (24R)-MC 976 are provided below.

Protocol 1: In Vitro Keratinocyte Proliferation Assay (MTT Assay)

Objective: To assess the anti-proliferative effect of (24R)-MC 976 on human keratinocytes.

Materials:

• Human epidermal keratinocytes (HEK)

• Keratinocyte growth medium (KGM)

• (24R)-MC 976 (Calcipotriol)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed HEK cells into 96-well plates at a density of 5 x 10³ cells/well in KGM and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment: Prepare serial dilutions of (24R)-MC 976 in KGM (e.g., 10⁻¹⁰ M to 10⁻⁶ M). The final DMSO concentration should be kept below 0.1%. Replace the medium with the treatment solutions. Include a vehicle control (DMSO) and a negative control (medium only).

• Incubation: Incubate the plates for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell proliferation inhibition relative to the vehicle control.

Protocol 2: Analysis of Keratinocyte Differentiation Markers by Immunofluorescence

Objective: To evaluate the effect of (24R)-MC 976 on the expression of keratinocyte differentiation markers.

Materials:

• HEK cells cultured on coverslips

• (24R)-MC 976

• Paraformaldehyde (PFA)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibodies (e.g., anti-Keratin 10, anti-Involucrin)

• Fluorescently labeled secondary antibodies

• DAPI (4',6-diamidino-2-phenylindole)

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment: Culture HEK cells on coverslips and treat with (24R)-MC 976 as described in Protocol 1.

• Fixation: After the treatment period, wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize with permeabilization buffer for 10 minutes.

• Blocking: Wash with PBS and block with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate with primary antibodies diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash with PBS and incubate with fluorescently labeled secondary antibodies for 1 hour at room temperature in the dark.

• Counterstaining: Wash with PBS and counterstain with DAPI for 5 minutes.

• Mounting and Imaging: Wash with PBS, mount the coverslips on microscope slides, and visualize using a fluorescence microscope.

Protocol 3: In Vitro Skin Irritation Test using Reconstructed Human Epidermis (RhE)

Objective: To assess the potential skin irritation of (24R)-MC 976 formulations.

Materials:

• Reconstructed Human Epidermis (RhE) tissue models (e.g., EpiDerm™, EpiSkin™)

• Assay medium provided by the RhE model manufacturer

• (24R)-MC 976 formulation and vehicle control

• Positive control (e.g., 5% Sodium Dodecyl Sulfate)

• Negative control (e.g., PBS)

• MTT assay reagents

Procedure:

• Pre-incubation: Place the RhE tissues in a 24-well plate with assay medium and pre-incubate for at least 1 hour at 37°C.

• Topical Application: Apply a defined amount of the test substance (e.g., 25 µL of liquid or 25 mg of solid) onto the surface of the RhE tissue.

• Exposure: Incubate for a defined period (e.g., 60 minutes) at 37°C.

• Washing: Thoroughly wash the tissues with PBS to remove the test substance.

• Post-incubation: Transfer the tissues to a new plate with fresh medium and incubate for 42 hours.

• Viability Assessment (MTT Assay): Transfer the tissues to a plate with MTT medium and incubate for 3 hours. Extract the formazan and measure the optical density.

• Data Analysis: Calculate the percentage of tissue viability relative to the negative control. A reduction in viability below a certain threshold (e.g., 50%) indicates irritation potential.[6][7]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for evaluating the dermatological effects of (24R)-MC 976 in vitro.

Figure 2: In vitro experimental workflow for (24R)-MC 976 evaluation.

Conclusion

(24R)-MC 976 is a potent vitamin D analog with well-established efficacy in the treatment of psoriasis. Its mechanism of action, centered on the inhibition of keratinocyte proliferation, promotion of differentiation, and immunomodulation, makes it a valuable tool for both clinical practice and dermatological research. The protocols and data presented in these application notes provide a solid foundation for researchers to investigate the therapeutic potential of (24R)-MC 976 and other vitamin D analogs in various skin disorders.

References

• 1. Calcipotriol ointment. A review of its use in the management of psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Treatment of psoriasis by the topical application of the novel cholecalciferol analogue calcipotriol (MC 903) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Calcipotriol and betamethasone dipropionate exert additive inhibitory effects on the cytokine expression of inflammatory dendritic cell-Th17 cell axis in psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Validation study of the in vitro skin irritation test with the LabCyte EPI-MODEL24 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Assessment of test method variables for in vitro skin irritation testing of medical device extracts - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing (24R)-MC 976 Dosage for Maximum Anti-proliferative Effect

Important Notice: There is currently no publicly available scientific literature detailing the anti-proliferative effects, dosage optimization, or mechanism of action for a compound specifically designated as "(24R)-MC 976". A compound with the CAS Number 112828-09-8 is listed by a commercial supplier under this name, suggesting its existence, but it is not accompanied by any research data.

The information provided below is based on a well-researched, structurally related vitamin D analog, Calcipotriol (MC 903) , which has known anti-proliferative properties. This information is intended to serve as a general guide for researchers working with vitamin D analogs and should be adapted with caution for any new, uncharacterized compound.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of action for the anti-proliferative effects of vitamin D analogs like Calcipotriol (MC 903)?

A1: Vitamin D analogs exert their anti-proliferative effects primarily by binding to the Vitamin D Receptor (VDR), a nuclear transcription factor. Upon binding, the VDR forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes. This interaction modulates the transcription of genes involved in cell cycle regulation, differentiation, and apoptosis. Key effects include the upregulation of cell cycle inhibitors (e.g., p21 and p27) and the downregulation of cyclins and cyclin-dependent kinases (CDKs), leading to G1/G0 cell cycle arrest.

Q2: I am not observing the expected anti-proliferative effect. What are some common troubleshooting steps?

A2: Several factors could contribute to a lack of efficacy. Consider the following:

• Cell Line Sensitivity: Not all cell lines are equally sensitive to vitamin D analogs. Check the VDR expression levels in your cell line of interest. Low or absent VDR expression will result in a diminished response.

• Compound Stability: Vitamin D analogs can be sensitive to light and temperature. Ensure proper storage of your compound and prepare fresh dilutions for each experiment.

• Dosage and Incubation Time: The optimal concentration and treatment duration can vary significantly between cell lines. It is crucial to perform a dose-response and time-course experiment to determine the optimal conditions for your specific model.

• Serum in Culture Medium: Components in fetal bovine serum (FBS) can bind to vitamin D analogs, reducing their bioavailability. Consider reducing the serum concentration or using a serum-free medium during treatment, if compatible with your cell line.

Q3: Can I combine (24R)-MC 976 or other vitamin D analogs with other anti-cancer agents?

A3: Combination therapy is a common strategy to enhance anti-tumor effects. Vitamin D analogs have been shown to synergize with various chemotherapeutic agents and radiation therapy. The proposed mechanisms include the enhancement of drug-induced apoptosis and the sensitization of cancer cells to treatment. However, it is essential to perform in vitro synergy assays (e.g., Chou-Talalay method) to determine if the combination is synergistic, additive, or antagonistic in your experimental system.

Troubleshooting Guides

Issue 1: High variability between replicate wells in a proliferation assay.

Possible Cause	Troubleshooting Step
Uneven cell seeding	Ensure a single-cell suspension before seeding. Mix the cell suspension between pipetting to prevent settling.
Edge effects in microplates	Avoid using the outer wells of the plate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or medium.
Inaccurate pipetting	Calibrate your pipettes regularly. Use reverse pipetting for viscous solutions.
Compound precipitation	Check the solubility of your compound in the culture medium. If precipitation is observed, consider using a different solvent or a lower concentration.

Issue 2: IC50 value is much higher than expected from literature on similar compounds.

Possible Cause	Troubleshooting Step
Low VDR expression in the cell line	Verify VDR expression using qPCR or Western blot. Consider using a cell line with known high VDR expression as a positive control.
Compound degradation	Protect the compound from light and store it at the recommended temperature. Prepare fresh stock solutions regularly.
High serum concentration in media	Test the effect of the compound in media with a lower serum concentration.
Incorrect measurement of cell viability	Ensure that the chosen viability assay (e.g., MTT, CellTiter-Glo) is appropriate for your cell line and that the incubation times are optimized.

Quantitative Data Summary

The following table summarizes typical concentration ranges and effects for the well-characterized vitamin D analog, Calcipotriol (MC 903), in various cancer cell lines. This data is for illustrative purposes only and may not be representative of (24R)-MC 976.

Cell Line	Cancer Type	IC50 (nM) for Proliferation Inhibition	Incubation Time (hours)
MCF-7	Breast Cancer	10 - 100	72 - 144
LNCaP	Prostate Cancer	1 - 50	96 - 168
SCC-25	Squamous Cell Carcinoma	50 - 500	72
HT-29	Colon Cancer	100 - 1000	120

Experimental Protocols

Protocol 1: Determination of IC50 for Anti-proliferative Effect using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of the vitamin D analog in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium to each well. Include a vehicle control (e.g., DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for the desired time (e.g., 72, 96, or 120 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Signaling pathway of vitamin D analogs leading to cell cycle arrest.

troubleshooting (24R)-MC 976 solubility issues in aqueous solutions

Welcome to the technical support center for (24R)-MC 976. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of (24R)-MC 976 in aqueous solutions and to troubleshoot common solubility challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976?

(24R)-MC 976 is a synthetic analog of Vitamin D3. Like other Vitamin D analogs, it is a hydrophobic molecule, which can present challenges when preparing aqueous solutions for in vitro and in vivo experiments.

Q2: What is the primary solvent for dissolving (24R)-MC 976?

Dimethyl sulfoxide (DMSO) is the recommended primary solvent for preparing a stock solution of (24R)-MC 976. It is advisable to use anhydrous, high-purity DMSO to prevent compound degradation and ensure maximum solubility.

Q3: Why does my (24R)-MC 976 precipitate when I add it to my aqueous cell culture medium?

Precipitation, often referred to as "crashing out," is a common issue when a concentrated DMSO stock of a hydrophobic compound is diluted into an aqueous solution like cell culture media. This occurs due to the rapid change in solvent polarity, which significantly decreases the solubility of the hydrophobic compound.

Q4: What is the maximum concentration of DMSO that is safe for most cell lines?

Generally, a final DMSO concentration of 0.5% (v/v) or lower is well-tolerated by most cell lines. However, some sensitive cell lines may exhibit toxicity at concentrations as low as 0.1%. It is crucial to include a vehicle control (media with the same final DMSO concentration without the compound) in your experiments to account for any solvent effects.

Troubleshooting Guide: Solubility Issues with (24R)-MC 976

This guide provides a systematic approach to addressing common solubility problems with (24R)-MC 976 in aqueous solutions.

Issue 1: Immediate Precipitation Upon Addition to Aqueous Media

Cause: The final concentration of (24R)-MC 976 in the aqueous medium exceeds its solubility limit due to a rapid shift in solvent polarity.

Solutions:

Solution	Detailed Protocol
Serial Dilution	Instead of a single large dilution, perform a stepwise serial dilution of the high-concentration DMSO stock into pre-warmed (37°C) aqueous medium. This gradual decrease in DMSO concentration helps to keep the compound in solution.
Dropwise Addition with Agitation	Add the DMSO stock solution drop-by-drop to the pre-warmed aqueous medium while gently vortexing or swirling the tube. This ensures rapid and even dispersion, preventing localized high concentrations that can lead to precipitation.
Use of a Co-solvent	In some cases, a small percentage of another solvent like ethanol can be used in conjunction with DMSO in the stock solution. However, the combined final concentration of organic solvents should be carefully controlled to avoid cytotoxicity.
Lower Final Concentration	If precipitation persists, the target final concentration of (24R)-MC 976 may be too high. Determine the maximum soluble concentration by preparing a dilution series and observing for precipitation.

Issue 2: Precipitation Over Time in the Incubator

Cause: The compound may be coming out of solution due to temperature fluctuations, evaporation of the media, or interactions with media components over time.

Solutions:

Solution	Detailed Protocol
Maintain Stable Temperature	Minimize the time that culture vessels are outside the incubator. If frequent observation is necessary, consider using a microscope with an integrated incubator.
Prevent Evaporation	Use culture plates with low-evaporation lids or seal the plates with gas-permeable membranes for long-term experiments. Ensure proper humidification of the incubator.
Serum Content	The presence of fetal bovine serum (FBS) can sometimes aid in the solubilization of hydrophobic compounds through protein binding. If using serum-free media, you may face greater solubility challenges. Consider if a low percentage of serum can be tolerated in your experiment.

Experimental Protocols

Protocol 1: Preparation of a (24R)-MC 976 Stock Solution

• Materials: (24R)-MC 976 powder, anhydrous DMSO, sterile microcentrifuge tubes, vortex mixer.

• Procedure:

  • Equilibrate the (24R)-MC 976 vial to room temperature before opening.

  • Weigh the desired amount of (24R)-MC 976 powder and transfer it to a sterile microcentrifuge tube.

  • Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming (up to 37°C) or brief sonication can be used to aid dissolution if necessary.

  • Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solution in Aqueous Media

• Materials: (24R)-MC 976 stock solution in DMSO, complete cell culture medium (pre-warmed to 37°C), sterile tubes.

• Procedure:

  • Thaw an aliquot of the (24R)-MC 976 stock solution at room temperature.

  • Serial Dilution Method (Recommended):

    • Prepare an intermediate dilution of the stock solution in pure DMSO if a very low final concentration is required.

    • Add a small volume of the DMSO stock (or intermediate dilution) to a larger volume of pre-warmed cell culture medium. For example, to achieve a 10 µM final concentration from a 10 mM stock, you would perform a 1:1000 dilution.

    • It is critical to add the DMSO stock to the aqueous medium, not the other way around.

  • Mixing: Immediately after adding the stock solution, mix the working solution gently but thoroughly by inverting the tube or pipetting up and down.

  • Visual Inspection: Visually inspect the working solution for any signs of precipitation (cloudiness, particles). If precipitation is observed, a lower final concentration should be prepared.

Signaling Pathways

(24R)-MC 976, as a Vitamin D analog, is expected to exert its biological effects primarily through the Vitamin D Receptor (VDR). The following diagrams illustrate the key signaling pathways involved.

Caption: Canonical Vitamin D Receptor (VDR) Signaling Pathway.

stability of (24R)-MC 976 in cell culture media over time

This technical support center provides guidance and answers frequently asked questions regarding the use and stability of (24R)-MC 976 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of (24R)-MC 976 in cell culture media?

The stability of (24R)-MC 976, a vitamin D analog, can be influenced by several factors in cell culture media, including temperature, light exposure, pH, and the presence of serum components. While specific public data on the degradation kinetics of (24R)-MC 976 in media is limited, similar compounds in the vitamin D class are known to be sensitive to light and temperature. For critical experiments, it is recommended to determine the compound's stability under your specific experimental conditions.

Q2: My cells are not showing the expected response to (24R)-MC 976. Could compound instability be the issue?

This is a possibility. If (24R)-MC 976 degrades over the course of your experiment, its effective concentration will decrease, potentially leading to a diminished or inconsistent cellular response. To troubleshoot this, you can:

• Minimize exposure to light: Prepare and handle the media containing (24R)-MC 976 in subdued light.

• Prepare fresh solutions: For long-term experiments, consider replacing the media with freshly prepared (24R)-MC 976 at regular intervals.

• Perform a stability test: Run a short experiment to quantify the concentration of (24R)-MC 976 in your media over time.

Q3: How can I test the stability of (24R)-MC 976 in my specific cell culture medium?

You can perform an in vitro stability study. The general workflow involves incubating (24R)-MC 976 in your cell culture medium of choice (e.g., DMEM, RPMI-1640) under your standard culture conditions (e.g., 37°C, 5% CO2). Aliquots are collected at various time points and analyzed by a quantitative method like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the remaining concentration of the compound. A detailed protocol is provided below.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
High variability in experimental results.	Inconsistent concentration of active (24R)-MC 976 due to degradation.	Prepare fresh stock solutions of (24R)-MC 976 for each experiment. For long-term cultures, replenish the media with fresh compound every 24-48 hours. Perform a stability test (see protocol below) to understand the degradation profile in your specific media and conditions.
Lower than expected potency or efficacy.	Loss of (24R)-MC 976 over the incubation period.	Confirm the initial concentration of your dosing solution. Protect all solutions containing (24R)-MC 976 from light by using amber tubes or wrapping containers in foil. Minimize freeze-thaw cycles of the stock solution. Consider if components in the serum are binding to or metabolizing the compound.
Precipitate observed in the media after adding (24R)-MC 976.	The solubility limit of (24R)-MC 976 in the media has been exceeded.	Ensure the final concentration of the solvent (e.g., DMSO, ethanol) is low and compatible with your cell line (typically <0.1%). Prepare an intermediate dilution of the stock solution in media before adding it to the final culture volume. Gently mix the media while adding the compound.
Inconsistent results between different batches of media or serum.	Variations in media components or serum proteins that may interact with or degrade (24R)-MC 976.	Use a single, quality-controlled lot of fetal bovine serum (FBS) and media for a set of related experiments. If you suspect an issue, test the stability of (24R)-MC 976 in parallel in media supplemented with different lots of serum.

Experimental Protocols

Protocol: Assessing the Stability of (24R)-MC 976 in Cell Culture Media

This protocol outlines a method to determine the stability of (24R)-MC 976 in a specific cell culture medium over a typical experimental time course.

1. Materials:

• (24R)-MC 976

• Appropriate solvent (e.g., DMSO, Ethanol)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Sterile microcentrifuge tubes or vials

• Incubator (37°C, 5% CO2)

• HPLC or LC-MS system for analysis

2. Procedure:

• Preparation of Stock Solution: Prepare a concentrated stock solution of (24R)-MC 976 in a suitable solvent (e.g., 10 mM in DMSO).

• Preparation of Working Solution: Dilute the stock solution in the cell culture medium to the final working concentration used in your experiments (e.g., 100 nM). Prepare a sufficient volume for all time points.

• Incubation: Aliquot the working solution into sterile tubes for each time point (e.g., 0, 2, 8, 24, 48, 72 hours). Place the tubes in a cell culture incubator under standard conditions (37°C, 5% CO2).

• Sample Collection: At each designated time point, remove one tube from the incubator. Immediately process or freeze the sample at -80°C to halt any further degradation until analysis. The T=0 sample should be processed immediately after preparation.

• Sample Analysis: Analyze the concentration of (24R)-MC 976 in each sample using a validated HPLC or LC-MS method.

• Data Analysis: Calculate the percentage of (24R)-MC 976 remaining at each time point relative to the T=0 sample. The half-life (T½) can be determined by plotting the percentage remaining versus time.

Data Presentation

Table 1: Hypothetical Stability of (24R)-MC 976 in DMEM + 10% FBS at 37°C

Time (Hours)	Mean Concentration (nM)	Standard Deviation (nM)	% Remaining
0	101.2	3.1	100.0%
2	98.5	4.5	97.3%
8	91.3	3.9	90.2%
24	74.9	5.2	74.0%
48	55.1	4.8	54.4%
72	38.6	3.5	38.1%

Note: This data is for illustrative purposes only and should be confirmed experimentally.

Visualizations

Signaling Pathway

(24R)-MC 976 is an analog of Vitamin D, which primarily signals through the Vitamin D Receptor (VDR), a nuclear receptor. Upon binding, the VDR forms a heterodimer with the Retinoid X Receptor (RXR), which then binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, modulating their transcription.

Caption: VDR signaling pathway initiated by (24R)-MC 976.

Experimental Workflow

The following diagram illustrates the workflow for assessing the stability of (24R)-MC 976 in cell culture media.

Caption: Workflow for in vitro stability assessment.

Navigating the Stability of (24R)-MC 976: A Technical Support Guide

For researchers and drug development professionals working with the vitamin D analog (24R)-MC 976, ensuring its stability during storage is paramount to the integrity and reproducibility of experimental results. This technical support center provides essential guidance on identifying and preventing the degradation of (24R)-MC 976, drawing upon established knowledge of calcitriol and other vitamin D analogs.

Troubleshooting Guide: Identifying and Resolving Degradation Issues

This guide addresses common questions and concerns regarding the stability of (24R)-MC 976.

Frequently Asked Questions (FAQs)

Q1: I suspect my (24R)-MC 976 solution has degraded. What are the initial steps to confirm this?

A1: The first step is to re-analyze the solution using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[1][2][3][4] Compare the chromatogram of the suspect sample to that of a freshly prepared standard or a previously validated stable sample. Look for a decrease in the main peak area of (24R)-MC 976 and the appearance of new peaks, which may indicate the presence of degradation products.

Q2: What are the primary factors that can cause the degradation of (24R)-MC 976?

A2: Based on studies of vitamin D3 and its analogs, the main factors contributing to degradation are:

• Temperature: Elevated temperatures can accelerate degradation.[5]

• Light: Exposure to light, particularly UV light, can cause isomerization to inactive forms.[1][6][7]

• Oxygen: The presence of oxygen can lead to oxidation.[1][6][7]

• pH: Acidic conditions, particularly below pH 5, have been shown to significantly decrease the stability of vitamin D3 in aqueous solutions.[1][6]

• Metal Ions: The presence of metal ions can catalyze degradation.[1]

Q3: How should I properly store my (24R)-MC 976 solutions to minimize degradation?

A3: To ensure maximum stability, (24R)-MC 976 should be stored under the following conditions:

• Temperature: Store at low temperatures, preferably at -20°C or -80°C for long-term storage.[5] For short-term storage, refrigeration at 2-8°C is recommended.

• Light: Protect from light by using amber vials or by wrapping the container in aluminum foil.[6]

• Atmosphere: For solutions, overlaying with an inert gas like argon or nitrogen before sealing can minimize oxidation.

• Solvent: Prepare solutions in high-purity, degassed solvents. Ethanol or methanol are common choices.

Q4: I've observed a loss of potency in my experiments. Could this be due to degradation during the experimental procedure?

A4: Yes, degradation can occur during experimental manipulations. Consider the following:

• Working Solutions: Prepare fresh working solutions from a stable stock solution for each experiment.

• Temperature during Experiments: Avoid prolonged exposure of the compound to elevated temperatures.

• Light Exposure: Minimize exposure to ambient and direct light during sample preparation and analysis.

Quantitative Data on Vitamin D3 Stability

While specific quantitative data for (24R)-MC 976 is not publicly available, the following tables summarize the stability of vitamin D3 under various conditions, which can serve as a valuable reference.

Table 1: Effect of Temperature on Vitamin D3 Degradation in Human Serum [5]

Temperature (°C)	Average Daily Reduction (%)	Significant Reduction Observed
25	2.11	Not significant over 7 days
40	13.8	Significant after 7 days

Table 2: Effect of pH on Vitamin D3 Stability in Aqueous Solution at 25°C [1]

pH	Stability
1-4	Unstable
5-8	Most Stable

Experimental Protocols

Protocol: Stability Assessment of (24R)-MC 976 by HPLC-UV

This protocol outlines a general procedure for conducting a forced degradation study to understand the stability of (24R)-MC 976.

1. Materials and Reagents:

• (24R)-MC 976 reference standard

• High-purity solvents (e.g., methanol, acetonitrile, water)

• Acids (e.g., hydrochloric acid)

• Bases (e.g., sodium hydroxide)

• Oxidizing agent (e.g., hydrogen peroxide)

• HPLC system with UV detector

• C18 reversed-phase HPLC column (e.g., Gemini C18, 100 x 3.0 mm, 3 µm)[1][2][3][4]

2. Preparation of Stock and Working Solutions:

• Prepare a stock solution of (24R)-MC 976 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• From the stock solution, prepare working solutions at a concentration suitable for HPLC analysis (e.g., 20 µg/mL).

3. Forced Degradation Studies:

• Acid Hydrolysis: Mix the working solution with an equal volume of 0.1 M HCl and incubate at 60°C for a specified time (e.g., 2, 4, 8, 24 hours). Neutralize with 0.1 M NaOH before injection.

• Base Hydrolysis: Mix the working solution with an equal volume of 0.1 M NaOH and incubate at 60°C for a specified time. Neutralize with 0.1 M HCl before injection.

• Oxidative Degradation: Mix the working solution with an equal volume of 3% H₂O₂ and store at room temperature, protected from light, for a specified time.

• Thermal Degradation: Incubate the working solution at a high temperature (e.g., 80°C) for a specified time.

• Photodegradation: Expose the working solution to direct sunlight or a UV lamp for a specified time.

4. HPLC Analysis:

• Mobile Phase: A mixture of acetonitrile and water (e.g., 99:1, v/v) is often effective for vitamin D analogs.[2][3][4]

• Flow Rate: 1 mL/min.

• Detection Wavelength: 265 nm.[1]

• Injection Volume: 10-20 µL.

• Analyze the stressed samples alongside a non-stressed control at each time point.

5. Data Analysis:

• Calculate the percentage degradation of (24R)-MC 976 in each stressed condition by comparing the peak area of the main compound to the control.

• Identify and quantify any major degradation products.

Visualizing Workflows and Pathways

Troubleshooting Workflow for Suspected Degradation

The following diagram illustrates a logical workflow for a researcher who suspects their (24R)-MC 976 sample has degraded.

Caption: Troubleshooting workflow for identifying and addressing (24R)-MC 976 degradation.

By adhering to these guidelines, researchers can significantly mitigate the risk of (24R)-MC 976 degradation, ensuring the reliability and accuracy of their experimental outcomes.

References

• 1. Comprehensive Stability Study of Vitamin D3 in Aqueous Solutions and Liquid Commercial Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stability-Indicating HPLC-UV Method for Vitamin D3 Determination in Solutions, Nutritional Supplements and Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. sysrevpharm.org [sysrevpharm.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

interpreting unexpected results in (24R)-MC 976 experiments

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with (24R)-MC 976 and other vitamin D3 analogs. We address common issues and unexpected results encountered during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and what are its expected effects?

(24R)-MC 976 is a synthetic analog of vitamin D3. Like other vitamin D analogs such as calcipotriol (MC903), it is expected to exert its effects primarily through the Vitamin D Receptor (VDR).[1][2][3] The primary expected outcomes of treatment with vitamin D3 analogs, particularly on skin cells like keratinocytes, include:

• Anti-proliferative effects: Inhibition of rapid cell growth.[1][2]

• Pro-differentiative effects: Promotion of normal cell development and maturation.[1]

• Immunomodulatory effects: Regulation of immune responses, including effects on dendritic cells and T-cell activation.[1]

These compounds are commonly used in psoriasis research, where they are expected to reduce the characteristic scaling and inflammation of psoriatic plaques.[2][4]

Q2: I am observing an inflammatory response instead of an anti-inflammatory effect. Is this expected?

While vitamin D analogs are generally considered anti-inflammatory in the context of psoriasis, some studies have reported pro-inflammatory effects under certain experimental conditions. For instance, topical application of the vitamin D3 analog MC903 has been shown to induce an atopic dermatitis (AD)-like inflammation in mouse models.[5] This response is characterized by increased ear thickness, and infiltration of immune cells.[5] Therefore, observing a pro-inflammatory outcome, particularly in vivo, could be an unexpected but documented effect.

Q3: My in vitro results are not showing the expected anti-proliferative effect. What could be the cause?

Several factors could contribute to a lack of anti-proliferative effects in vitro:

• Cell Type: The responsiveness to vitamin D analogs can be highly cell-type specific. Ensure the cell line you are using expresses the Vitamin D Receptor (VDR).

• Compound Stability: (24S)-MC 976, a similar Vitamin D3 derivative, is stable for 36 months when stored lyophilized at -20°C. In solution at -20°C, it should be used within 1 month to avoid loss of potency.[6] Avoid multiple freeze-thaw cycles.[6]

• Concentration and Duration of Treatment: The effective concentration and treatment duration can vary significantly between cell lines. A dose-response and time-course experiment is recommended to determine the optimal conditions for your specific cell type.

• Culture Conditions: The composition of the cell culture medium, particularly the calcium concentration, can influence the cellular response to vitamin D analogs.

Q4: What is the primary signaling pathway activated by (24R)-MC 976?

The primary and canonical signaling pathway for vitamin D analogs is initiated by their binding to the nuclear Vitamin D Receptor (VDR).[1][3] This ligand-receptor complex then heterodimerizes with the Retinoid X Receptor (RXR) and binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby regulating their transcription. This pathway ultimately mediates the effects on cell proliferation, differentiation, and immune response.

Troubleshooting Experimental Results

Unexpected Pro-inflammatory Phenotype in vivo

If you observe an unexpected inflammatory response in your animal models, consider the following:

• Animal Model: The genetic background of the animal model can significantly influence the immune response. The AD-like inflammation induced by MC903 has been documented in specific mouse strains.[5]

• Route of Administration and Vehicle: The method of application (e.g., topical, systemic) and the vehicle used to dissolve the compound can impact the local and systemic response. The vehicle itself may have pro-inflammatory properties.

• Endpoint Analysis: Ensure that the markers you are using to assess inflammation are appropriate for the specific type of inflammatory response you are observing.

Variability in In Vitro Proliferation Assays

For inconsistent results in cell proliferation assays, the following troubleshooting steps are recommended:

• Cell Line Authentication: Verify the identity and purity of your cell line.

• Mycoplasma Testing: Mycoplasma contamination can alter cellular responses to various stimuli.

• Assay Validation: Ensure that the proliferation assay you are using (e.g., MTT, BrdU) is optimized for your cell line and experimental conditions.

Quantitative Data Summary

Parameter	Value	Reference
MC903 Cream Concentration (Clinical)	1.2 mg MC903 per g cream	[4]
(24S)-MC 976 Stability (Lyophilized)	36 months at -20°C	[6]
(24S)-MC 976 Stability (In Solution)	1 month at -20°C	[6]

Experimental Protocols

In Vitro Keratinocyte Proliferation Assay

• Cell Culture: Culture human keratinocytes in an appropriate growth medium, such as Keratinocyte Growth Medium (KGM), supplemented with growth factors.

• Seeding: Plate keratinocytes in 96-well plates at a density of 5,000 cells per well and allow them to adhere for 24 hours.

• Treatment: Prepare serial dilutions of (24R)-MC 976 in the culture medium. Replace the medium in the wells with the medium containing different concentrations of the compound or vehicle control.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Proliferation Assessment: Measure cell proliferation using a standard method, such as the MTT assay. Add MTT solution to each well, incubate for 4 hours, and then solubilize the formazan crystals with DMSO. Read the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of inhibition of proliferation for each concentration relative to the vehicle control.

In Vivo Mouse Model of Skin Inflammation

• Animals: Use a suitable mouse strain, such as BALB/c or C57BL/6, depending on the research question.

• Treatment: Prepare a solution of (24R)-MC 976 in an appropriate vehicle (e.g., ethanol or acetone/isopropanol).

• Application: Apply a defined volume (e.g., 20 µL) of the solution to the dorsal side of the mouse ears daily for a specified period (e.g., 7-14 days).

• Measurement of Inflammation:

  • Ear Thickness: Measure the ear thickness daily using a digital caliper.

  • Histology: At the end of the experiment, euthanize the mice and collect the ear tissue for histological analysis (H&E staining) to assess immune cell infiltration and epidermal thickening.

  • Gene Expression Analysis: Isolate RNA from the ear tissue to analyze the expression of pro-inflammatory cytokines (e.g., IL-4, IL-13, TSLP) by qRT-PCR.[5]

Visualizations

Caption: Canonical VDR signaling pathway.

Caption: Workflow for troubleshooting unexpected results.

References

• 1. Vitamin D analogs in the treatment of psoriasis: Where are we standing and where will we be going? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin D Analogues for Psoriasis [webmd.com]
• 3. Vitamine D analogue-based therapies for psoriasis [pubmed.ncbi.nlm.nih.gov]
• 4. Efficacy of topical treatment in psoriasis with MC903, a new vitamin D analogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. adooq.com [adooq.com]

Technical Support Center: Minimizing Off-Target Effects of (24R)-MC 976 In Vivo

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the in vivo use of (24R)-MC 976, a low-calcemic Vitamin D analog. The information is designed to help minimize off-target effects and troubleshoot common experimental challenges.

I. Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and its primary mechanism of action?

(24R)-MC 976 is a synthetic analog of calcitriol (1α,25-dihydroxyvitamin D3), the biologically active form of Vitamin D. Its primary mechanism of action is through binding to the Vitamin D Receptor (VDR), a nuclear receptor that regulates the transcription of numerous genes.[1][2][3] The binding of (24R)-MC 976 to the VDR initiates a cascade of molecular events that influence cellular processes such as proliferation, differentiation, and immune responses.[4] The goal in developing analogs like (24R)-MC 976 is to separate the desired therapeutic effects (e.g., anti-proliferative, immunomodulatory) from the calcemic effects associated with high doses of calcitriol.[5][6][7]

Q2: What are the primary off-target effects of (24R)-MC 976 in vivo?

The most significant off-target effect of (24R)-MC 976 and other Vitamin D analogs is hypercalcemia, an elevation of calcium levels in the blood.[4][8] This occurs because the VDR plays a crucial role in calcium homeostasis, primarily by regulating intestinal calcium absorption and bone calcium resorption.[2] While (24R)-MC 976 is designed to be "low-calcemic," supraphysiological doses can still lead to hypercalcemia.[5][7] Symptoms of hypercalcemia in animal models can include lethargy, polyuria, and weight loss.[9] Other potential off-target effects could involve the unintended regulation of genes not related to the therapeutic goal in non-target tissues.

Q3: How can I minimize the off-target effects of (24R)-MC 976 in my in vivo experiments?

Minimizing off-target effects is crucial for obtaining reliable and translatable data. Key strategies include:

• Dose Optimization: Conduct a thorough dose-response study to identify the minimum effective dose with the lowest calcemic side effects.

• Intermittent Dosing: High-dose intermittent administration may be more effective and less toxic than continuous low-dose treatment.

• Route of Administration: Consider local or targeted delivery to minimize systemic exposure if the therapeutic target is localized.

• Dietary Calcium Restriction: In preclinical studies, maintaining animals on a low-calcium diet can help mitigate hypercalcemia.

• Close Monitoring: Regularly monitor serum calcium levels and clinical signs of toxicity in the animals.

• Use of Combination Therapy: Combining (24R)-MC 976 with other therapeutic agents may allow for lower, less toxic doses to be used.

Q4: What are the key differences in the off-target profiles of (24R)-MC 976 and other VDR analogs?

Vitamin D analogs are developed with specific structural modifications to alter their pharmacokinetic and pharmacodynamic properties. These modifications aim to create a wider therapeutic window by reducing calcemic activity while retaining or enhancing other desired effects. For example, some analogs are designed for rapid metabolism in non-target tissues, while others may exhibit preferential binding to VDR in certain cell types. The table below provides a qualitative comparison of different classes of Vitamin D analogs.

II. Data Presentation

Table 1: Comparative Profile of Vitamin D Analogs

Feature	Calcitriol (1α,25(OH)₂D₃)	Low-Calcemic Analogs (e.g., (24R)-MC 976, Maxacalcitol)
Primary Therapeutic Actions	Regulation of calcium homeostasis, cell proliferation, and differentiation.	Potent anti-proliferative, pro-differentiative, and immunomodulatory effects.[4]
VDR Binding Affinity	High	Variable, can be similar to or slightly lower than calcitriol.
Calcemic Activity	High; significant risk of hypercalcemia at therapeutic doses for non-calcemic indications.[7][8]	Low; designed to have a reduced impact on serum calcium levels.[5][6]
Therapeutic Window	Narrow for non-calcemic applications due to hypercalcemia.	Wider for non-calcemic applications.
Key Structural Modifications	Natural active form of Vitamin D.	Modified side chains or A-ring to alter metabolism and VDR interaction.[6]

III. Troubleshooting Guide

Issue: Unexpected Animal Toxicity (e.g., weight loss, lethargy, ruffled fur)

• Potential Cause: Hypercalcemia is the most likely cause of systemic toxicity with Vitamin D analogs.

• Troubleshooting Steps:

  • Confirm Symptoms: Correlate clinical signs with the expected symptoms of hypercalcemia.

  • Measure Serum Calcium: Immediately collect blood samples to determine serum ionized calcium levels.

  • Reduce Dose/Frequency: If hypercalcemia is confirmed, reduce the dose or the frequency of administration.

  • Review Diet: Ensure the animals are not on a high-calcium diet.

  • Hydration: Ensure animals have free access to water, as dehydration can exacerbate hypercalcemia.

Issue: Lack of Therapeutic Efficacy

• Potential Cause: Insufficient dosing, poor bioavailability, rapid metabolism, or VDR-independent mechanism in the disease model.

• Troubleshooting Steps:

  • Verify Compound Integrity: Ensure the stock solution of (24R)-MC 976 is correctly prepared and has not degraded.

  • Increase Dose (with caution): If no toxicity is observed, a dose escalation study may be warranted. Monitor for hypercalcemia closely.

  • Pharmacokinetic Analysis: If possible, measure the concentration of (24R)-MC 976 in plasma and the target tissue to assess exposure.

  • Confirm VDR Expression: Verify that the target cells or tissue express the Vitamin D Receptor.[1]

Issue: Confounding Data from Off-Target Gene Expression

• Potential Cause: (24R)-MC 976 is affecting gene expression in non-target tissues or through VDR-independent pathways.

• Troubleshooting Steps:

  • Tissue-Specific Analysis: Perform gene expression analysis (e.g., RNA-seq) on both target and non-target tissues (e.g., kidney, intestine).

  • VDR Knockout/Knockdown Models: Use VDR-deficient animal models as a negative control to identify VDR-independent effects.

  • Pathway Analysis: Employ bioinformatic tools to analyze the differentially expressed genes and identify the signaling pathways being modulated.

  • Compare with Calcitriol: If feasible, compare the gene expression profile induced by (24R)-MC 976 with that of calcitriol to identify unique and shared targets.

IV. Experimental Protocols

Protocol 1: In Vivo Dose-Response and Toxicity Assessment of (24R)-MC 976 in Mice

• Animal Model: Use an appropriate mouse strain for your disease model (e.g., BALB/c, C57BL/6). Acclimatize animals for at least one week before the experiment.

• Dosing Groups: Establish multiple dosing groups, including a vehicle control and at least 3-4 escalating doses of (24R)-MC 976. The dose range should be based on available literature for similar low-calcemic analogs.

• Compound Preparation: Dissolve (24R)-MC 976 in a suitable vehicle (e.g., ethanol, followed by dilution in corn oil). Prepare fresh on each dosing day.

• Administration: Administer the compound via the desired route (e.g., intraperitoneal injection, oral gavage) at a consistent time each day.

• Monitoring:

  • Record body weight daily.

  • Perform clinical observations daily for signs of toxicity.

  • Collect blood samples (e.g., via tail vein or retro-orbital sinus) at baseline and at regular intervals during the study for serum calcium measurement.

• Endpoint Analysis: At the end of the study, collect terminal blood samples for a final calcium measurement and harvest tissues for efficacy and off-target analysis.

Protocol 2: Assessment of Serum Calcium Levels

• Blood Collection: Collect approximately 100-200 µL of whole blood into a serum separator tube.

• Clotting and Centrifugation: Allow the blood to clot at room temperature for 30 minutes, then centrifuge at 2000 x g for 10 minutes at 4°C.

• Serum Collection: Carefully collect the supernatant (serum) and transfer it to a clean microfuge tube.

• Calcium Measurement: Use a commercially available calcium colorimetric assay kit or an automated clinical chemistry analyzer to determine the serum calcium concentration. It is recommended to measure ionized calcium as it is the biologically active form.[10][11]

• Data Analysis: Compare the serum calcium levels of the treated groups to the vehicle control group. Levels above 10.5 mg/dL (total calcium) or 1.31 mM (ionized calcium) are generally considered hypercalcemic, though reference ranges can vary.[12]

Protocol 3: Gene Expression Analysis for Off-Target Effects using RNA-Seq

• Tissue Harvesting: At the study endpoint, euthanize the animals and immediately harvest the target tissue and key off-target tissues (e.g., kidney, intestine, bone).

• RNA Extraction: Snap-freeze the tissues in liquid nitrogen or place them in an RNA stabilization reagent. Extract total RNA using a suitable kit (e.g., TRIzol, RNeasy Kit).

• RNA Quality Control: Assess the quantity and quality of the extracted RNA using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer to ensure high integrity (RIN > 8).

• Library Preparation: Prepare sequencing libraries from the total RNA using a standard commercial kit (e.g., TruSeq RNA Library Prep Kit). This typically involves mRNA purification, fragmentation, cDNA synthesis, and adapter ligation.

• Sequencing: Sequence the prepared libraries on a next-generation sequencing platform (e.g., Illumina NovaSeq).

• Bioinformatic Analysis:

  • Perform quality control on the raw sequencing reads.

  • Align the reads to the appropriate reference genome.

  • Quantify gene expression levels.

  • Perform differential gene expression analysis between the (24R)-MC 976-treated groups and the vehicle control group for each tissue type.

  • Conduct pathway and gene ontology analysis to identify biological processes affected by the treatment.

V. Visualizations

References

• 1. Role of VDR in anti-proliferative effects of calcitriol in tumor-derived endothelial cells and tumor angiogenesis in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of Calcitriol and Vitamin D Receptor (VDR) Gene Polymorphisms in Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Role of Calcitriol and Vitamin D Receptor (VDR) Gene Polymorphisms in Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vitamin D analogs: mechanism of action and therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The future of vitamin D analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vitamin D and Its Synthetic Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | The future of vitamin D analogs [frontiersin.org]
• 8. ar.iiarjournals.org [ar.iiarjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. Calcium Disorders | College of Veterinary Medicine at MSU [cvm.msu.edu]
• 11. How to approach hypercalcaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Approach to Hypercalcemia - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of (24R)-MC 976 for Preclinical Research

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and why is its bioavailability a concern in animal studies?

(24R)-MC 976 is a synthetic analog of vitamin D. Like many vitamin D analogs, it is a lipophilic (fat-soluble) compound. This high lipophilicity leads to poor aqueous solubility, which is a primary reason for low and variable oral bioavailability.[1][2][3] For a drug to be absorbed from the gastrointestinal tract, it must first dissolve in the intestinal fluids. Poor dissolution can significantly limit the amount of the drug that reaches systemic circulation, making it challenging to achieve therapeutic concentrations in animal studies and leading to inconsistent results.[4]

Q2: What are the primary strategies to improve the oral bioavailability of lipophilic compounds like (24R)-MC 976?

The most common and effective approach is the use of lipid-based formulations. These formulations work by pre-dissolving the lipophilic drug in a mixture of oils, surfactants, and sometimes co-solvents. When this mixture comes into contact with the aqueous environment of the gut, it can form fine emulsions or micellar solutions, which enhance the dissolution and subsequent absorption of the drug.[5] Self-Emulsifying Drug Delivery Systems (SEDDS) are a prominent example of this technology.[5][6][7][8][9]

Q3: Can altering the route of administration improve the bioavailability of (24R)-MC 976?

While oral administration is often preferred for its convenience in animal studies, alternative routes can be considered if oral bioavailability remains a significant challenge. Intravenous (IV) administration, for example, provides 100% bioavailability by introducing the drug directly into the systemic circulation.[10] However, for studying the effects of a potential oral therapeutic, optimizing the oral formulation is a crucial step. Other routes like subcutaneous or intraperitoneal injections can also be explored but may present different absorption and distribution profiles.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Recommendation
High variability in plasma concentrations between animals.	- Inconsistent formulation preparation.- Variable food intake affecting absorption.- Differences in gastric emptying times.	- Ensure the formulation is homogenous and the drug is fully dissolved.- Standardize the fasting period for animals before dosing.- Consider using a gavage volume appropriate for the animal's weight to minimize variability in gastric transit.[11]
Low or undetectable plasma concentrations of (24R)-MC 976.	- Poor aqueous solubility limiting absorption.- Insufficient dose.- Rapid first-pass metabolism in the liver.	- Develop a lipid-based formulation (e.g., SEDDS) to improve solubility.[5]- Conduct a dose-ranging study to determine an effective dose.- Lipid-based formulations can promote lymphatic transport, partially bypassing first-pass metabolism.[5]
Precipitation of the compound in the dosing vehicle.	- The compound has exceeded its solubility limit in the chosen vehicle.- Temperature changes affecting solubility.	- Conduct solubility studies to determine the saturation solubility in various vehicles.- Consider using a co-solvent or a surfactant to increase solubility.- Prepare formulations fresh before each use and store them at a controlled temperature.
Difficulty in reproducing results from the literature.	- Minor differences in formulation components or preparation methods.- Different animal strains or vendors.- Variations in analytical methods for plasma sample analysis.	- Follow the cited experimental protocols meticulously.- Ensure consistency in the source and strain of the animals used.- Validate the analytical method (e.g., LC-MS/MS) for accuracy and precision.

Experimental Protocols

Protocol 1: Screening of Excipients for Lipid-Based Formulation

Objective: To identify suitable oils, surfactants, and co-solvents with high solubilizing capacity for (24R)-MC 976.

Methodology:

• Add an excess amount of (24R)-MC 976 to 1 mL of each selected vehicle (oils, surfactants, co-solvents) in separate vials.

• Seal the vials and place them in a mechanical shaker at a constant temperature (e.g., 25°C or 37°C) for 48-72 hours to reach equilibrium.

• After shaking, centrifuge the samples at high speed (e.g., 10,000 rpm for 15 minutes) to separate the undissolved drug.

• Carefully collect the supernatant and dilute it with a suitable solvent (e.g., methanol or acetonitrile).

• Quantify the concentration of (24R)-MC 976 in the diluted supernatant using a validated analytical method like HPLC-UV or LC-MS/MS.

• The vehicles with the highest solubility for (24R)-MC 976 are selected for further formulation development.

Protocol 2: Development of a Self-Emulsifying Drug Delivery System (SEDDS)

Objective: To prepare a SEDDS formulation of (24R)-MC 976 and evaluate its self-emulsification properties.

Methodology:

• Based on the results from Protocol 1, select an oil, a surfactant, and a co-solvent.

• Prepare various ratios of the selected excipients (e.g., by constructing a ternary phase diagram).

• Dissolve a pre-weighed amount of (24R)-MC 976 in the oil phase.

• Add the surfactant and co-solvent to the oil phase and mix thoroughly until a clear and homogenous solution is formed. This is the SEDDS pre-concentrate.

• To evaluate the self-emulsification performance, add 1 mL of the SEDDS pre-concentrate to 250 mL of distilled water in a beaker with gentle agitation.

• Visually observe the formation of the emulsion. A good SEDDS will form a clear or slightly bluish-white emulsion rapidly.

• Characterize the resulting emulsion for droplet size, polydispersity index (PDI), and zeta potential using a dynamic light scattering instrument.

Protocol 3: In Vivo Pharmacokinetic Study in Rats

Objective: To compare the oral bioavailability of (24R)-MC 976 from a developed formulation (e.g., SEDDS) versus a simple suspension.

Methodology:

• Divide male Sprague-Dawley rats (or another appropriate rodent model) into two groups (n=6 per group).

• Fast the animals overnight with free access to water.

• Group 1 (Suspension): Administer (24R)-MC 976 suspended in a vehicle like 0.5% carboxymethyl cellulose (CMC) via oral gavage.

• Group 2 (SEDDS): Administer the developed (24R)-MC 976 SEDDS formulation via oral gavage at the same dose as Group 1.

• Collect blood samples (e.g., via tail vein or saphenous vein) at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, and 24 hours) into heparinized tubes.

• Centrifuge the blood samples to separate the plasma and store the plasma samples at -80°C until analysis.

• Extract (24R)-MC 976 from the plasma samples and quantify its concentration using a validated LC-MS/MS method.

• Calculate pharmacokinetic parameters such as Cmax, Tmax, and AUC (Area Under the Curve) for both groups and determine the relative bioavailability of the SEDDS formulation compared to the suspension.

Data Presentation

Table 1: Illustrative Pharmacokinetic Parameters of a Vitamin D Analog (Seocalcitol) in Rats Following a Single Oral Dose.

Data presented here is for Seocalcitol, another vitamin D analog, and is intended to serve as an example of the type of data generated from a pharmacokinetic study. Actual values for (24R)-MC 976 will need to be determined experimentally.

Parameter	Male Rats (0.6 µg/kg)	Female Rats (0.6 µg/kg)	Male Rats (2.4 µg/kg)	Female Rats (2.4 µg/kg)
Cmax (pg/mL)	133 ± 23	200 ± 34	533 ± 91	800 ± 136
Tmax (h)	2	4	2	4
AUC (0-t) (pg·h/mL)	667	1600	2667	6400
T½ (h)	3	8	3	8

Source: Adapted from a study on Seocalcitol pharmacokinetics in rats.[12][13]

Visualizations

Caption: Experimental Workflow for Improving Bioavailability.

Caption: Generalized Vitamin D Receptor Signaling Pathway.

References

• 1. Frontiers | Pharmacokinetics, Bioavailability, Excretion and Metabolism Studies of Akebia Saponin D in Rats: Causes of the Ultra-Low Oral Bioavailability and Metabolic Pathway [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. Development and Optimization of Vitamin D3 Solid Self-Microemulsifying Drug Delivery System: Investigation of Flowability and Shelf Life - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. Formulation Of Topical Self-Nanoemulsifying Drug Delivery Systems (SNEDDS) Of Vitamin D3 | Interest : Jurnal Ilmu Kesehatan [jurnalinterest.com]
• 10. Pharmacokinetics and efficacy of pulse oral versus intravenous calcitriol in hemodialysis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Pharmacokinetics and metabolism of a vitamin D analogue (Seocalcitol) in rat and minipig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]

Technical Support Center: Overcoming Resistance to (24R)-MC 976 in Cancer Cell Lines

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering resistance to the vitamin D3 analog, (24R)-MC 976, in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (24R)-MC 976?

(24R)-MC 976, a synthetic analog of 1α,25-dihydroxyvitamin D3, exerts its anti-cancer effects primarily by binding to the nuclear Vitamin D Receptor (VDR).[1][2] This binding event leads to the formation of a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes.[3] This interaction modulates gene expression, leading to the inhibition of cell proliferation, induction of cell cycle arrest, and promotion of apoptosis and differentiation in cancer cells.[1][4][5]

Q2: My cancer cell line is showing reduced sensitivity to (24R)-MC 976. What are the potential mechanisms of resistance?

Resistance to vitamin D analogs like (24R)-MC 976 can arise from several molecular changes within the cancer cells:

• Altered Vitamin D Receptor (VDR):

  • Downregulation of VDR expression: Reduced levels of the VDR protein mean there are fewer targets for (24R)-MC 976 to bind to, thus diminishing its effect.

  • VDR mutations: Mutations in the VDR gene can alter the ligand-binding domain, reducing the affinity of (24R)-MC 976 for the receptor.

• Increased Catabolism:

  • Upregulation of CYP24A1: The enzyme 24-hydroxylase (CYP24A1) is responsible for the degradation of vitamin D compounds.[5] Overexpression of CYP24A1 can lead to rapid inactivation of (24R)-MC 976, preventing it from reaching its target.

• Changes in Downstream Signaling Pathways:

  • Alterations in co-activator or co-repressor proteins that are necessary for the VDR-RXR complex to regulate gene transcription can lead to resistance.

  • Activation of alternative survival pathways can bypass the anti-proliferative signals from the activated VDR.

Q3: How can I confirm that my cell line has developed resistance to (24R)-MC 976?

To confirm resistance, you should perform a dose-response experiment and calculate the half-maximal inhibitory concentration (IC50) for both your suspected resistant cell line and the parental (sensitive) cell line. A significant increase in the IC50 value for the suspected resistant line compared to the parental line is a clear indication of acquired resistance.

Troubleshooting Guide

Issue 1: Sub-optimal or No Response to (24R)-MC 976 Treatment

Possible Cause	Suggested Solution
Degradation of (24R)-MC 976	Ensure proper storage of the compound as per the manufacturer's instructions. Prepare fresh dilutions for each experiment.
Low VDR Expression in the Cell Line	Check the baseline VDR protein levels in your cancer cell line using Western blot. Some cell lines may have inherently low VDR expression.
High CYP24A1 Expression	Measure the mRNA levels of CYP24A1 using quantitative real-time PCR (qRT-PCR) to see if the cells are rapidly metabolizing the compound.
Incorrect Dosing	Perform a dose-response curve to determine the optimal concentration for your specific cell line.

Issue 2: Acquired Resistance After Prolonged Treatment

Possible Cause	Suggested Solution
Selection of a resistant clone	Culture the cells in the absence of (24R)-MC 976 for several passages to see if sensitivity is restored. If not, you have likely selected for a stably resistant population.
Upregulation of drug efflux pumps	While less common for vitamin D analogs, some multi-drug resistant cells show this phenotype. You can test for this using specific inhibitors of efflux pumps.
Genomic alterations (VDR mutation)	Sequence the VDR gene in your resistant cell line to check for mutations in the ligand-binding domain.

Experimental Protocols

Protocol 1: Development of a (24R)-MC 976 Resistant Cell Line

This protocol describes a method for generating a resistant cancer cell line through continuous exposure to increasing concentrations of (24R)-MC 976.

• Determine the initial IC50: First, establish the baseline sensitivity of the parental cell line to (24R)-MC 976 by performing a cell viability assay (e.g., MTT or CellTiter-Glo®) to determine the IC50 value.

• Initial Chronic Exposure: Culture the parental cells in media containing (24R)-MC 976 at a concentration equal to the IC10-IC20 (the concentration that inhibits growth by 10-20%).

• Stepwise Dose Escalation: Once the cells have resumed a normal growth rate, increase the concentration of (24R)-MC 976 in the culture medium by 1.5- to 2-fold.

• Repeat and Monitor: Continue this stepwise increase in concentration. Monitor the cells for signs of recovery and proliferation at each stage. This process can take several months.

• Characterize the Resistant Line: Once the cells are able to proliferate in a significantly higher concentration of (24R)-MC 976 (e.g., 5-10 times the original IC50), characterize the new resistant cell line. Confirm the shift in IC50 compared to the parental line.

Protocol 2: Comparative Analysis of VDR and CYP24A1 Expression

• Sample Preparation: Grow both the parental (sensitive) and the newly developed resistant cell lines under standard conditions. Harvest cells for protein and RNA extraction.

• Western Blot for VDR:

  • Lyse the cells and quantify the total protein concentration.

  • Separate 20-40 µg of protein from each cell line on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for the Vitamin D Receptor.

  • Use an appropriate secondary antibody and a chemiluminescent substrate for detection.

  • Normalize the VDR band intensity to a loading control (e.g., β-actin or GAPDH).

• qRT-PCR for CYP24A1:

  • Extract total RNA from both cell lines and synthesize cDNA.

  • Perform quantitative real-time PCR using primers specific for CYP24A1 and a reference gene (e.g., GAPDH).

  • Calculate the relative expression of CYP24A1 in the resistant line compared to the parental line using the ΔΔCt method.

Data Presentation

Table 1: Example IC50 Values for (24R)-MC 976 in Sensitive and Resistant Cancer Cell Lines

Cell Line	Treatment Duration	IC50 (nM)	Fold Resistance
Parental MCF-7	72 hours	50	1
MCF-7-MC976-Res	72 hours	650	13
Parental DU-145	72 hours	80	1
DU-145-MC976-Res	72 hours	950	11.8

Note: These are example values. Researchers should generate data for their specific cell lines.

Table 2: Example Relative Expression of VDR and CYP24A1 in Resistant Cells

Cell Line	Relative VDR Protein Level (normalized to Parental)	Relative CYP24A1 mRNA Level (normalized to Parental)
Parental MCF-7	1.0	1.0
MCF-7-MC976-Res	0.3	8.5

Note: These are example values illustrating a potential resistance mechanism.

Visualizations

Caption: Signaling pathway of (24R)-MC 976.

References

• 1. Vitamin D3 analogs and their 24-oxo metabolites equally inhibit clonal proliferation of a variety of cancer cells but have differing molecular effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vitamin D analogs: mechanism of action and therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Very important pharmacogene summary for VDR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The future of vitamin D analogs [frontiersin.org]
• 5. mdpi.com [mdpi.com]

Technical Support Center: (24R)-MC 976 (Seocalcitol) for Apoptosis Induction

This center provides researchers, scientists, and drug development professionals with essential information for optimizing apoptosis induction using the vitamin D analogue (24R)-MC 976, also known as Seocalcitol.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and how does it induce apoptosis?

A1: (24R)-MC 976 (Seocalcitol) is a synthetic analogue of calcitriol, the active form of vitamin D3.[1] It is investigated for its antineoplastic properties.[2] Seocalcitol induces apoptosis primarily by binding to and activating the Vitamin D Receptor (VDR), which is often overexpressed in cancer cells.[2] This activation triggers a signaling cascade that modulates the expression of apoptosis-related proteins. Specifically, it has been shown to increase the levels of the pro-apoptotic protein Bak while decreasing the anti-apoptotic protein Bcl-2 in some cell lines.[3][4] This shifts the balance towards cell death. It can also induce cell cycle arrest, typically at the G1 phase, which may precede apoptosis.[3]

Q2: What is a typical starting concentration and treatment duration for inducing apoptosis?

A2: The optimal concentration and duration are highly cell-line dependent. For in vitro studies, concentrations can range from nanomolar (nM) to micromolar (µM). Based on various studies, a common starting point for dose-response experiments is in the range of 10 nM to 1 µM. Treatment durations typically range from 24 to 72 hours to observe significant apoptotic effects.[5] It is crucial to perform a time-course and dose-response experiment for each new cell line to determine the optimal conditions.

Q3: How does the potency of (24R)-MC 976 compare to calcitriol (1α,25-dihydroxyvitamin D3)?

A3: Seocalcitol is significantly more potent than calcitriol in regulating cell growth and differentiation, with reports suggesting it can be 50-200 times more effective in vitro and in vivo.[1] A key advantage is that it exhibits reduced calcemic activity, meaning it has weaker effects on calcium metabolism, which is a limiting factor for the clinical use of calcitriol.[1]

Q4: Can (24R)-MC 976 induce apoptosis in VDR-negative cell lines?

A4: While the primary mechanism is VDR-mediated, some evidence suggests that Seocalcitol may also induce growth arrest and apoptosis through VDR-independent pathways.[2] However, the efficacy is generally much higher in VDR-positive cells. If working with a VDR-negative line, higher concentrations or longer incubation times might be necessary, and alternative mechanisms should be investigated.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Apoptosis Induction	1. Sub-optimal Concentration/Duration: The dose is too low or the treatment time is too short. 2. Cell Line Resistance: The cell line may have low VDR expression or mutations in downstream apoptotic pathways. 3. Reagent Degradation: The compound may have degraded due to improper storage.	1. Optimize Conditions: Perform a dose-response experiment (e.g., 10 nM to 5 µM) and a time-course experiment (e.g., 24, 48, 72 hours). 2. Verify VDR Expression: Check VDR levels in your cell line via Western Blot or qPCR. Consider using a positive control cell line known to be sensitive. 3. Use Fresh Reagent: Prepare fresh dilutions of (24R)-MC 976 from a properly stored stock solution for each experiment.
High Cell Death, but Not Apoptotic (Necrosis)	1. Excessively High Concentration: The concentration used may be cytotoxic, leading to necrosis instead of programmed cell death. 2. Solvent Toxicity: The vehicle (e.g., ethanol, DMSO) concentration may be too high.	1. Reduce Concentration: Lower the concentration of (24R)-MC 976 to a non-necrotic range. 2. Check Solvent Control: Ensure the final concentration of the solvent in the culture medium is non-toxic (typically <0.1%). Run a vehicle-only control. 3. Use Apoptosis/Necrosis Assay: Use an assay like Annexin V/Propidium Iodide staining to distinguish between apoptotic and necrotic cells.
Inconsistent Results Between Experiments	1. Cell Culture Variability: Differences in cell passage number, confluency, or growth phase. 2. Inconsistent Reagent Preparation: Variation in the dilution of the compound.	1. Standardize Cell Culture: Use cells within a consistent passage number range. Seed cells at the same density and treat them at a consistent confluency (e.g., 60-70%). 2. Prepare Master Mix: For each experiment, prepare a master mix of the treatment media to ensure consistency across all wells/plates.

Quantitative Data Summary

The following table summarizes representative data on the effects of vitamin D analogues on apoptosis in cancer cell lines. Note that specific results for (24R)-MC 976 may vary.

Cell Line	Compound	Concentration	Treatment Duration	Result (Apoptosis %)
CaSki (Cervical Cancer)	Cholecalciferol	100 ng/mL	72 hours	~12.5% Early Apoptosis[5]
CaSki (Cervical Cancer)	Cholecalciferol	1000 ng/mL	72 hours	~14.9% Early Apoptosis[5]
HEP-G2 (Hepatocellular Carcinoma)	Seocalcitol	Not Specified	Not Specified	Profoundly inhibited proliferation[6]
Colorectal Carcinoma Lines	EB1089 (Seocalcitol)	Not Specified	Not Specified	Increased levels of pro-apoptotic Bak protein[3]

Experimental Protocols

Protocol: Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This protocol outlines a general procedure for quantifying apoptosis induced by (24R)-MC 976 using flow cytometry.

1. Cell Seeding and Treatment: a. Seed cells in a 6-well plate at a density that will result in 60-70% confluency at the time of harvest (e.g., 5 x 10⁵ cells/well). b. Allow cells to attach for 16-24 hours. c. Treat cells with various concentrations of (24R)-MC 976 (e.g., 0, 10 nM, 100 nM, 1 µM) for the desired duration (e.g., 48 hours). Include a vehicle-only control.

2. Cell Harvesting: a. Collect the culture medium (which contains floating apoptotic cells). b. Wash the adherent cells with PBS. c. Detach the adherent cells using a gentle enzyme like TrypLE or Accutase. d. Combine the detached cells with the collected medium from step 2a. e. Centrifuge the cell suspension at 300 x g for 5 minutes.

3. Staining: a. Discard the supernatant and resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. b. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution. c. Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark. d. After incubation, add 400 µL of 1X Annexin V Binding Buffer to each tube.

4. Flow Cytometry Analysis: a. Analyze the samples on a flow cytometer immediately. b. Gate the cell population based on forward and side scatter to exclude debris. c. Quantify the cell populations:

• Live cells: Annexin V-negative / PI-negative
• Early apoptotic cells: Annexin V-positive / PI-negative
• Late apoptotic/necrotic cells: Annexin V-positive / PI-positive

Visualizations

Caption: VDR-mediated apoptotic pathway of (24R)-MC 976.

Caption: Workflow for optimizing (24R)-MC 976 treatment duration.

Caption: Troubleshooting logic for low apoptosis induction.

References

• 1. Seocalcitol (EB 1089): a vitamin D analogue of anti-cancer potential. Background, design, synthesis, pre-clinical and clinical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Seocalcitol | C30H46O3 | CID 5288149 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Apoptosis is induced by the active metabolite of vitamin D3 and its analogue EB1089 in colorectal adenoma and carcinoma cells: possible implications for prevention and therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Cholecalciferol Inhibits Cell Growth and Induces Apoptosis in the CaSki Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A phase II study of the vitamin D analogue Seocalcitol in patients with inoperable hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of High-Purity (24R)-MC 976

Welcome to the technical support center for the synthesis of high-purity (24R)-MC 976. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of this complex vitamin D analog. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to support your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is (24R)-MC 976 and why is its stereochemistry important?

A1: (24R)-MC 976 is understood to be a synthetic analog of vitamin D3, characterized by a hydroxyl group at the C24 position with an R configuration. The stereochemistry at C24 is crucial as it significantly influences the biological activity, including binding affinity to the vitamin D receptor (VDR) and metabolic stability. For instance, the C24-R-configuration in some analogs has been shown to be more resistant to CYP24A1-dependent metabolism compared to its 24S-isomer.[1][2]

Q2: What are the main synthetic strategies for preparing (24R)-hydroxylated vitamin D analogs like MC 976?

A2: The two primary strategies are convergent and linear synthesis.

• Convergent Synthesis: This is a widely used approach where the A-ring and the CD-ring side-chain fragments are synthesized separately and then coupled together in a late-stage step.[3][4] A common coupling reaction is the Horner-Wadsworth-Emmons olefination.[5] This modular approach is often more efficient for producing various analogs.[4]

• Linear Synthesis: This strategy involves modifying a pre-existing steroid skeleton step-by-step to build the final molecule. While less common for analog synthesis, it can be effective.

• Biomimetic Photochemical Process: This method mimics the natural synthesis of vitamin D, starting from a steroid precursor and using a photochemical reaction to open the B-ring.[5]

Q3: Why are vitamin D analogs like MC 976 challenging to handle and purify?

A3: Vitamin D derivatives are notoriously sensitive to light, temperature, and pH. Their unique triene system can undergo isomerization, and the multiple chiral centers present purification challenges.[5] Purification often requires advanced chromatographic techniques like High-Performance Liquid Chromatography (HPLC) to separate diastereomers and other impurities.[3]

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of (24R)-MC 976.

Problem	Potential Cause(s)	Recommended Solution(s)
Low stereoselectivity at C24	- Inefficient chiral catalyst or reagent. - Non-optimal reaction temperature or solvent. - Racemization during subsequent steps.	- Sharpless Asymmetric Dihydroxylation: Use fresh AD-mix α or β for the desired stereoisomer. Ensure slow addition of the olefin at low temperatures (e.g., 0 °C to -20 °C).[2][6] - DAIB-Catalyzed Addition: For additions to aldehydes, ensure the use of a highly pure catalyst. - Protect the newly formed hydroxyl group promptly to prevent side reactions or racemization.
Poor yield in the coupling reaction (e.g., Horner-Wadsworth-Emmons)	- Incomplete generation of the phosphine oxide anion. - Steric hindrance from bulky protecting groups. - Inactive CD-ring ketone.	- Use a strong, non-nucleophilic base like n-BuLi or LDA at low temperatures (-78 °C). - Ensure anhydrous conditions, as the anion is highly reactive with water. - Consider using smaller protecting groups on the A-ring or CD-ring fragment if sterics are an issue. - Confirm the purity and reactivity of the ketone fragment before the coupling reaction.
Formation of multiple byproducts	- Isomerization of the triene system. - Incomplete deprotection. - Side reactions involving unprotected hydroxyl groups.	- Light and Heat Sensitivity: Conduct all reactions and purifications under amber or red light and at low temperatures whenever possible.[5] - Deprotection: Use mild deprotection conditions. For silyl ethers, TBAF in THF is common. Monitor the reaction closely by TLC or LC-MS to avoid over-reaction. - Orthogonal Protecting Groups: Plan your synthesis with a robust protecting group strategy to allow for selective deprotection.
Difficulty in purifying the final product	- Co-elution of diastereomers. - Presence of closely related impurities. - Degradation of the compound on the chromatography column.	- Chromatography: Use a chiral stationary phase for HPLC to separate C24 epimers. Normal-phase HPLC is often effective for separating vitamin D analogs.[3] - Derivatization: In some cases, derivatizing the final product can improve separation. - Column Deactivation: Use a well-deactivated silica gel or consider using a different stationary phase to minimize on-column degradation.

Key Experimental Protocols

Stereoselective Introduction of the (24R)-Hydroxyl Group via Sharpless Asymmetric Dihydroxylation

This protocol is adapted from the synthesis of related (24R)-hydroxylated vitamin D analogs.[2][6]

• Preparation of the Olefin Precursor: The synthesis starts with a suitable CD-ring fragment containing a terminal allyl group, which can be prepared from the Inhoffen-Lythgoe diol.

• Asymmetric Dihydroxylation:

  • In a round-bottom flask under an inert atmosphere (e.g., Argon), dissolve AD-mix β (for the R-diol) in a t-BuOH/water (1:1) mixture at room temperature.

  • Cool the mixture to 0 °C.

  • Add the olefin precursor dissolved in t-BuOH dropwise to the stirred AD-mix solution.

  • Stir the reaction at 0 °C for 12-24 hours, monitoring the progress by TLC.

  • Quench the reaction by adding sodium sulfite and stirring for 1 hour.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the resulting diol by column chromatography on silica gel.

Parameter	Typical Condition	Notes
Reagent	AD-mix β	For (24R)-diol formation
Solvent	t-BuOH / H2O (1:1)	Ensures solubility of both organic and inorganic reagents
Temperature	0 °C	Lower temperatures can improve stereoselectivity
Reaction Time	12-24 hours	Monitor by TLC for completion
Workup	Reductive quench with Na2SO3	Destroys excess osmate species

Horner-Wadsworth-Emmons Coupling of A-Ring and CD-Ring Fragments

This is a general procedure for the key coupling step.[5]

• Anion Formation:

  • Dissolve the A-ring phosphine oxide in anhydrous THF under an inert atmosphere.

  • Cool the solution to -78 °C.

  • Add n-butyllithium (n-BuLi) dropwise until the solution maintains a persistent color change (indicating complete deprotonation).

• Coupling Reaction:

  • Add the CD-ring ketone, dissolved in anhydrous THF, dropwise to the phosphine oxide anion solution at -78 °C.

  • Allow the reaction to stir at -78 °C for 1-2 hours.

  • Gradually warm the reaction to room temperature and stir for an additional 1-2 hours.

• Workup and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent.

  • Wash, dry, and concentrate the organic phase.

  • Purify the coupled product by column chromatography.

Visualizing the Synthetic Workflow

Convergent Synthesis Workflow for (24R)-MC 976

References

• 1. mdpi.com [mdpi.com]
• 2. Stereoselective Synthesis of 24-Fluoro-25-Hydroxyvitamin D3 Analogues and Their Stability to hCYP24A1-Dependent Catabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of Efficient Chemical Syntheses of Vitamin D Degradation Products | Anticancer Research [ar.iiarjournals.org]
• 4. pnas.org [pnas.org]
• 5. symeres.com [symeres.com]
• 6. Stereoselective Synthesis of 24-Fluoro-25-Hydroxyvitamin D₃ Analogues and Their Stability to hCYP24A1-Dependent Catabolism - ProQuest [proquest.com]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of (24R)-MC 976 and Calcitriol in Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pre-clinical efficacy of (24R)-MC 976 (also known as PRI-2191 or Tacalcitol) and the active form of vitamin D, calcitriol, in the context of cancer therapy. The following sections present quantitative data, detailed experimental methodologies, and visual representations of their mechanisms of action to facilitate an objective evaluation of their therapeutic potential.

Introduction

Calcitriol, the biologically active form of vitamin D3, has long been recognized for its anti-proliferative, pro-differentiative, and pro-apoptotic effects on various cancer cells.[1][2] Its therapeutic application, however, is often limited by its potent calcemic effects, leading to hypercalcemia at doses required for significant anti-cancer activity.[3] This has spurred the development of synthetic vitamin D analogs, such as (24R)-MC 976, designed to retain or enhance the anti-neoplastic properties of calcitriol while exhibiting a more favorable safety profile with reduced calcemic side effects.[3] This guide will delve into the comparative experimental data to assess the efficacy and safety of (24R)-MC 976 versus calcitriol.

Quantitative Data Presentation

The following tables summarize the key quantitative data from pre-clinical studies, offering a direct comparison of the anti-tumor efficacy and calcemic effects of (24R)-MC 976 and calcitriol.

Table 1: In Vivo Anti-Tumor Efficacy in a 16/C Mouse Mammary Cancer Model

Treatment Group	Administration	Dosage	Tumor Volume Reduction (%)	Citation
Calcitriol	s.c.	10 µg/kg/day	No significant effect	[3]
(24R)-MC 976	s.c.	10 µg/kg/day	59%	[3]

Note: Tumor volume reduction is expressed as a percentage of the control group.

Table 2: Impact on Serum Calcium Levels in Mice

Treatment Group	Administration	Dosage	Increase in Serum Calcium (%)	Citation
Calcitriol	s.c.	10 µg/kg/day	111%	[3]
(24R)-MC 976	s.c.	10 µg/kg/day	89%	[3]
Calcitriol	p.o.	Not specified	78%	[3]
(24R)-MC 976	p.o.	Not specified	47%	[3]

Note: The increase in serum calcium is relative to the control group.

Table 3: In Vitro Anti-Proliferative Activity (IC50 Values)

Cell Line	Cancer Type	(24R)-MC 976 (PRI-2191) IC50 (nM)	Calcitriol IC50 (nM)	Citation
T47D	Breast Cancer	>50% inhibition at 10 nM	>50% inhibition at 10 nM	[4]
HCC827	Lung Cancer	~20% inhibition at 1000 nM	Not explicitly compared	[5]
NCI-H1703	Lung Cancer	~11.5% inhibition at 1000 nM	Not explicitly compared	[5]

Note: Direct head-to-head IC50 comparisons across a wide range of cancer cell lines are limited in the reviewed literature. The data presented reflects the available information.

Experimental Protocols

This section outlines the methodologies employed in the key comparative studies to ensure reproducibility and critical evaluation of the presented data.

In Vivo Anti-Tumor Efficacy and Toxicity Study in a Mouse Mammary Cancer Model

• Animal Model: Female BALB/c mice were used for the study.

• Tumor Inoculation: 16/C mouse mammary carcinoma cells were transplanted subcutaneously (s.c.) into the mice.

• Treatment Groups:

  • Control group (vehicle).

  • Calcitriol group.

  • (24R)-MC 976 (PRI-2191) group.

• Drug Administration:

  • Subcutaneous (s.c.) injections were administered daily.

  • Oral (p.o.) administration was also tested.

  • Dosage for s.c. administration was 10 µg/kg/day.

• Efficacy Evaluation:

  • Tumor volume was measured regularly using calipers.

  • The percentage of tumor growth inhibition was calculated relative to the control group.

• Toxicity Evaluation:

  • Serum calcium levels were measured from blood samples collected at the end of the study.

  • Lethal toxicity was also assessed.[3]

In Vitro Cell Proliferation Assay (MTT Assay)

• Cell Lines: A panel of human cancer cell lines, including breast (T47D, MCF-7), lung (HCC827, NCI-H1703), and others, were used.

• Cell Culture: Cells were maintained in appropriate culture medium supplemented with fetal bovine serum and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Cells were seeded in 96-well plates and treated with various concentrations of (24R)-MC 976, calcitriol, or vehicle control for a specified duration (e.g., 72 or 120 hours).[4][5]

• Viability Assessment:

  • The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent was added to each well.

  • Mitochondrial dehydrogenases in viable cells convert MTT to a purple formazan product.

  • The formazan crystals were dissolved, and the absorbance was measured using a microplate reader at a specific wavelength (e.g., 570 nm).[6][7]

• Data Analysis: The half-maximal inhibitory concentration (IC50) was calculated from the dose-response curves.

Signaling Pathways and Mechanisms of Action

Both calcitriol and (24R)-MC 976 exert their anti-cancer effects primarily through the Vitamin D Receptor (VDR), a nuclear receptor that functions as a ligand-activated transcription factor.[8][9] Upon binding, the ligand-VDR complex heterodimerizes with the Retinoid X Receptor (RXR) and binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.[9]

While sharing a common primary mechanism through VDR activation, pre-clinical evidence suggests potential differences in the downstream effects of calcitriol and (24R)-MC 976.

References

• 1. hirszfeld.pl [hirszfeld.pl]
• 2. mdpi.com [mdpi.com]
• 3. Toxicity and antineoplastic effect of (24R)-1,24-dihydroxyvitamin D3 (PRI-2191) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vitamin D Compounds PRI-2191 and PRI-2205 Enhance Anastrozole Activity in Human Breast Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Differential Response of Lung Cancer Cells, with Various Driver Mutations, to Plant Polyphenol Resveratrol and Vitamin D Active Metabolite PRI-2191 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. broadpharm.com [broadpharm.com]
• 8. Potential for vitamin D receptor agonists in the treatment of cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Calcitriol/Vitamin D Receptor System Regulates Key Immune Signaling Pathways in Chronic Lymphocytic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Anti-Tumor Potential of (24R)-MC 976: A Preclinical Comparative Guide

(24R)-MC 976 , also known as PRI-2191 or tacalcitol , a synthetic analog of calcitriol (the active form of vitamin D), has demonstrated promising anti-tumor effects in a variety of preclinical cancer models. This guide provides a comprehensive comparison of the anti-tumor efficacy of (24R)-MC 976 with other notable calcitriol analogs, namely PRI-2205 and paricalcitol . The data presented herein is collated from various preclinical studies and is intended for researchers, scientists, and drug development professionals.

Comparative Efficacy of Vitamin D Analogs in Preclinical Cancer Models

The anti-tumor activity of (24R)-MC 976 and its counterparts has been evaluated across a range of cancer cell lines and in vivo models. The primary mechanisms of action include the inhibition of cell proliferation, induction of cell cycle arrest, and promotion of apoptosis.

In Vitro Anti-Proliferative Activity

The half-maximal growth inhibition (GI50) is a key metric for assessing the anti-proliferative potency of a compound. The following table summarizes the GI50 values for (24R)-MC 976 and paricalcitol in squamous cell carcinoma (SCC) cells.

Compound	Cancer Cell Line	GI50 (nM)	Reference
(24R)-MC 976 (PRI-2191)	Not specified	Not specified in provided results
Paricalcitol	Squamous Cell Carcinoma (SCC)	0.7	[1]
QW-1624F2-2 (for comparison)	Squamous Cell Carcinoma (SCC)	0.001	[1]

Note: Specific GI50 for (24R)-MC 976 was not available in the provided search results. QW-1624F2-2 is included as another less-calcemic vitamin D analog for a broader comparison.

In Vivo Tumor Growth Inhibition

Preclinical in vivo studies using xenograft models provide crucial insights into the systemic anti-tumor efficacy of these compounds. The following table summarizes the tumor growth inhibition (TGI) observed with (24R)-MC 976 in combination with anastrozole in a breast cancer model.

Treatment	Animal Model	Tumor Growth Inhibition (TGI)	Reference
(24R)-MC 976 (PRI-2191) + Anastrozole	MCF-7 breast cancer xenograft	45.5% - 60.1% (from day 19 to 42)	[2]
PRI-2205 + Anastrozole	MCF-7 breast cancer xenograft	71.2% - 74.9% (from day 10 to 47)	[2]
Anastrozole alone	MCF-7 breast cancer xenograft	39.4% (at day 47)	[2]

Effects on Cell Cycle and Apoptosis

Vitamin D analogs exert their anti-tumor effects in part by modulating the cell cycle and inducing programmed cell death (apoptosis).

Compound	Cancer Cell Line	Effect on Cell Cycle	Effect on Apoptosis	Reference
(24R)-MC 976 (PRI-2191)	Lung Cancer Cells	Noticeable antiproliferative activity in EGFRmut cells	-	[3]
Paricalcitol	Squamous Cell Carcinoma (SCC)	G0/G1 arrest, ~95% inhibition of DNA synthesis	Slight increase, not statistically significant	[1][4]
Paricalcitol	Gastric Cancer Cells	-	Modest pro-apoptotic effect, increased cleaved caspase-3	[5]
Paricalcitol	Uterine Fibroid Model (in vivo)	66% reduction in cell proliferation (Ki67)	123.6% increase in caspase activity	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of protocols for key experiments cited in the evaluation of these vitamin D analogs.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the vitamin D analogs or vehicle control.

• Incubation: Incubate the plates for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The intensity of the purple color is proportional to the number of viable cells.

Apoptosis Detection (TUNEL Assay)

The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay is used to detect DNA fragmentation, a hallmark of late-stage apoptosis.

• Sample Preparation: Prepare paraffin-embedded tissue sections or cultured cells on slides.

• Deparaffinization and Rehydration (for tissue sections): Deparaffinize the sections in xylene and rehydrate through a graded series of ethanol washes.

• Permeabilization: Permeabilize the cells to allow entry of the labeling enzymes. For tissue sections, this may involve treatment with Proteinase K. For cultured cells, a detergent like Triton X-100 is often used.

• TUNEL Reaction: Incubate the samples with a mixture containing Terminal deoxynucleotidyl Transferase (TdT) and labeled dUTPs (e.g., FITC-dUTP) in a reaction buffer. The TdT enzyme adds the labeled dUTPs to the 3'-hydroxyl ends of fragmented DNA.

• Detection: Visualize the labeled cells using fluorescence microscopy. Apoptotic cells will show bright nuclear fluorescence.

• Counterstaining (Optional): Counterstain the nuclei with a DNA dye like DAPI to visualize all cells.

Cell Cycle Analysis by Flow Cytometry

Flow cytometry with propidium iodide (PI) staining is a common method to analyze the distribution of cells in different phases of the cell cycle.

• Cell Preparation: Harvest and wash the cells with PBS.

• Fixation: Fix the cells in cold 70% ethanol to permeabilize the cell membrane and preserve the DNA.

• Staining: Resuspend the fixed cells in a staining solution containing propidium iodide (a fluorescent DNA intercalating agent) and RNase A (to prevent staining of RNA).

• Incubation: Incubate the cells in the staining solution, protected from light.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The fluorescence intensity of the PI is directly proportional to the amount of DNA in each cell. This allows for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

In Vivo Xenograft Tumor Model

This protocol describes the establishment of a human breast cancer xenograft model in immunodeficient mice.

• Cell Culture: Culture human cancer cells (e.g., MCF-7) under standard conditions.

• Animal Model: Use immunodeficient mice (e.g., nude mice). For estrogen-dependent tumors like MCF-7, an estrogen source (e.g., estradiol pellets) may need to be implanted subcutaneously a week prior to cell injection.

• Cell Implantation: Inject a suspension of cancer cells (typically 1-5 million cells in Matrigel) subcutaneously into the flank of the mice.

• Tumor Monitoring: Monitor the mice regularly for tumor growth. Measure tumor volume using calipers.

• Treatment: Once tumors reach a palpable size, randomize the mice into treatment and control groups. Administer the vitamin D analogs, control vehicle, or other treatments according to the study design.

• Endpoint: At the end of the study, sacrifice the mice, and excise the tumors for weight measurement and further analysis (e.g., histology, TUNEL assay).

Signaling Pathways and Mechanisms of Action

The anti-tumor effects of (24R)-MC 976 and other vitamin D analogs are primarily mediated through the Vitamin D Receptor (VDR), a nuclear receptor that regulates the transcription of numerous genes involved in cell proliferation, differentiation, and apoptosis.

Caption: Simplified VDR signaling pathway initiated by Vitamin D analogs.

Upon binding to the VDR in the cytoplasm, the vitamin D analog induces a conformational change in the VDR-RXR heterodimer. This activated complex then translocates to the nucleus and binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes. This leads to:

• Upregulation of cell cycle inhibitors: Increased expression of proteins like p21 and p27, which leads to G0/G1 cell cycle arrest[1][4].

• Modulation of apoptosis-related genes: Downregulation of the anti-apoptotic protein Bcl-2 and upregulation of pro-apoptotic proteins like caspases, thereby promoting programmed cell death[5].

The collective outcome of these molecular events is the inhibition of cancer cell proliferation and tumor growth.

Experimental Workflow for Preclinical Evaluation

The preclinical evaluation of anti-tumor agents like (24R)-MC 976 typically follows a structured workflow, from in vitro screening to in vivo efficacy studies.

Caption: General workflow for preclinical evaluation of anti-tumor compounds.

This guide provides a snapshot of the preclinical anti-tumor profile of (24R)-MC 976 in comparison to other vitamin D analogs. The presented data underscores the potential of these compounds as anti-cancer agents, warranting further investigation to delineate their full therapeutic utility.

References

• 1. Antitumor effects of two less-calcemic vitamin D analogs (Paricalcitol and QW-1624F2-2) in squamous cell carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hirszfeld.pl [hirszfeld.pl]
• 3. mdpi.com [mdpi.com]
• 4. karger.com [karger.com]
• 5. jcpjournal.org [jcpjournal.org]
• 6. Paricalcitol, a Vitamin D Receptor Activator, Inhibits Tumor Formation in a Murine Model of Uterine Fibroids - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Bioactivity of (24R)-MC 976 and (24S)-MC 976: A Data-Driven Analysis

A comprehensive search for direct comparative studies and individual bioactivity data for (24R)-MC 976 and (24S)-MC 976 has yielded insufficient information to conduct a detailed comparative analysis. While the existence of these Vitamin D3 derivatives is confirmed through supplier listings and safety data sheets, public domain literature and databases lack the specific experimental data required for a thorough comparison of their biological activities.

MC 976 is a synthetic analog of Vitamin D3, and the designations (24R) and (24S) refer to the stereochemistry at the 24th carbon position in the side chain. This seemingly minor structural difference can have significant implications for the biological activity of Vitamin D analogs, influencing their binding affinity to the Vitamin D Receptor (VDR), subsequent gene transcription, and ultimately their cellular effects.

The Importance of C-24 Stereochemistry in Vitamin D Analogs

The biological actions of Vitamin D are primarily mediated through the VDR, a nuclear receptor that regulates the expression of numerous genes involved in calcium homeostasis, cell proliferation, differentiation, and immunomodulation. The specific conformation of the side chain of Vitamin D analogs plays a crucial role in how they interact with the ligand-binding pocket of the VDR.

Generally, the stereochemistry at the C-24 position can affect:

• Vitamin D Receptor (VDR) Binding Affinity: The orientation of the hydroxyl group at C-24 can either enhance or diminish the interaction with key amino acid residues in the VDR's ligand-binding domain.

• Metabolic Stability: The C-24 position is a target for hydroxylases (e.g., CYP24A1) that are involved in the catabolism and inactivation of Vitamin D metabolites. The stereochemistry at this position can influence the rate of degradation, thereby affecting the compound's half-life and overall potency.

• Biological Responses: Differences in VDR binding and metabolic stability translate into varying potencies in regulating downstream biological processes such as:

  • Cell Differentiation: The ability to induce differentiation of cells, for example, in keratinocytes or cancer cell lines.

  • Cell Proliferation: The potency in inhibiting the proliferation of various cell types, particularly cancer cells.

  • Gene Transcription: The efficacy in activating or repressing the transcription of VDR target genes.

General Observations on Vitamin D Epimers

While specific data on the MC 976 epimers is unavailable, studies on other Vitamin D analogs with varying C-24 stereochemistry have demonstrated significant differences in their bioactivity profiles. For instance, the natural (24R)- and synthetic (24S)-epimers of 1,25-dihydroxyvitamin D2 have shown distinct activities, highlighting the importance of this chiral center.

Hypothetical Experimental Workflow for Comparative Analysis

To generate the data necessary for a comprehensive comparative analysis of (24R)-MC 976 and (24S)-MC 976, a series of experiments would be required. A typical workflow for such an investigation is outlined below.

Caption: Hypothetical experimental workflow for the comparative analysis of (24R)-MC 976 and (24S)-MC 976.

Vitamin D Receptor Signaling Pathway

The canonical signaling pathway for Vitamin D analogs like MC 976 involves binding to the VDR. This complex then heterodimerizes with the Retinoid X Receptor (RXR) and binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.

Caption: Simplified diagram of the canonical Vitamin D Receptor (VDR) signaling pathway.

Conclusion

A definitive comparative analysis of the bioactivity of (24R)-MC 976 and (24S)-MC 976 is not possible at this time due to a lack of publicly available experimental data. Future research focusing on the direct comparison of these epimers is necessary to elucidate their respective pharmacological profiles and potential therapeutic applications. The methodologies and signaling pathways described herein provide a framework for how such an investigation could be conducted. Researchers in the field are encouraged to pursue these studies to fill this knowledge gap.

A Head-to-Head Comparison: (24R)-MC 976, a Vitamin D Analog, and Established Cancer Drugs

In the landscape of oncology research, novel therapeutic agents are continuously evaluated for their potential to improve upon or complement existing cancer treatments. This guide provides a comparative analysis of (24R)-MC 976, a Vitamin D analog, and established anticancer drugs. While direct head-to-head clinical trials are not yet available for (24R)-MC 976, this comparison draws upon preclinical data from a closely related analog, (24R)-1,24-dihydroxyvitamin D3 (PRI-2191), to provide insights into its potential efficacy and mechanism of action relative to standard chemotherapeutic agents.

Mechanism of Action: The Role of Vitamin D Analogs in Cancer Therapy

Vitamin D compounds, including the active form 1,25-dihydroxyvitamin D3 (calcitriol) and its synthetic analogs, have demonstrated potent antiproliferative and pro-differentiating effects on various cancer cell lines.[1] The anticancer activity of these compounds is primarily mediated through the Vitamin D Receptor (VDR), a nuclear receptor that acts as a ligand-inducible transcription factor.[2] Upon binding of a Vitamin D analog, the VDR forms a heterodimer with the retinoid X receptor (RXR), which then binds to Vitamin D Response Elements (VDREs) on the DNA. This interaction modulates the transcription of genes involved in cell cycle regulation, apoptosis, and differentiation.

Key mechanisms of action for Vitamin D analogs in cancer include:

• Cell Cycle Arrest: Induction of partial arrest in the G0/G1 phase of the cell cycle.[2]

• Induction of Differentiation: Promoting the differentiation of malignant cells towards a more mature, less proliferative phenotype.[1]

• Apoptosis Induction: Triggering programmed cell death in cancer cells.

• Inhibition of Metastasis: Some analogs have been shown to inhibit cancer cell migration and invasion.[1]

A significant challenge in the clinical application of calcitriol for cancer treatment is the associated risk of hypercalcemia at the supraphysiological doses required for anticancer effects.[1] Consequently, research has focused on developing synthetic analogs, such as (24R)-MC 976, that retain or enhance the antiproliferative activities while exhibiting lower calcemic side effects.[3]

Preclinical Data Summary: (24R)-1,24-dihydroxyvitamin D3 vs. Cisplatin

The following table summarizes the in vivo antitumor activity of the (24R)-Vitamin D3 analog PRI-2191, alone and in combination with the established cancer drug cisplatin, in a murine mammary cancer model.

Treatment Group	Tumor Volume (% of Control)	Reference
Control	100%	[3]
Calcitriol	No significant effect	[3]
(24R)-1,24-dihydroxyvitamin D3 (PRI-2191)	41%	[3]
Cisplatin	No significant effect	[3]
(24R)-1,24-dihydroxyvitamin D3 (PRI-2191) + Cisplatin	Inhibition greater than PRI-2191 alone	[3]

Experimental Protocols

In Vivo Antitumor Activity of (24R)-1,24-dihydroxyvitamin D3 (PRI-2191)

• Animal Model: 16/C mouse mammary cancer model.[3]

• Drug Administration:

  • (24R)-1,24-dihydroxyvitamin D3 (PRI-2191) and calcitriol were administered subcutaneously (s.c.) at a dose of 10 µg/kg/day.[3]

  • Cisplatin was also administered, though the specific dosage and schedule in this direct comparison were not detailed in the abstract.

• Toxicity Assessment: Serum calcium levels were measured to evaluate the calcemic effects of the Vitamin D analogs.[3]

• Outcome Measure: Tumor volume was measured to assess the antitumor efficacy of the treatments.[3]

Signaling Pathways and Experimental Workflow

To visually represent the underlying biological processes and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: Vitamin D analog signaling pathway in a cancer cell.

Caption: In vivo experimental workflow for evaluating antitumor efficacy.

References

• 1. The future of vitamin D analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin D3 analogs and their 24-oxo metabolites equally inhibit clonal proliferation of a variety of cancer cells but have differing molecular effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Toxicity and antineoplastic effect of (24R)-1,24-dihydroxyvitamin D3 (PRI-2191) - PubMed [pubmed.ncbi.nlm.nih.gov]

evaluating the safety profile of (24R)-MC 976 compared to traditional vitamin D therapy

A comprehensive evaluation of the vitamin D analog (24R)-MC 976, also known as seocalcitol, suggests a potentially wider therapeutic window compared to traditional vitamin D therapies, primarily due to a reduced risk of hypercalcemia. While direct comparative clinical trial data is limited, preclinical and early clinical studies indicate that seocalcitol may offer a significant advantage in terms of safety for researchers, scientists, and drug development professionals.

Traditional vitamin D therapies, such as calcitriol, are well-established for their role in calcium homeostasis and bone metabolism. However, their clinical utility is often hampered by a narrow therapeutic index, with hypercalcemia—abnormally high levels of calcium in the blood—being a primary dose-limiting factor.[1][2][3][4] This serious side effect can lead to a range of complications, including renal dysfunction, cardiovascular issues, and soft tissue calcification.[5] The development of vitamin D analogs like (24R)-MC 976 has been driven by the need to separate the therapeutic effects from the calcemic actions.

Comparative Safety Profile: (24R)-MC 976 vs. Traditional Vitamin D

Preclinical and early clinical data suggest that (24R)-MC 976 (seocalcitol) exhibits a favorable safety profile with a lower propensity for inducing hypercalcemia compared to calcitriol.

A phase II clinical study involving patients with inoperable hepatocellular carcinoma reported that hypercalcemia was the most frequent, dose-related toxicity of seocalcitol.[1] However, the study also highlights that seocalcitol possesses approximately 50% of the calcemic effect of 1α,25-dihydroxyvitamin D3 in rats, indicating a reduced risk.[1] Another review corroborates these findings, stating that seocalcitol (referred to as EB 1089) demonstrates reduced calcemic activity in vivo when compared to 1α,25(OH)2D3, despite being more potent in regulating cell growth and differentiation.[6]

While direct, head-to-head clinical trials with extensive safety data are not yet available, the existing evidence points towards a significant dissociation between the therapeutic and calcemic effects of seocalcitol.

Table 1: Comparative Overview of Safety Profiles

Feature	(24R)-MC 976 (Seocalcitol)	Traditional Vitamin D (e.g., Calcitriol)
Primary Safety Concern	Hypercalcemia (dose-related)[1]	Hypercalcemia[1][2][3][4]
Preclinical Calcemic Effect	Reduced compared to 1α,25(OH)2D3[1][6]	Potent calcemic effects
Therapeutic Window	Potentially wider	Narrow
Reported Side Effects (Clinical)	Hypercalcemia, nausea, fatigue[1]	Hypercalcemia and associated symptoms (e.g., weakness, nausea, vomiting)

Experimental Protocols for Safety Evaluation

To rigorously assess the safety profile of vitamin D analogs like (24R)-MC 976, specific preclinical experimental protocols are employed. These protocols are designed to systematically evaluate the potential for hypercalcemia and adverse effects on bone metabolism.

Preclinical Hypercalcemia Assessment in a Rodent Model

This protocol is designed to determine the dose-dependent effects of a vitamin D analog on serum calcium levels compared to a traditional vitamin D compound.

Objective: To compare the hypercalcemic potential of (24R)-MC 976 and calcitriol in a rat model.

Animals: Male Sprague-Dawley rats, 8-10 weeks old.

Groups:

• Vehicle control (e.g., propylene glycol)

• Calcitriol (multiple dose levels)

• (24R)-MC 976 (multiple dose levels)

Procedure:

• Acclimatization: Animals are acclimatized for at least one week before the start of the study.

• Dosing: Test compounds are administered daily via oral gavage for a period of 7 to 14 days.

• Blood Sampling: Blood samples are collected at baseline and at regular intervals throughout the study (e.g., daily or every other day) via a tail vein or saphenous vein.

• Serum Calcium Analysis: Serum is separated, and total and ionized calcium levels are measured using an appropriate analyzer.

• Data Analysis: Dose-response curves for serum calcium levels are generated for both compounds. Statistical analysis is performed to compare the effects of (24R)-MC 976 and calcitriol at equivalent doses.

Signaling Pathways and Experimental Workflow

The differential effects of (24R)-MC 976 and traditional vitamin D on calcium metabolism can be visualized through their interaction with the vitamin D receptor (VDR) and subsequent gene regulation.

Caption: Simplified signaling pathway of vitamin D and its analogs.

The experimental workflow for evaluating the safety of these compounds follows a logical progression from in vitro to in vivo studies.

Caption: Experimental workflow for safety evaluation of vitamin D analogs.

References

• 1. A phase II study of the vitamin D analogue Seocalcitol in patients with inoperable hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pre-clinical & Toxicity Studies - Vedic Lifesciences [vediclifesciences.com]
• 3. ajmc.com [ajmc.com]
• 4. Active vitamin D increases the risk of hypercalcaemia in non-dialysis chronic kidney disease patients with secondary hyperparathyroidism: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Calcitriol vs Vitamin D for Kidney Failure · Info for Participants · Phase Phase 2 Clinical Trial 2025 | Power | Power [withpower.com]
• 6. Seocalcitol (EB 1089): a vitamin D analogue of anti-cancer potential. Background, design, synthesis, pre-clinical and clinical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Cross-Study Comparison of Calcipotriol's Effectiveness in Different Cancers

For Researchers, Scientists, and Drug Development Professionals

The vitamin D analog, calcipotriol (also known as calcipotriene), has demonstrated significant anti-cancer properties across a range of malignancies. This guide provides a comparative overview of its effectiveness in breast, gastric, and skin cancers, drawing upon preclinical and clinical data. The information is presented to facilitate further research and drug development efforts in oncology.

Quantitative Data on Anti-Cancer Efficacy

The anti-proliferative effects of calcipotriol have been evaluated in various cancer cell lines. The following table summarizes the key findings, including the half-maximal inhibitory concentration (IC50) values where available.

Cancer Type	Cell Line(s)	Key Findings	Reference
Breast Cancer	MCF-7, BT-474, SK-BR-3	Dose-dependent inhibition of cell proliferation. Enhances the anti-proliferative effects of antiestrogens and neratinib.[1][2][3]
Gastric Cancer	HGC-27, AGS	At 500 nM, calcipotriol significantly inhibits cancer-associated fibroblast (CAF)-induced oxaliplatin resistance.[4][5]
Skin Cancer (Actinic Keratosis)	In vivo (human)	Combination with 5-fluorouracil (5-FU) led to a mean reduction of 87.8% in facial lesions.[6][7]
Skin Cancer (Basal Cell Carcinoma)	In vitro & In vivo (mouse)	Inhibits proliferation and growth of basal cell carcinoma.[8]

Signaling Pathways and Mechanisms of Action

Calcipotriol exerts its anti-cancer effects through the modulation of several key signaling pathways. Its primary mechanism involves binding to the Vitamin D Receptor (VDR), which then heterodimerizes with the Retinoid X Receptor (RXR). This complex binds to Vitamin D Response Elements (VDREs) on DNA, regulating the transcription of genes involved in cell proliferation, differentiation, and apoptosis.[9]

In Gastric Cancer: Calcipotriol has been shown to counteract chemoresistance by blocking the PI3K/Akt signaling pathway.[4][5] This pathway is often upregulated in cancer and promotes cell survival and proliferation. By inhibiting this pathway, calcipotriol sensitizes cancer cells to chemotherapeutic agents like oxaliplatin.

Figure 1: Calcipotriol-mediated inhibition of the PI3K/Akt pathway in gastric cancer.

In Skin Cancer: In the context of actinic keratosis, a precursor to squamous cell carcinoma, calcipotriol, in combination with 5-FU, activates an anti-tumor immune response.[6][7] It induces the expression of Thymic Stromal Lymphopoietin (TSLP), a cytokine that promotes the activation of CD4+ T cells, leading to an immune attack against the precancerous cells.[6][7]

In basal cell carcinoma, calcipotriol has a dual effect. It inhibits the Hedgehog (Hh) signaling pathway, a critical driver of this cancer type, and simultaneously promotes cell differentiation through VDR signaling.[8]

Figure 2: Dual mechanism of calcipotriol in different types of skin cancer.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. Below are summaries of the key experimental protocols used in the cited studies.

Cell Viability and Proliferation Assays

• Objective: To determine the effect of calcipotriol on the growth and proliferation of cancer cells.

• Method:

  • Cancer cell lines (e.g., MCF-7 for breast cancer, HGC-27 for gastric cancer) are seeded in 96-well plates.

  • Cells are treated with a range of concentrations of calcipotriol for a specified period (e.g., 72 hours).

  • Cell viability is assessed using assays such as MTT or resazurin reduction, which measure metabolic activity.[10]

  • The IC50 value, the concentration of the drug that inhibits cell growth by 50%, is calculated from the dose-response curves.

Figure 3: General workflow for a cell viability assay.

Western Blotting for Signaling Pathway Analysis

• Objective: To investigate the effect of calcipotriol on the expression and phosphorylation of key proteins in signaling pathways like PI3K/Akt.

• Method:

  • Cancer cells are treated with calcipotriol for a specific time.

  • Cells are lysed to extract total proteins.

  • Protein concentration is determined using a BCA assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies against the target proteins (e.g., Akt, p-Akt).

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • The protein bands are visualized using a chemiluminescent substrate and an imaging system.

In Vivo Tumor Growth Studies

• Objective: To evaluate the effect of calcipotriol on tumor growth in a living organism.

• Method:

  • Immunocompromised mice are subcutaneously injected with cancer cells to induce tumor formation.

  • Once tumors reach a palpable size, mice are randomized into treatment and control groups.

  • The treatment group receives calcipotriol (e.g., via intraperitoneal injection or topical application), while the control group receives a vehicle.

  • Tumor size is measured regularly with calipers.

  • At the end of the study, mice are euthanized, and tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry).

This guide provides a snapshot of the current understanding of calcipotriol's anti-cancer efficacy. The presented data and methodologies should serve as a valuable resource for researchers aiming to further explore the therapeutic potential of this vitamin D analog in oncology.

References

• 1. Synthesis and Biological Activity of Diastereomeric and Geometric Analogs of Calcipotriol, PRI-2202 and PRI-2205, Against Human HL-60 Leukemia and MCF-7 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Calcitriol and its analogues enhance the antiproliferative activity of gefitinib in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Increased Antiproliferative Activity of Antiestrogens and Neratinib Treatment by Calcitriol in HER2-Positive Breast Cancer Cells [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Calcipotriol abrogates cancer-associated fibroblast-derived IL-8-mediated oxaliplatin resistance in gastric cancer cells via blocking PI3K/Akt signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Topical immunotherapy keeps skin cancer risk at bay - The Source - WashU [source.washu.edu]
• 7. Increased Antiproliferative Activity of Antiestrogens and Neratinib Treatment by Calcitriol in HER2-Positive Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antitumoral effects of calcitriol in basal cell carcinomas involve inhibition of hedgehog signaling and induction of vitamin D receptor signaling and differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Calcipotriene? [synapse.patsnap.com]
• 10. Calcitriol Inhibits Proliferation and Potentially Induces Apoptosis in B16–F10 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Molecular Targets of (24R)-MC 976 in Resistant Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(24R)-MC 976, a synthetic analog of Vitamin D3, has emerged as a compound of interest in oncology research due to the established antiproliferative and pro-differentiating effects of Vitamin D compounds. This guide provides a comparative framework for validating the molecular targets of (24R)-MC 976, particularly in the challenging context of drug-resistant cancer cell lines. While direct experimental data on (24R)-MC 976 in resistant models remains limited in publicly available literature, this document outlines the established mechanisms of Vitamin D analogs, compares their activity with potential alternatives, and provides detailed experimental protocols to facilitate further research and validation.

Core Concept: The Vitamin D Receptor as the Primary Molecular Target

The primary molecular target of (24R)-MC 976, like other Vitamin D3 analogs, is the Vitamin D Receptor (VDR). The VDR is a nuclear receptor that, upon ligand binding, forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, modulating their transcription. This signaling cascade can lead to the inhibition of cancer cell proliferation, induction of apoptosis, and promotion of cellular differentiation. In the context of drug resistance, VDR activation has been shown to potentially resensitize cancer cells to conventional chemotherapeutic agents.

Comparative Analysis of Antiproliferative Activity

Compound	Cell Line (Resistance Profile)	IC50 (nM)	Fold Resistance vs. Parental Line	Reference
(24R)-MC 976	(e.g., Paclitaxel-Resistant OVCAR8)	Data to be determined	Data to be determined	-
Calcitriol (1,25(OH)₂D₃)	(e.g., Paclitaxel-Resistant OVCAR8)	Data to be determined	Data to be determined	-
Alternative Vitamin D Analog (e.g., EB 1089)	(e.g., Paclitaxel-Resistant OVCAR8)	Data to be determined	Data to be determined	-
Paclitaxel	OVCAR8 (Parental)	(Example Value)	1	[1]
Paclitaxel	OVCAR8 (Paclitaxel-Resistant)	(Example Value)	>10	[1]

Experimental Protocols for Target Validation

Validating the molecular targets of (24R)-MC 976 in resistant cell lines involves a multi-pronged approach, from confirming target engagement to assessing downstream functional effects.

Vitamin D Receptor (VDR) Binding Assay

Objective: To determine the binding affinity of (24R)-MC 976 to the VDR.

Methodology: Competitive Radioligand Binding Assay

Materials:

• Recombinant human VDR

• Tritiated 1,25(OH)₂D₃ ([³H]-Calcitriol)

• (24R)-MC 976

• Unlabeled Calcitriol

• Assay Buffer (e.g., TEG-K (50 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, 50 mM KCl, pH 7.4) with 5 mM DTT)

• Hydroxylapatite slurry

• Scintillation fluid and counter

Procedure:

• Prepare serial dilutions of (24R)-MC 976 and unlabeled Calcitriol.

• In a microcentrifuge tube, incubate recombinant VDR with [³H]-Calcitriol in the presence of varying concentrations of (24R)-MC 976 or unlabeled Calcitriol for 18-24 hours at 4°C.

• To separate bound from free radioligand, add hydroxylapatite slurry and incubate on ice with intermittent vortexing.

• Centrifuge to pellet the hydroxylapatite-bound VDR-ligand complex.

• Wash the pellet with assay buffer.

• Resuspend the pellet in scintillation fluid and measure radioactivity using a scintillation counter.

• Calculate the concentration of (24R)-MC 976 that inhibits 50% of [³H]-Calcitriol binding (IC50) and determine the binding affinity (Ki).

Cell Viability Assay

Objective: To assess the antiproliferative effect of (24R)-MC 976 on resistant and parental cancer cell lines.

Methodology: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay[2]

Materials:

• Parental and resistant cancer cell lines (e.g., OVCAR8 and OVCAR8-T/R)

• (24R)-MC 976

• Appropriate chemotherapeutic agent (e.g., Paclitaxel)

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with serial dilutions of (24R)-MC 976, the relevant chemotherapeutic agent, or a combination of both for 48-72 hours.

• Add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated controls and determine the IC50 values.

Gene Expression Analysis

Objective: To investigate the effect of (24R)-MC 976 on the expression of VDR target genes in resistant cell lines.

Methodology: Quantitative Real-Time PCR (qRT-PCR)

Materials:

• Parental and resistant cancer cell lines

• (24R)-MC 976

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for VDR, CYP24A1 (a key VDR target gene involved in Vitamin D catabolism), and a housekeeping gene (e.g., GAPDH or ACTB)

Procedure:

• Treat cells with (24R)-MC 976 for a specified time (e.g., 24 hours).

• Extract total RNA from the cells.

• Synthesize cDNA from the extracted RNA.

• Perform qRT-PCR using specific primers for the target and housekeeping genes.

• Analyze the relative gene expression using the ΔΔCt method. An upregulation of CYP24A1 expression would indicate VDR pathway activation.

Visualizing Signaling Pathways and Workflows

To better understand the underlying mechanisms and experimental designs, the following diagrams are provided.

VDR Signaling Pathway of (24R)-MC 976

Target Validation Workflow

Conclusion

Validating the molecular targets of (24R)-MC 976 in resistant cell lines is a critical step in its development as a potential anti-cancer therapeutic. The primary hypothesis is that (24R)-MC 976 acts through the VDR to exert its antiproliferative effects and potentially overcome drug resistance. The experimental protocols and comparative framework provided in this guide offer a systematic approach for researchers to test this hypothesis, generate robust data, and objectively evaluate the performance of (24R)-MC 976 against relevant alternatives. Further research focusing on generating specific data for (24R)-MC 976 in various resistant cancer models is essential to fully elucidate its therapeutic potential.

References

• 1. Generation of Two Paclitaxel-Resistant High-Grade Serous Carcinoma Cell Lines With Increased Expression of P-Glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. broadpharm.com [broadpharm.com]

A Comparative Transcriptomic Guide to (24R)-MC 976 and Other VDR Agonists in Cellular Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the transcriptomic effects of (24R)-MC 976 (Calcipotriol) and other Vitamin D Receptor (VDR) agonists on various cell types, with a focus on keratinocytes and cancer cells. The information presented herein is compiled from multiple experimental studies to offer a comprehensive resource for understanding the molecular mechanisms of these compounds and to support further research and development.

Comparative Analysis of Gene Expression

Table 1: Differentially Expressed Genes in Primary Human Keratinocytes Treated with Calcitriol

Data synthesized from a whole-transcriptome microarray study.[1][2]

Gene Symbol	Gene Name	Regulation	Fold Change (approx.)	Functional Category
Upregulated Genes
CYP24A1	Cytochrome P450 Family 24 Subfamily A Member 1	Up	>100	Vitamin D Metabolism
S100A7	S100 Calcium Binding Protein A7 (Psoriasin)	Up	>10	Epidermal Differentiation, Inflammation
KRT10	Keratin 10	Up	>5	Epidermal Differentiation
TGM1	Transglutaminase 1	Up	>5	Epidermal Differentiation
LOR	Loricrin	Up	>5	Epidermal Differentiation
IVL	Involucrin	Up	>5	Epidermal Differentiation
GDF15	Growth Differentiation Factor 15	Up	>4	Cell Stress Response
IL1RL1	Interleukin 1 Receptor Like 1	Up	>3	Immune Response
Downregulated Genes
KRT6A	Keratin 6A	Down	>2	Proliferation
KRT16	Keratin 16	Down	>2	Proliferation
S100A8	S100 Calcium Binding Protein A8	Down	>2	Inflammation
S100A9	S100 Calcium Binding Protein A9	Down	>2	Inflammation
IL36G	Interleukin 36 Gamma	Down	>2	Inflammation

Table 2: Genes Modulated by (24R)-MC 976 (Calcipotriol) in Human Keratinocytes

This table compiles findings from various studies investigating the effect of Calcipotriol on specific gene targets.

Gene Symbol	Gene Name	Regulation	Method of Detection	Implicated Pathway	Reference
STAT1	Signal Transducer and Activator of Transcription 1	Down	qPCR, Western Blot	JAK/STAT Signaling	[3]
STAT3	Signal Transducer and Activator of Transcription 3	Down	qPCR, Western Blot	JAK/STAT Signaling	[3]
SOCS1	Suppressor of Cytokine Signaling 1	Down	qPCR, Western Blot	JAK/STAT Signaling	[3]
SOCS3	Suppressor of Cytokine Signaling 3	Down	qPCR, Western Blot	JAK/STAT Signaling	[3]
EGR1	Early Growth Response 1	Down	Differential Display, qPCR, Western Blot	Cell Proliferation	[4]
PLK2	Polo-Like Kinase 2	Down	Differential Display, qPCR, Western Blot	Cell Cycle	[4]
KRT17	Keratin 17	Down	Western Blot, Immunofluorescence	Epidermal Proliferation	[5]
IL10R	Interleukin 10 Receptor	Up	RT-PCR	Immune Modulation
IL22R	Interleukin 22 Receptor	Down	Not Specified	Immune Modulation	[6]
VDR	Vitamin D Receptor	Up	Immunohistochemistry	VDR Signaling

Experimental Protocols

General Protocol for Transcriptomic Analysis of VDR Agonist-Treated Keratinocytes (RNA-Seq)

This protocol provides a general framework for investigating the transcriptomic effects of VDR agonists on human keratinocytes using RNA sequencing. It is based on established methodologies for keratinocyte culture and RNA-seq preparation.[7][8][9]

1. Cell Culture and Treatment:

• Cell Line: Primary Human Epidermal Keratinocytes (HEK) or HaCaT cell line.

• Culture Medium: Keratinocyte Growth Medium (KGM) supplemented with growth factors.

• Seeding Density: Plate cells at a density that allows for logarithmic growth during the treatment period.

• Treatment: Once cells reach 60-70% confluency, replace the medium with fresh medium containing the VDR agonist of interest (e.g., 100 nM (24R)-MC 976, 100 nM Calcitriol) or vehicle control (e.g., DMSO).

• Incubation: Incubate cells for a predetermined time course (e.g., 6, 24, 48 hours) at 37°C in a humidified atmosphere with 5% CO2.

2. RNA Isolation:

• Wash cells with phosphate-buffered saline (PBS).

• Lyse cells directly in the culture dish using a lysis buffer (e.g., TRIzol reagent or a buffer from an RNA isolation kit).

• Isolate total RNA using a column-based kit (e.g., RNeasy Mini Kit, Qiagen) or phenol-chloroform extraction followed by ethanol precipitation.

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer) to ensure high-quality RNA (RIN > 8).

3. Library Preparation and Sequencing:

• Poly(A) Selection: Enrich for mRNA from total RNA using oligo(dT) magnetic beads.

• Fragmentation: Fragment the enriched mRNA into smaller pieces.

• cDNA Synthesis: Synthesize first-strand cDNA using reverse transcriptase and random primers, followed by second-strand cDNA synthesis.

• End Repair and A-tailing: Repair the ends of the double-stranded cDNA and add a single 'A' nucleotide to the 3' ends.

• Adapter Ligation: Ligate sequencing adapters to the cDNA fragments.

• PCR Amplification: Amplify the adapter-ligated library to generate a sufficient quantity for sequencing.

• Library Quantification and Quality Control: Quantify the final library and assess its size distribution.

• Sequencing: Sequence the prepared libraries on a next-generation sequencing platform (e.g., Illumina NovaSeq).

4. Data Analysis:

• Quality Control: Assess the quality of the raw sequencing reads.

• Alignment: Align the reads to the human reference genome.

• Quantification: Count the number of reads mapping to each gene.

• Differential Expression Analysis: Identify genes that are significantly upregulated or downregulated between the treated and control groups.

• Pathway and Functional Analysis: Perform gene ontology and pathway enrichment analysis to understand the biological functions of the differentially expressed genes.

Signaling Pathways and Experimental Workflows

VDR-Mediated Genomic Signaling Pathway

The canonical pathway for VDR agonists involves binding to the nuclear Vitamin D Receptor, leading to the regulation of target gene transcription.

Caption: Canonical VDR genomic signaling pathway initiated by VDR agonists.

Experimental Workflow for Comparative Transcriptomics

The following diagram illustrates a typical workflow for comparing the transcriptomic effects of different VDR agonists.

Caption: A standard experimental workflow for comparative transcriptomics.

Modulation of STAT Signaling by (24R)-MC 976 (Calcipotriol)

In addition to the canonical VDR pathway, (24R)-MC 976 has been shown to modulate other signaling cascades, such as the JAK/STAT pathway, which is often hyperactivated in psoriatic keratinocytes.

Caption: (24R)-MC 976 downregulates STAT1/3 signaling in keratinocytes.

References

• 1. Deciphering the calcitriol-induced transcriptomic response in keratinocytes: presentation of novel target genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jme.bioscientifica.com [jme.bioscientifica.com]
• 3. Calcipotriol inhibits proliferation of human keratinocytes by downregulating STAT1 and STAT3 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Calcipotriol affects keratinocyte proliferation by decreasing expression of early growth response-1 and polo-like kinase-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of Calcipotriol on IFN-γ-Induced Keratin 17 Expression in Immortalized Human Epidermal Keratinocyte Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Calcipotriol modulates IL-22 receptor expression and keratinocyte proliferation in IL-22-induced epidermal hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An optimized protocol to identify keratinocyte subpopulations in vitro by single-cell RNA sequencing analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Comprehensive RNA sequencing in primary murine keratinocytes and fibroblasts identifies novel biomarkers and provides potential therapeutic targets for skin-related diseases - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Therapeutic Landscape of Vitamin D Analogs: A Comparative Guide to (24R)-MC 976 and its Alternatives in Long-Term In Vivo Applications

For researchers, scientists, and drug development professionals, the quest for potent and safe therapeutic agents is perpetual. In the realm of vitamin D analogs, (24R)-MC 976 has emerged as a compound of interest. However, a comprehensive understanding of its long-term in vivo efficacy and toxicity remains elusive due to a lack of published data. This guide provides a comparative assessment of (24R)-MC 976's potential, drawing upon available information for its close structural analog, (24R)-1,24-dihydroxyvitamin D3 (PRI-2191), and other well-characterized vitamin D analogs such as calcitriol. This analysis aims to offer a predictive framework for the performance of (24R)-MC 976 and to highlight key experimental considerations for its future evaluation.

Efficacy in Preclinical Models: A Focus on Anti-Tumor Activity

While specific long-term efficacy data for (24R)-MC 976 is not publicly available, studies on the closely related analog PRI-2191 offer valuable insights. Research has demonstrated the potential of vitamin D analogs to inhibit tumor growth in various cancer models.[1][2]

A key efficacy endpoint in preclinical cancer studies is the inhibition of tumor growth. In a mouse mammary cancer model, PRI-2191 alone was shown to significantly reduce tumor volume.[2] Furthermore, when combined with the chemotherapeutic agent cisplatin, PRI-2191 exhibited a greater inhibition of tumor growth than when used as a monotherapy.[2] This suggests a potential synergistic effect with existing cancer treatments.

Long-term studies on other vitamin D analogs have also demonstrated sustained anti-tumor effects. For instance, in a 15-week study using a transgenic murine retinoblastoma model, the vitamin D analog 1α–hydroxyvitamin D2 (1α–OH–D2) was effective in inhibiting tumor growth.[3]

The table below summarizes key efficacy data for PRI-2191 and calcitriol, providing a benchmark for the anticipated performance of (24R)-MC 976.

Table 1: Comparative Anti-Tumor Efficacy of Vitamin D Analogs in Murine Models

Compound	Animal Model	Dosage and Administration	Key Efficacy Findings	Reference
PRI-2191	16/C mouse mammary cancer	Not specified	Reduced tumor volume to 41% of control as a single agent. Greater tumor growth inhibition when combined with cisplatin.	[2]
Calcitriol	16/C mouse mammary cancer	Not specified	Did not affect tumor growth as a single agent.	[2]
1α–OH–D2	Transgenic LHß–Tag mice (retinoblastoma)	Not specified	Significantly smaller tumor size compared to control over a 15-week period.	[3]

Long-Term Toxicity Profile: The Critical Hurdle of Hypercalcemia

A primary concern with the long-term administration of vitamin D analogs is the risk of hypercalcemia, a condition characterized by elevated calcium levels in the blood.[4] This toxicity can lead to various adverse effects, including renal damage. Therefore, a key objective in the development of new vitamin D analogs is to dissociate the therapeutic effects from the calcemic activity.

Studies on PRI-2191 indicate a favorable toxicity profile compared to calcitriol. The lethal toxicity of PRI-2191 administered subcutaneously was significantly lower than that of calcitriol.[2] More importantly, the hypercalcemic effect of PRI-2191 was less pronounced. Following subcutaneous administration, the increase in serum calcium levels was lower in mice treated with PRI-2191 compared to those treated with calcitriol.[2] Oral administration also resulted in a lower increase in calcium levels for PRI-2191.[2]

Long-term (57-week) studies on another analog, (24R),25-dihydroxyvitamin D3, in rats showed that at a dose that did not chronically increase serum calcium, it still induced thickening of the femur cortex and proliferative lesions in the adrenal glands, suggesting that even in the absence of overt hypercalcemia, other long-term toxicities may arise.

The following table presents a comparison of the calcemic effects of PRI-2191 and calcitriol.

Table 2: Comparative In Vivo Toxicity of Vitamin D Analogs

Compound	Animal Model	Administration Route	Key Toxicity Findings	Reference
PRI-2191	Mice	Subcutaneous	Significantly lower lethal toxicity than calcitriol. Lower increase in serum calcium levels (89% of control) compared to calcitriol.	[2]
PRI-2191	Mice	Oral	Lower increase in serum calcium levels (47% over control) compared to calcitriol.	[2]
Calcitriol	Mice	Subcutaneous	Higher lethal toxicity. Significantly higher increase in serum calcium levels (111% of control).	[2]
Calcitriol	Mice	Oral	Higher increase in serum calcium levels (78% over control).	[2]

Experimental Protocols for In Vivo Assessment

To rigorously evaluate the long-term efficacy and toxicity of (24R)-MC 976, standardized and detailed experimental protocols are crucial. Below are outlines for key in vivo experiments.

Anti-Tumor Efficacy in a Xenograft Model

This protocol describes a typical workflow for assessing the anti-cancer activity of a vitamin D analog in a mouse xenograft model.[5][6]

Experimental Workflow: Anti-Tumor Efficacy

References

• 1. The future of vitamin D analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin D in Cancer Prevention and Treatment: A Review of Epidemiological, Preclinical, and Cellular Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. Frontiers | The future of vitamin D analogs [frontiersin.org]
• 5. academic.oup.com [academic.oup.com]
• 6. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Proper Disposal of (24R)-MC 976: A Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals handling (24R)-MC 976, a potent Vitamin D3 derivative, must adhere to strict disposal procedures to ensure laboratory safety and environmental protection.[1] As with other pharmacologically active compounds, improper disposal can pose significant risks. This document provides a comprehensive, step-by-step guide for the safe handling and disposal of (24R)-MC 976 and associated waste.

I. Chemical and Safety Data Overview

(24R)-MC 976 should be handled with care, following standard industrial hygiene practices.[2] Although specific disposal guidelines for this compound are not extensively documented, its classification as a Vitamin D analogue necessitates its treatment as hazardous waste.[3][4][5]

Property	Value/Information
Chemical Name	(24R)-MC 976
CAS Number	112828-09-8[2]
Appearance	Powder[2]
Chemical Stability	Stable under recommended storage conditions.[2]
Materials to Avoid	Strong oxidizing/reducing agents, strong acids/alkalis.[2]
Hazardous Decomposition	Under fire conditions, may produce carbon oxides, nitrogen oxides (NOx), and Sulphur oxides.[2]
Environmental Hazard	May be harmful to the aquatic environment.[2] Similar Vitamin D analogues are very toxic to aquatic organisms.[3][6]

II. Step-by-Step Disposal Protocol

The disposal of (24R)-MC 976 must be conducted in accordance with all local, state, and federal regulations.[6][7] Under no circumstances should this chemical or its contaminated materials be disposed of in standard laboratory trash or down the drain.[4][5]

1. Personal Protective Equipment (PPE): Before handling (24R)-MC 976 for disposal, ensure you are wearing appropriate PPE:

• Safety goggles

• Chemical-resistant gloves

• Laboratory coat

In situations with inadequate ventilation or when handling the powder form, respiratory protection such as a full-face particle respirator (type N99 or P2) should be used.[2][3]

2. Waste Segregation and Containerization:

All waste contaminated with (24R)-MC 976 must be treated as hazardous waste.[4][8]

• Solid Waste:

  • This includes unused or expired (24R)-MC 976 powder, contaminated weighing paper, pipette tips, vials, and other labware.

  • Carefully place all solid waste into a designated, puncture-resistant container with a secure lid.[3]

  • The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "(24R)-MC 976".[3][4][5]

• Liquid Waste:

  • This includes solutions containing (24R)-MC 976 and contaminated solvents.

  • Collect all liquid waste in a designated, leak-proof, and sealable container.[3] Plastic containers are often preferred over glass when chemically compatible.[5][9]

  • The container must be clearly labeled as "Hazardous Waste," with the chemical name "(24R)-MC 976" and the approximate concentration and solvent composition.[3][5]

• Contaminated Labware:

  • Disposable glassware contaminated with (24R)-MC 976 should be disposed of as solid hazardous waste.[4]

  • Empty containers that held (24R)-MC 976 must be triple-rinsed with an appropriate solvent. The rinsate must be collected as hazardous liquid waste. After triple-rinsing, the container may be disposed of in the regular trash after defacing the original label.[4][8]

3. Storage of Hazardous Waste:

• Store sealed and labeled hazardous waste containers in a designated, secure, and well-ventilated satellite accumulation area within the laboratory.[3][9]

• Ensure that the waste is segregated from incompatible materials.[4]

4. Final Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[3][5]

• Provide the EHS department with a complete list of the chemical waste.[5]

III. Spill Management Protocol

In the event of a spill, prompt and safe cleanup is crucial.

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

• Wear PPE: Before cleaning, don the appropriate PPE as described above.

• Contain the Spill:

  • For solid spills , gently dampen the material with water to prevent it from becoming airborne.[3][6] Carefully sweep or vacuum the spilled material into a labeled hazardous waste container. If using a vacuum, it must be equipped with a HEPA filter.[3]

  • For liquid spills , absorb the spill with an inert material (e.g., vermiculite, sand, or chemical sorbent pads).

• Clean the Area: Thoroughly clean the spill area with a suitable detergent or solvent. All cleaning materials must be collected and disposed of as hazardous waste.[3]

• Report the Spill: Report the incident to your laboratory supervisor and EHS department.

IV. Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of (24R)-MC 976 waste.

References

• 1. adooq.com [adooq.com]
• 2. biocrick.com [biocrick.com]
• 3. benchchem.com [benchchem.com]
• 4. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 5. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. vumc.org [vumc.org]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling (24R)-MC 976

(24R)-MC 976 , a potent calcitriol analogue, requires stringent safety protocols to ensure the well-being of laboratory personnel. This guide provides essential information on personal protective equipment (PPE), safe handling procedures, and disposal methods. Adherence to these guidelines is critical to mitigate risks associated with this potent pharmaceutical compound.

Personal Protective Equipment (PPE) Requirements

Appropriate PPE is the first line of defense against exposure. The following table summarizes the recommended PPE for handling (24R)-MC 976.[1]

Protection Type	Specific Recommendations	Rationale
Hand Protection	Handle with gloves. Nitrile or low-protein, powder-free latex gloves are suitable. Double gloving should be considered.[1][2]	To prevent skin contact with the compound. Gloves must be inspected before use and disposed of properly after handling.[1]
Eye Protection	Use equipment for eye protection tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU). Chemical protective goggles with a full seal are recommended.[1][2]	To protect eyes from splashes or airborne particles of the compound.
Respiratory Protection	Wear respiratory protection. Use a dust respirator for handling the solid form to avoid dust formation.[1][2]	To prevent inhalation of the compound, which can be harmful.
Body Protection	A laboratory coat is suitable for small quantities (up to 500 grams). For larger quantities (up to 1 kilogram), a disposable laboratory coat or coverall of low permeability is recommended. Protective shoe covers should also be worn.[2]	To protect the skin and clothing from contamination.

Operational Plan for Safe Handling

A systematic approach is crucial when working with potent compounds like (24R)-MC 976.[3][4] The following workflow outlines the key steps for safe handling from receipt to disposal.

Caption: Workflow for Safe Handling of (24R)-MC 976.

Experimental Protocols:

• Preparation:

  • Thoroughly review the Material Safety Data Sheet (MSDS) for (24R)-MC 976 before commencing any work.[1]

  • Ensure all necessary PPE is available and in good condition.

  • Don the appropriate PPE as specified in the table above, ensuring a proper fit.

• Handling:

  • Weighing: Conduct all weighing operations within a ventilated balance enclosure or a similar containment device to minimize the risk of airborne exposure.

  • Dissolving and Aliquoting: Perform all procedures that may generate aerosols, such as dissolving or aliquoting, within a certified chemical fume hood.

  • General Handling: Avoid direct contact with the skin, eyes, and clothing.[1] Wash hands thoroughly after handling, even if gloves were worn.[1]

• Storage:

  • Keep the container tightly closed in a dry and well-ventilated place.[1]

  • Recommended storage temperature is -20°C for long-term storage and 2-8°C for short-term storage.[1]

Disposal Plan

Proper disposal of (24R)-MC 976 and contaminated materials is essential to prevent environmental contamination and accidental exposure.

• Waste Collection:

  • Collect all waste materials, including empty containers, contaminated gloves, and other disposable labware, in a dedicated, clearly labeled, and sealed hazardous waste container.

  • For spills, sweep up the solid material, taking care not to create dust, and place it in a suitable, closed container for disposal.[1]

• Disposal Procedure:

  • Dispose of all waste in accordance with local, state, and federal regulations for hazardous chemical waste.

  • Do not allow the product to enter drains or waterways.[1] Consult with your institution's environmental health and safety (EHS) department for specific disposal protocols.

References

• 1. biocrick.com [biocrick.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. pharmtech.com [pharmtech.com]
• 4. agnopharma.com [agnopharma.com]